Cholesteryl acetate

• CAS: 604-35-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Cholesteryl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl acetate (B1210297), a cholesterol ester, is a vital molecule in various biological and industrial contexts. As a significant component of lipoproteins, it plays a crucial role in cholesterol transport and metabolism, making it a key area of interest in atherosclerosis research. Beyond its biological significance, cholesteryl acetate's unique liquid crystal properties have led to its use in various technological applications. This technical guide provides an in-depth overview of the core physical properties of cholesteryl acetate, detailed experimental protocols for their determination, and a visualization of its role in key biological pathways.

Core Physical Properties

The physical characteristics of cholesteryl acetate are fundamental to its behavior in both biological systems and material science applications. A summary of its key quantitative properties is presented below.

Data Presentation: Physical Properties of Cholesteryl Acetate

Property	Value	Source(s)
Molecular Formula	C₂₉H₄₈O₂	[1]
Molecular Weight	428.69 g/mol	[2]
Appearance	White to off-white crystalline powder or solid.[3]	[3]
Melting Point	112-114 °C
Boiling Point	~493.3 °C (estimated)
Solubility
Water	Insoluble
Ethanol	33.33 mg/mL (requires sonication)
Chloroform	Slightly soluble
Methanol	Slightly soluble
DMSO	Insoluble
Crystal System	Monoclinic
Space Group	P2₁

Experimental Protocols

Accurate determination of the physical properties of cholesteryl acetate is essential for research and development. The following sections detail the methodologies for key experimental procedures.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid.

Principle: The temperature at which the solid and liquid phases of a substance are in equilibrium is its melting point. For pure crystalline compounds, this transition occurs over a narrow temperature range.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle (if sample is not a fine powder)

• Spatula

Procedure:

• Sample Preparation: If the cholesteryl acetate sample consists of large crystals, gently grind it into a fine powder using a mortar and pestle. This ensures uniform packing and heat transfer.

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample. A small amount of the solid will enter the tube.

• Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard surface to pack the solid into the bottom. The packed sample height should be approximately 2-3 mm.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Heating:

  • If the approximate melting point is known (around 112-114 °C), heat the sample at a moderate rate until the temperature is about 20 °C below the expected melting point.

  • Reduce the heating rate to approximately 1-2 °C per minute as the expected melting point is approached.

• Observation and Recording:

  • Record the temperature at which the first droplet of liquid appears. This is the beginning of the melting range.

  • Record the temperature at which the last crystal melts. This is the end of the melting range.

• Purity Assessment: A sharp melting range (1-2 °C) is indicative of a pure compound. A broad melting range suggests the presence of impurities.

Solubility Determination

Understanding the solubility of cholesteryl acetate in various solvents is crucial for its handling, formulation, and application.

Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. The "like dissolves like" principle is a general guideline, where polar solutes dissolve in polar solvents and nonpolar solutes in nonpolar solvents.

Apparatus:

• Small test tubes or vials

• Vortex mixer or shaker

• Graduated pipettes or micropipettes

• Analytical balance

Procedure:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, chloroform, hexane).

• Sample Preparation: Weigh a precise amount of cholesteryl acetate (e.g., 10 mg) and place it into a clean, dry test tube.

• Solvent Addition: Add a measured volume of the selected solvent (e.g., 1 mL) to the test tube.

• Mixing: Vigorously agitate the mixture using a vortex mixer or by shaking for a predetermined amount of time (e.g., 1-2 minutes) to ensure thorough mixing.

• Observation:

  • Visually inspect the mixture to determine if the solid has completely dissolved.

  • If the solid has dissolved, the compound is considered soluble under these conditions.

  • If some solid remains, the compound is considered sparingly soluble or insoluble.

• Quantitative Determination (Optional):

  • If a more precise solubility value is required, a saturated solution can be prepared by adding an excess of cholesteryl acetate to the solvent and allowing it to equilibrate (with continuous stirring) at a constant temperature.

  • The undissolved solid is then removed by filtration or centrifugation.

  • The concentration of cholesteryl acetate in the supernatant can be determined using an appropriate analytical technique (e.g., HPLC, GC-MS).

• Reporting: Report the solubility as mass per unit volume (e.g., mg/mL) or as a qualitative assessment (soluble, slightly soluble, insoluble).

Visualizations

Role of Cholesteryl Esters in Lipoprotein Metabolism

Cholesteryl acetate is a type of cholesteryl ester. This diagram illustrates the central role of cholesteryl esters in the transport and metabolism of cholesterol within lipoproteins, a process critical in both health and disease, particularly atherosclerosis.

Caption: Overview of lipoprotein metabolism highlighting the role of cholesteryl ester formation.

Experimental Workflow: Melting Point Determination

This diagram outlines the logical steps involved in determining the melting point of a solid compound like cholesteryl acetate.

Caption: Workflow for determining the melting point of a crystalline solid.

References

• 1. Cholest-5-en-3-ol (3β)-, acetate [webbook.nist.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Cholesteryl acetate | 604-35-3 [chemicalbook.com]

An In-depth Technical Guide to Cholesteryl Acetate: Structure, Properties, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl acetate (B1210297), an ester of cholesterol, is a vital molecule in biochemical research and has applications in the formulation of pharmaceuticals and liquid crystal displays. This technical guide provides a comprehensive overview of its chemical structure, molecular formula, and key physicochemical properties. Detailed experimental protocols for its synthesis from cholesterol, subsequent purification, and characterization using various analytical techniques are presented to aid researchers in their laboratory work.

Chemical Structure and Molecular Formula

Cholesteryl acetate is chemically known as (3β)-cholest-5-en-3-yl acetate. It is a cholesteryl ester formed through the formal acylation of the hydroxyl group at the C-3 position of cholesterol with acetic acid.[1] This modification, converting the polar hydroxyl group into a less polar acetate ester, significantly alters its physical properties.

The molecular formula for cholesteryl acetate is C29H48O2 .[1][2][3][4] Its molecular weight is approximately 428.69 g/mol .

Key Structural Features:

• Steroid Nucleus: A rigid four-ring (perhydrocyclopentanophenanthrene) structure characteristic of all sterols.

• Acetate Ester Group: Located at the C-3 position, replacing the hydroxyl group of cholesterol.

• Alkene Group: A double bond is present between C-5 and C-6 in the second ring.

• Aliphatic Side Chain: An eight-carbon branched chain attached to the C-17 position.

Caption: Derivation of Cholesteryl Acetate from Cholesterol.

Physicochemical and Analytical Data

The properties of cholesteryl acetate are well-documented. The following table summarizes key quantitative data for easy reference.

Property	Value	Source
Molecular Formula	C29H48O2
Molecular Weight	428.69 g/mol
Appearance	Fine white crystalline powder
Melting Point	112-114 °C
Optical Rotation [α]D	-44° (c=2 in chloroform, 24 °C)
Form	Liquid crystal
Solubility	Insoluble in water and DMSO; Soluble in ethanol (B145695) and chloroform.

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of cholesteryl acetate.

Synthesis of Cholesteryl Acetate via Esterification

This protocol describes the acetylation of cholesterol using acetic anhydride.

Materials:

• Cholesterol (5.0 g)

• Acetic anhydride (7.5 mL)

• 50 mL round-bottom flask

• Heating mantle

• Reflux condenser

• Magnetic stirrer and stir bar

• Ice bath

• Methanol (B129727) (ice-cold)

• Glass fritted funnel for vacuum filtration

Procedure:

• Weigh 5.0 g of cholesterol and add it to a 50 mL round-bottom flask.

• Add 7.5 mL of acetic anhydride to the flask.

• Set up the apparatus for reflux with a heating mantle and a condenser. Add a magnetic stir bar to the flask.

• Heat the mixture to reflux and maintain it for one hour with continuous stirring. The solid cholesterol will dissolve as it heats, forming a clear solution which may develop a reddish color.

• After one hour, remove the flask from the heat and allow it to cool to room temperature. Crystallization should occur spontaneously upon cooling.

• Further cool the flask in an ice bath to maximize crystal formation.

• Break up the resulting solid mass with a spatula and collect the crude product by vacuum filtration using a glass fritted funnel.

• Wash the crystals with small portions of ice-cold methanol to remove unreacted acetic anhydride and acetic acid.

• Dry the crude cholesteryl acetate. The expected yield of crude product is approximately 76%.

Caption: Experimental workflow for the synthesis of cholesteryl acetate.

Purification by Recrystallization

The crude product can be purified to obtain a higher purity solid with a sharp melting point.

Materials:

• Crude cholesteryl acetate

• Acetone (B3395972)

• Erlenmeyer flask

• Hot plate

• Apparatus for vacuum filtration

Procedure:

• Transfer the crude cholesteryl acetate to an Erlenmeyer flask.

• Add a minimal amount of boiling acetone to the flask, just enough to fully dissolve the solid.

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• As the solution cools, pure crystals of cholesteryl acetate will form.

• Cool the flask in an ice bath to complete the crystallization process.

• Collect the purified crystals by vacuum filtration and wash them with a small amount of cold acetone.

• Dry the crystals thoroughly. The final product should be a fluffy white powder with a melting point in the range of 112-114 °C.

Analytical Characterization

Thin-Layer Chromatography (TLC):

• Purpose: To assess the purity of the product and confirm the absence of the starting material, cholesterol.

• Stationary Phase: Silica gel plate.

• Mobile Phase (Eluent): A 50:50 mixture of ethyl acetate and cyclohexane (B81311) is effective.

• Visualization: Staining with a potassium permanganate (B83412) solution followed by gentle heating will reveal the spots. Cholesteryl acetate is less polar than cholesterol and will therefore have a higher Rf value.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: To confirm the chemical structure.

• 1H-NMR (in CDCl3): Key signals include a multiplet around 5.37 ppm for the vinyl proton (H6), a multiplet at 4.60 ppm for the proton on the carbon bearing the acetate group (H3), and a singlet at 2.03 ppm for the three protons of the acetyl methyl group.

• 13C-NMR (in CDCl3): Characteristic signals appear at 170.60 ppm for the carbonyl carbon of the acetate group, 139.64 ppm and 122.64 ppm for the vinyl carbons (C5 and C6), and 74.01 ppm for the carbon attached to the oxygen (C3).

Infrared (IR) Spectroscopy:

• Purpose: To identify key functional groups.

• The IR spectrum will show a strong absorption band characteristic of the ester carbonyl (C=O) stretch, typically around 1735-1740 cm⁻¹.

• Another significant band will be present for the C-O stretch of the ester group. The characteristic O-H stretch from the cholesterol starting material will be absent.

References

• 1. youtube.com [youtube.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. NMR Spectra Database. Cholesteryl Acetate [imserc.northwestern.edu]
• 4. 2D Assignment of cholesteryl acetate [chem.ch.huji.ac.il]

An In-Depth Technical Guide to the Solubility of Cholesteryl Acetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cholesteryl acetate (B1210297) in various organic solvents. The information presented herein is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other fields where the dissolution of cholesteryl acetate is a critical parameter. This document includes quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of cholesteryl acetate, a cholesterol ester, is a key physical property that dictates its behavior in various chemical and biological systems. Understanding its solubility in different organic solvents is essential for a wide range of applications, including purification, formulation, and in vitro assay development.

The following table summarizes the available quantitative data on the solubility of cholesteryl acetate in several organic solvents at various temperatures. It is important to note that comprehensive quantitative data across a wide spectrum of organic solvents is not extensively available in the public domain. The data presented here has been compiled from peer-reviewed scientific literature.

Solvent	Temperature (°C)	Solubility (g / 100 g Solvent)
Alcohols
Methanol	31.5	0.390
32.3	0.420
35.1	0.490
39.0	0.633
41.2	0.689
44.3	0.832
Ethanol	11.5	0.373
20.5	0.655
30.0	0.970
33.0	1.092
33.9	1.192
37.5	1.446
2-Propanol	11.8	1.230
20.5	1.911
30.0	2.827
33.9	3.612
36.5	5.101
37.5	5.138
Ketones
Acetone	16.7	5.070
34.5	11.553
44.0	19.900
Aqueous-Organic Mixtures
80% Ethanol + 20% Water	29.5	0.165
34.5	0.206
40.0	0.261
44.2	0.412
80% Acetone + 20% Water	29.5	0.193
34.5	0.289
39.0	0.370
40.0	0.411
44.2	0.585

Qualitative and Semi-Quantitative Solubility Information:

• Chloroform: Slightly soluble[1]

• Methanol: Slightly soluble[1]

• Ethanol: Soluble at 10 mg/mL[2]

• Dimethyl Sulfoxide (DMSO): Insoluble[2]

• Water: Insoluble[2]

Experimental Protocol: Determination of Cholesteryl Acetate Solubility by the Gravimetric Method

The gravimetric method is a classic and reliable technique for determining the equilibrium solubility of a compound in a given solvent. This protocol provides a detailed, step-by-step procedure suitable for determining the solubility of cholesteryl acetate.

2.1. Materials

• Cholesteryl acetate (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (readable to at least 0.1 mg)

• Vials with screw caps (B75204) (e.g., 20 mL glass scintillation vials)

• Constant temperature incubator/shaker or water bath

• Syringe filters (Teflon or other solvent-compatible membrane, 0.22 µm pore size)

• Syringes

• Pre-weighed evaporation dishes (e.g., aluminum pans)

• Vacuum oven or desiccator

• Vortex mixer

2.2. Procedure

• Preparation of Saturated Solution: a. Add an excess amount of cholesteryl acetate to a vial. The exact amount will depend on the expected solubility, but enough solid should be added to ensure that undissolved solid remains at equilibrium. b. Add a known volume or mass of the selected organic solvent to the vial. c. Securely cap the vial to prevent solvent evaporation. d. Place the vial in a constant temperature incubator/shaker or water bath set to the desired temperature. e. Agitate the mixture for a sufficient period to reach equilibrium. For cholesteryl acetate, a minimum of 24-48 hours is recommended, with continuous gentle agitation.

• Sample Withdrawal and Filtration: a. After the equilibration period, allow the vial to stand undisturbed at the set temperature for at least 2-4 hours to allow the excess solid to settle. b. Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a syringe. Avoid disturbing the undissolved solid. c. Attach a 0.22 µm syringe filter to the syringe. d. Discard the first few drops of the filtrate to saturate the filter membrane and minimize any potential adsorption effects. e. Filter the remaining supernatant directly into a pre-weighed evaporation dish. Record the exact volume of the filtrate added.

• Solvent Evaporation and Mass Determination: a. Place the evaporation dish containing the filtrate in a vacuum oven at a temperature slightly above the boiling point of the solvent but well below the melting point of cholesteryl acetate (114-116 °C) to facilitate solvent evaporation. Alternatively, the solvent can be evaporated at a lower temperature under a gentle stream of nitrogen. b. Once all the solvent has evaporated, dry the dish to a constant weight in a vacuum oven or desiccator. c. Weigh the evaporation dish containing the dried cholesteryl acetate on an analytical balance.

2.3. Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility (g / 100 g solvent) = [(Mass of dish + solid) - (Mass of empty dish)] / (Mass of solvent) * 100

The mass of the solvent can be determined from the volume of the filtrate and the density of the solvent at the experimental temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the gravimetric method for determining the solubility of cholesteryl acetate.

Caption: Experimental workflow for determining cholesteryl acetate solubility via the gravimetric method.

References

• 1. Capsule: SOP for Conducting Solubility Studies for Soft Gelatin Capsules – V 2.0 – SOP Guide for Pharma [pharmasop.in]
• 2. lup.lub.lu.se [lup.lub.lu.se]

The Natural Occurrence of Cholesteryl Acetate: A Technical Guide for Researchers

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl acetate (B1210297), an ester of cholesterol and acetic acid, is a naturally occurring lipid molecule found across a diverse range of organisms, from microorganisms to mammals, including humans. While often studied as a synthetic compound, its endogenous presence points to specific physiological and pathological roles. This technical guide provides a comprehensive overview of the natural occurrence of cholesteryl acetate, its biosynthesis, and its involvement in cellular processes. This document summarizes available quantitative data, details experimental protocols for its analysis, and visualizes key related signaling pathways to serve as a valuable resource for researchers in lipid biology and drug development.

Introduction

Cholesteryl esters are crucial for the transport and storage of cholesterol, preventing the cytotoxicity of excess free cholesterol.[1] Cholesteryl acetate is one such ester, present in various biological fluids and tissues.[2][3] Its presence has been confirmed in humans, the brown dog tick (Rhipicephalus sanguineus), and marine sponges.[4][5] Understanding the natural occurrence and metabolic pathways of cholesteryl acetate is vital for elucidating its role in health and disease, with potential implications for diagnostics and therapeutics.

Natural Occurrence and Quantitative Data

Cholesteryl acetate is a component of the broader cholesteryl ester pool in organisms. While specific quantitative data for cholesteryl acetate is sparse in the literature, data on the composition of cholesteryl esters in various organisms provide an insight into its potential abundance.

Table 1: Fatty Acid Composition of Serum Cholesteryl Esters in Humans

This table represents the typical fatty acid composition of cholesteryl esters found in human serum, indicating the relative prevalence of different acyl chains esterified to cholesterol. Acetate would be a minor component in this profile.

Fatty Acid	Mean Proportion ( g/100g of total fatty acids)
Linoleic acid (18:2)	50.0
Oleic acid (18:1)	20.0
Palmitic acid (16:0)	11.0
Arachidonic acid (20:4)	6.0
Stearic acid (18:0)	1.5
Others	11.5
Data adapted from a study on the fatty acid composition of serum cholesteryl esters as biomarkers of dietary intake.

Table 2: Total Sterol Concentrations in Select Marine Invertebrates

This table provides context for the overall sterol content in marine organisms where novel cholesteryl esters, including acetate derivatives, have been discovered.

Phylum	Species	Total Sterol Concentration (mg/g wet weight)
Porifera (Sponges)	Thenea muricata	1.2 ± 1.0
Porifera (Sponges)	Aplysina sp.	15.4 ± 5.4
Cnidaria	Paramuricea agaricus	4.1 ± 2.2
Cnidaria	Montastraea cavernosa	7.2 ± 3.6
Echinodermata	Echinometra lucunter	12.6 ± 1.2
Data from a study on the sterol composition of deep-sea and coastal marine invertebrates.

Biosynthesis and Metabolism

The formation of cholesteryl esters, including cholesteryl acetate, is primarily catalyzed by two key enzymes: Acyl-CoA:cholesterol acyltransferase (ACAT), also known as Sterol O-acyltransferase (SOAT), and Lecithin:cholesterol acyltransferase (LCAT).

• ACAT/SOAT: This intracellular enzyme, located in the endoplasmic reticulum, catalyzes the esterification of cholesterol with fatty acyl-CoAs. There are two isoforms, ACAT1 (SOAT1) and ACAT2 (SOAT2), with differing tissue distributions. ACAT1 is ubiquitously expressed and plays a role in cellular cholesterol homeostasis.

• LCAT: This enzyme is found in the plasma and is associated with high-density lipoproteins (HDL). LCAT is responsible for the majority of cholesteryl ester formation in the bloodstream, facilitating reverse cholesterol transport.

The hydrolysis of cholesteryl esters back to free cholesterol and a fatty acid is carried out by cholesterol esterases (or hydrolases).

Involvement in Signaling Pathways

Cholesteryl esters, including cholesteryl acetate, are integral to the structure and function of lipid rafts—specialized membrane microdomains enriched in cholesterol and sphingolipids. These rafts serve as organizing centers for signal transduction molecules, influencing their activity.

Role in Lipid Raft Signaling

Cholesteryl esters modulate the organization, fluidity, and protein sorting within lipid rafts. By influencing the localization and activity of signaling proteins such as G protein-coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs), cholesteryl esters play a crucial role in various cellular signaling cascades.

References

• 1. researchgate.net [researchgate.net]
• 2. ACAT1 deficiency in myeloid cells promotes glioblastoma progression by enhancing the accumulation of myeloid-derived suppressor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cholesterol, lipid rafts, and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Cholesteryl ester - Wikipedia [en.wikipedia.org]

The Thermochromic Properties of Cholesteryl Acetate Liquid Crystals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the thermochromic properties of cholesteryl acetate (B1210297), a prominent member of the cholesteric class of liquid crystals. Cholesteric liquid crystals are distinguished by their unique sensitivity to temperature, manifesting as a change in color. This phenomenon is rooted in the temperature-dependent pitch of their helical molecular arrangement. While cholesteryl acetate itself exhibits a monotropic liquid crystal phase, its study provides a fundamental understanding of the thermochromic behavior widely utilized in mixtures of cholesteryl esters for various scientific applications.

Physical Principles of Thermochromism in Cholesteric Liquid Crystals

The thermochromic behavior of cholesteryl acetate and other cholesteric liquid crystals arises from their unique molecular architecture. These materials are composed of chiral molecules that self-assemble into a helical structure. The distance required for the molecular directors to complete a full 360° twist is known as the helical pitch.

This helical structure selectively reflects circularly polarized light of a specific wavelength, which is directly proportional to the pitch. As the temperature changes, the degree of twisting in the helical structure is altered, causing the pitch to either expand or contract. This change in pitch results in a corresponding shift in the wavelength of the reflected light, which is observed as a change in color.[1] Generally, as temperature increases, the helical pitch decreases, causing a color shift from red (longer wavelength) to blue (shorter wavelength).

Cholesteryl acetate is classified as a monotropic liquid crystal. This means that the cholesteric (thermochromic) phase is not observed upon heating the crystalline solid but only appears upon cooling the material from its isotropic liquid state. This phase is metastable and will crystallize upon further cooling.

Figure 1: Relationship between temperature and observed color in cholesteric liquid crystals.

Quantitative Data

Phase Transition Temperatures of Cholesteryl Acetate

Cholesteryl acetate exhibits a well-defined melting point from its solid crystalline state to an isotropic liquid. The thermochromic cholesteric phase is typically observed only upon supercooling from this isotropic state.

Phase Transition	Temperature (°C)	Notes
Melting Point (Solid → Isotropic Liquid)	112 - 114	Transition observed upon heating.[2][3][4][5]
Isotropic → Cholesteric Liquid Crystal	Not specified	Transition observed upon cooling (monotropic).
Cholesteric → Solid Crystal	Not specified	Transition observed upon further cooling.

Temperature-Wavelength Correlation in Cholesteryl Ester Mixtures

Temperature (°C)	Dominant Reflected Wavelength (nm)	Observed Color
32.6	~650	Red
35.0	~580	Yellow
36.5	~520	Green
38.7	~470	Blue

Note: This data is representative of a cholesteryl ester mixture and serves to illustrate the thermochromic principle. The exact temperature-color correlation is highly dependent on the specific composition of the liquid crystal mixture.

Experimental Protocols

Characterizing the thermochromic properties of cholesteryl acetate involves several key analytical techniques.

Figure 2: Workflow for characterizing thermochromic liquid crystals.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the temperatures and enthalpies of phase transitions.

Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of cholesteryl acetate into a standard aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a starting temperature, e.g., 40°C.

  • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature well above its melting point (e.g., 130°C) to ensure it is fully in the isotropic liquid phase.

  • Hold at the high temperature for a few minutes to erase any thermal history.

  • Cool the sample at a controlled rate (e.g., 10°C/min) back to the starting temperature (40°C).

  • Perform a second heating scan under the same conditions as the first.

• Data Analysis: Analyze the resulting thermogram. The endothermic peak on the heating scan corresponds to the melting point. Exothermic peaks on the cooling scan correspond to the isotropic-to-cholesteric transition and the cholesteric-to-solid crystallization.

Polarized Light Microscopy (PLM)

PLM is used to visually observe the distinct textures of the different phases (solid crystal, cholesteric, isotropic liquid).

Methodology:

• Sample Preparation: Place a small amount of cholesteryl acetate on a clean microscope slide.

• Heating: Gently heat the slide on a hot stage to melt the sample into its isotropic liquid phase (it will appear dark between crossed polarizers).

• Observation: Place a coverslip over the molten sample. Position the slide on the microscope stage, which is equipped with a temperature controller.

• Cooling: Slowly cool the sample while observing it through the microscope with crossed polarizers.

• Texture Identification: As the sample cools, the appearance of a bright, often colorful, and textured pattern (e.g., "fingerprint" texture) indicates the formation of the cholesteric liquid crystal phase. Further cooling will show the growth of solid crystals from the liquid crystal phase.

Spectrophotometry for Wavelength-Temperature Correlation

This technique quantitatively measures the wavelength of light reflected by the liquid crystal as a function of temperature.

Methodology:

• Sample Preparation: Apply a thin, uniform layer of the molten cholesteryl ester mixture onto a substrate with a black, light-absorbing background. A specialized temperature-controlled cell (cuvette) for a spectrophotometer is ideal.

• Instrument Setup: Place the sample in a UV-Vis spectrophotometer equipped with a temperature control system and a reflectance probe. A thermocouple should be placed in close proximity to the sample to accurately record its temperature.

• Data Acquisition:

  • Cool the sample from its isotropic state into the cholesteric range.

  • Allow the temperature to stabilize at various points within the color-play range.

  • At each stable temperature, record the reflectance spectrum over the visible range (e.g., 400-750 nm).

• Data Analysis: For each spectrum, identify the wavelength of maximum reflectance (λ_max). Plot λ_max as a function of temperature to generate a quantitative color-temperature calibration curve.

Applications in Research and Drug Development

The temperature-sensitive nature of cholesteryl esters makes them valuable in several high-technology fields.

• Temperature Mapping: Thin films of cholesteric liquid crystals can be used for high-resolution thermal mapping of surfaces, such as integrated circuits or biological tissues.

• Medical Diagnostics: Their sensitivity to small temperature variations has been explored for applications like skin temperature measurements to indicate underlying circulatory issues or inflammation.

• Drug Delivery: While not a direct thermochromic application, cholesteryl esters are biocompatible lipids used to formulate drug delivery systems like nanoparticles and liposomes. Understanding their phase behavior is crucial for the stability and release characteristics of these formulations.

• Sensors: These materials can be incorporated into sensors to detect temperature changes that may signal a chemical reaction, phase change, or environmental fluctuation.

Conclusion

Cholesteryl acetate serves as a foundational material for understanding the principles of thermochromism in cholesteric liquid crystals. Although its own liquid crystal phase is monotropic, the underlying relationship between temperature, helical pitch, and reflected color is characteristic of this entire class of materials. The quantitative characterization of these properties through techniques like DSC, PLM, and temperature-controlled spectrophotometry is essential for harnessing their capabilities in advanced applications, from microelectronics to innovative diagnostic and therapeutic systems.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular Expressions: Science, Optics and You - Intel Play QX3 Computer Microscope - Samples for Polarized Light Microscopy [micro.magnet.fsu.edu]
• 3. researchgate.net [researchgate.net]
• 4. Liquid Crystals [saylordotorg.github.io]
• 5. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Phase Transition Temperatures of Pure Cholesteryl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase transition behavior of pure cholesteryl acetate (B1210297). It details the thermal transitions, the experimental protocols for their determination, and a structured presentation of the relevant data. This document is intended to be a valuable resource for professionals working with cholesteryl esters in various scientific and industrial applications.

Introduction

Cholesteryl acetate, an ester of cholesterol, is a fundamental compound in the study of liquid crystals and has historical significance in their discovery. Understanding its phase behavior is crucial for applications ranging from materials science to the formulation of lipid-based drug delivery systems. Unlike many other cholesteryl esters, pure cholesteryl acetate exhibits a relatively simple thermal behavior, which will be elucidated in this guide.

Phase Transition Behavior of Pure Cholesteryl Acetate

Pure cholesteryl acetate primarily undergoes a single, well-defined phase transition upon heating: melting from a crystalline solid directly into an isotropic liquid.[1][2] The literature consistently reports the melting point of cholesteryl acetate to be in the range of 112-114 °C.[3]

It is a critical point of distinction that, for highly purified cholesteryl acetate, a stable liquid crystalline phase (mesophase) is not observed during heating. The thermal energy at its melting point is sufficient to transition it directly into the disordered isotropic liquid state. However, some studies note that in less pure samples, or under conditions of supercooling, a monotropic cholesteric liquid crystal phase may be transiently observed upon cooling from the isotropic melt before crystallization occurs.[1][2] A monotropic phase is one that is only stable with respect to the crystal on cooling, not on heating.

Quantitative Phase Transition Data

The quantitative data for the phase transitions of pure cholesteryl acetate are summarized in the table below.

Transition	Temperature (°C)	Notes
Melting Point (Solid to Isotropic Liquid)	112 - 114	This is the primary and typically only phase transition observed upon heating pure cholesteryl acetate.
Crystallization Point (Isotropic Liquid to Solid)	Variable	Dependent on cooling rate and purity.
Isotropic to Cholesteric (on cooling)	Not observed in pure samples under normal conditions. May appear in supercooled, less pure samples.	This is a monotropic transition and is not a characteristic of the pure, stable compound.

Experimental Protocols for Phase Transition Analysis

The characterization of the phase behavior of cholesteryl acetate is primarily conducted using Differential Scanning Calorimetry (DSC) and Polarized Light Microscopy (PLM).

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique in which the difference in the amount of heat required to increase the temperature of a sample and a reference is measured as a function of temperature. It is used to determine the temperature and enthalpy of transitions.

Objective: To determine the melting point and enthalpy of fusion of pure cholesteryl acetate.

Apparatus:

• Differential Scanning Calorimeter

• Aluminum or hermetically sealed pans

• Microbalance

• Pure cholesteryl acetate sample (typically 2-5 mg)

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of pure cholesteryl acetate into a clean DSC pan. Seal the pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 30 °C).

  • Heat the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature significantly above the melting point (e.g., 130 °C).

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample at a controlled rate (e.g., 5-10 °C/min) back to the starting temperature.

• Data Analysis: The melting point is determined as the onset or peak of the endothermic peak on the heating curve. The area under the peak corresponds to the enthalpy of fusion. The cooling curve is analyzed for any exothermic crystallization peaks.

Polarized Light Microscopy (PLM) with Hot Stage

PLM is a crucial technique for the direct visualization and identification of liquid crystal phases. Anisotropic materials, like liquid crystals, are birefringent and produce characteristic textures when viewed between crossed polarizers. Isotropic liquids, on the other hand, appear dark.

Objective: To visually confirm the transition from the crystalline solid to the isotropic liquid and to observe for any potential liquid crystal phases.

Apparatus:

• Polarizing optical microscope

• Hot stage with a temperature controller

• Glass microscope slides and coverslips

• Pure cholesteryl acetate sample

Procedure:

• Sample Preparation: Place a small amount of cholesteryl acetate on a microscope slide and cover with a coverslip.

• Microscope Setup: Place the slide on the hot stage of the polarizing microscope. Cross the polarizer and analyzer to achieve a dark field of view.

• Heating Cycle:

  • Slowly heat the sample at a controlled rate (e.g., 2-5 °C/min).

  • Observe the sample through the microscope. The crystalline solid will be bright and show distinct crystal structures.

  • Upon reaching the melting point, the bright crystalline field will turn dark, indicating the transition to the isotropic liquid. Record this temperature.

• Cooling Cycle:

  • Slowly cool the sample from the isotropic liquid state.

  • Observe for the appearance of any birefringent textures that would indicate the formation of a liquid crystal phase before crystallization. In pure cholesteryl acetate, typically only the direct crystallization from the isotropic liquid is observed.

Visualizing Phase Transitions and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the phase transition sequences.

Caption: Experimental workflow for the thermal analysis of cholesteryl acetate.

Caption: Phase transition sequence for pure cholesteryl acetate.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]

Cholesteryl acetate as a precursor in steroid synthesis.

An In-Depth Technical Guide to Cholesteryl Acetate (B1210297) as a Precursor in Steroid Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Steroid hormones are a critical class of bioactive molecules, playing vital roles in physiological processes ranging from metabolism and inflammation to sexual development. The industrial and laboratory synthesis of these complex molecules relies on efficient and scalable chemical pathways. Cholesterol, the natural biological precursor to all steroid hormones, serves as a common starting material for semi-synthesis.[1][2][3] However, its free hydroxyl group at the C-3 position can interfere with reactions targeting other parts of the steroid nucleus or side chain.

To address this, the hydroxyl group is often protected. Cholesteryl acetate, the ester of cholesterol and acetic acid, is a fundamental precursor in steroid synthesis for this very reason. The acetate group serves as a robust and easily removable protecting group, rendering the C-3 hydroxyl inert to various oxidative and reactive conditions employed during synthesis.[4] This guide provides a technical overview of the key synthetic pathways starting from cholesteryl acetate, detailing the reaction sequences, experimental considerations, and available quantitative data for the synthesis of pivotal steroid intermediates and hormones.

Core Synthetic Pathways from Cholesteryl Acetate

The transformation of cholesteryl acetate into valuable steroid hormones like progesterone (B1679170) and testosterone (B1683101) involves several key stages, primarily focused on the strategic degradation of the C-17 aliphatic side chain.

Pathway I: Synthesis of Dehydroepiandrosterone (B1670201) (DHEA) Acetate

Dehydroepiandrosterone (DHEA) is a crucial intermediate, serving as a precursor to androgens and estrogens. The synthesis from cholesteryl acetate involves protecting the C5-C6 double bond followed by oxidative cleavage of the side chain.

The overall workflow involves three main stages:

• Protection of the Δ⁵ Double Bond: The C5-C6 double bond is first protected via bromination to prevent its oxidation in the subsequent step. This results in the formation of cholesteryl acetate dibromide.

• Oxidative Side-Chain Cleavage: The key step is the oxidation of the C-17 side chain. This is classically achieved using a strong oxidizing agent like chromium trioxide (CrO₃). This reaction cleaves the side chain to leave a ketone at C-17, yielding dehydroepiandrosterone acetate dibromide.

• Deprotection (Debromination): The protecting bromine atoms are removed, typically with zinc dust in acetic acid, to regenerate the C5-C6 double bond and yield the final product, DHEA acetate.

References

• 1. Preparation of steroidal hormones with an emphasis on transformations of phytosterols and cholesterol - GRIN | Grin [grin.com]
• 2. Early steps in steroidogenesis: intracellular cholesterol trafficking: Thematic Review Series: Genetics of Human Lipid Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular cholesterol delivery, intracellular processing and utilization for biosynthesis of steroid hormones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis of steroids | PPT [slideshare.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of Cholesteryl Acetate Liquid Crystal Displays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preparation of liquid crystal displays (LCDs) based on cholesteryl acetate (B1210297) and its mixtures. The information is intended for research and development purposes.

Introduction

Cholesteryl acetate is a derivative of cholesterol that exhibits liquid crystalline properties, specifically a cholesteric (or chiral nematic) phase.[1] In this phase, the elongated molecules are arranged in layers, with the average molecular orientation in each layer slightly twisted relative to the adjacent layers, forming a helical structure. This helical structure is responsible for the unique optical properties of cholesteric liquid crystals, including selective reflection of light of a specific wavelength, which results in iridescent colors. The pitch of this helix, and therefore the color of the reflected light, is highly sensitive to temperature.[1] This property makes cholesteryl acetate and other cholesteryl esters valuable materials for applications such as thermometers, sensors, and switchable windows.[1][2]

This document outlines the necessary materials, equipment, and step-by-step procedures for preparing both pure cholesteryl acetate and thermochromic cholesteryl ester mixture liquid crystal displays.

Data Presentation

Physical and Thermal Properties of Cholesteryl Acetate

Property	Value	Reference
Chemical Formula	C₂₉H₄₈O₂	[3]
Molecular Weight	428.69 g/mol
Appearance	White crystalline powder
Melting Point	112-114 °C
Solid to Cholesteric Phase Transition	~92 °C	[Approximation based on general cholesteryl ester behavior, specific DSC data for cholesteryl acetate is not readily available in the public domain]
Cholesteric to Isotropic Liquid Transition	~115 °C	[Approximation based on general cholesteryl ester behavior, specific DSC data for cholesteryl acetate is not readily available in the public domain]

Formulations of Thermochromic Cholesteryl Ester Mixtures

Mixtures of different cholesteryl esters are often used to achieve specific color-play temperature ranges. Below are examples of such mixtures.

Formulation	Cholesteryl Oleyl Carbonate (wt%)	Cholesteryl Pelargonate (wt%)	Cholesteryl Benzoate (B1203000) (wt%)	Temperature Range for Color Play (°C)
Mixture A	65%	25%	10%	17-23
Mixture B	70%	10%	20%	20-25
Mixture C	45%	45%	10%	26.5-30.5
Mixture D	43%	47%	10%	29-32
Mixture E	44%	46%	10%	30-33
Mixture F	42%	48%	10%	31-34
Mixture G	40%	50%	10%	32-35
Mixture H	38%	52%	10%	33-36
Mixture I	36%	54%	10%	34-37
Mixture J	34%	56%	10%	35-38
Mixture K	32%	58%	10%	36-39
Mixture L	30%	60%	10%	37-40

Data adapted from publicly available educational resources.

Experimental Protocols

Protocol 1: Preparation of Thermochromic Cholesteryl Ester Mixture

This protocol describes the preparation of a liquid crystal mixture that changes color with temperature.

Materials:

• Cholesteryl oleyl carbonate

• Cholesteryl pelargonate

• Cholesteryl benzoate

• Glass vials with caps

• Spatula

• Weighing balance (analytical)

• Hot plate or heat gun

Procedure:

• Weigh the desired amounts of cholesteryl oleyl carbonate, cholesteryl pelargonate, and cholesteryl benzoate according to the formulations in Table 2.2 and place them in a clean, dry glass vial.

• Heat the vial on a hot plate or with a heat gun until the solid mixture melts completely, forming a clear liquid. Gently swirl the vial to ensure thorough mixing.

• Once the mixture is homogeneous, remove the vial from the heat source.

• The liquid crystal mixture can be used immediately for cell filling or stored in a sealed vial for later use. If stored, the mixture may need to be remelted before use.

Protocol 2: Fabrication of a Liquid Crystal Display Cell

This protocol details the construction of a basic liquid crystal cell for housing the cholesteryl acetate or its mixtures.

Materials and Equipment:

• Indium Tin Oxide (ITO) coated glass substrates

• Detergent solution (e.g., 5% Decon 90)

• Deionized (DI) water

• Acetone (B3395972)

• Isopropyl alcohol (IPA)

• Ultrasonic bath

• Nitrogen gas or clean compressed air source

• Polyimide (PI) alignment layer solution (for planar alignment)

• Spinner coater

• Hot plate

• Velvet cloth

• UV-curable adhesive

• Spacers (e.g., glass beads of desired diameter, typically 5-20 µm)

• UV lamp

• Liquid crystal material (from Protocol 3.1 or pure cholesteryl acetate)

• Vacuum chamber (optional, for filling)

Procedure:

Step 1: Substrate Cleaning

• Place the ITO-coated glass substrates in a beaker with a detergent solution and sonicate in an ultrasonic bath for 15 minutes.

• Rinse the substrates thoroughly with DI water.

• Sonicate the substrates in acetone for 15 minutes.

• Sonicate the substrates in isopropyl alcohol for 15 minutes.

• Rinse the substrates again with DI water.

• Dry the substrates using a stream of nitrogen gas or clean compressed air.

Step 2: Alignment Layer Deposition

• Place a cleaned ITO substrate on the chuck of a spin coater.

• Dispense a small amount of the polyimide solution onto the center of the substrate.

• Spin coat the polyimide solution at a suitable speed (e.g., 3000 rpm for 30 seconds) to achieve a uniform layer.

• Transfer the coated substrate to a hot plate and bake it according to the polyimide manufacturer's instructions (a typical process involves a soft bake at ~80-100°C for a few minutes followed by a hard bake at ~180-230°C for 1 hour to cure the polyimide).

• Repeat for the second substrate.

Step 3: Alignment Layer Rubbing

• Secure a piece of velvet cloth over a flat surface or a rubbing machine.

• Gently rub the cured polyimide surface of each substrate in a single direction. This creates micro-grooves that will align the liquid crystal molecules.

• The rubbing direction on the two substrates should be anti-parallel for a simple planar cell.

Step 4: Cell Assembly

• Mix a small quantity of spacers with the UV-curable adhesive.

• Apply a thin line of the adhesive/spacer mixture along the edges of one of the substrates, leaving a small gap for filling.

• Place the second substrate on top of the first, with the alignment layers facing each other and the rubbing directions anti-parallel.

• Gently press the substrates together and use clamps to hold them in place.

• Expose the edges of the cell to a UV lamp to cure the adhesive and seal the cell.

Step 5: Liquid Crystal Filling

• Heat the prepared liquid crystal material to its isotropic liquid phase.

• Place a drop of the isotropic liquid crystal at the filling gap of the empty cell.

• Allow the liquid crystal to fill the cell via capillary action. This can be expedited by placing the cell in a vacuum chamber, evacuating it, and then allowing atmospheric pressure to push the liquid crystal in.

• Once the cell is filled, seal the filling gap with a small amount of UV-curable adhesive and cure it with the UV lamp.

• Slowly cool the filled cell to room temperature.

Visualization

Experimental Workflow

The following diagram illustrates the overall workflow for preparing a cholesteryl acetate liquid crystal display.

Workflow for LCD Preparation

Temperature-Phase Relationship of Cholesteryl Acetate

This diagram shows the relationship between temperature and the different phases of a typical cholesteric liquid crystal like cholesteryl acetate.

Phase Transitions of Cholesteryl Acetate

References

• 1. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Expressions: Science, Optics & You - Olympus MIC-D: Chemical Crystal Movie Gallery - Cholesteryl Acetate Movie #10 [micro.magnet.fsu.edu]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Application Notes and Protocols for GC-MS Analysis Using Cholesteryl Acetate as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a cornerstone analytical technique for the precise quantification of a wide array of compounds in complex biological matrices. The accuracy of GC-MS quantification is significantly enhanced by the use of an internal standard (IS), a compound added in a known quantity to samples, calibration standards, and quality controls. The IS helps to correct for variations in sample preparation and instrument response.

This document provides detailed application notes and protocols for the use of cholesteryl acetate (B1210297) as an internal standard in the GC-MS analysis of cholesterol and its precursors, such as lanosterol (B1674476) and lathosterol (B1674540). Cholesteryl acetate is a suitable internal standard for this application due to its structural similarity to the target analytes, its chemical stability, and its distinct chromatographic and mass spectrometric properties, which allow for its separation and selective detection.

Analyte and Internal Standard Properties

A summary of the key properties of the target analytes and the proposed internal standard is presented in Table 1. This information is crucial for method development and data interpretation.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Mass Fragments (as TMS derivatives)
Cholesterol	C₂₇H₄₆O	386.65	m/z 458 (M+), 368, 329, 129
Lanosterol	C₃₀H₅₀O	426.72	m/z 498 (M+), 393
Lathosterol	C₂₇H₄₆O	386.65	m/z 458 (M+), 343
Cholesteryl Acetate (IS)	C₂₉H₄₈O₂	428.69	m/z 368, 353

Experimental Protocols

This section details the complete workflow for the quantitative analysis of cholesterol, lanosterol, and lathosterol in a biological matrix (e.g., serum or plasma) using cholesteryl acetate as an internal standard.

Materials and Reagents

• Solvents: Hexane (B92381), isopropanol, methanol, chloroform (B151607) (all HPLC or GC grade)

• Reagents: Potassium hydroxide (B78521) (KOH), pyrogallol, N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Standards: Cholesterol, lanosterol, lathosterol, and cholesteryl acetate (all >98% purity)

Sample Preparation: Lipid Extraction and Saponification

• Spiking with Internal Standard: To 100 µL of serum/plasma, add 20 µL of cholesteryl acetate internal standard solution (50 µg/mL in ethanol).

• Saponification: Add 1 mL of freshly prepared 1 M KOH in 90% ethanol (B145695) containing 1% pyrogallol. Vortex vigorously for 30 seconds.

• Incubation: Incubate the mixture at 60°C for 1 hour to hydrolyze cholesteryl esters to free cholesterol.

• Extraction: After cooling to room temperature, add 1 mL of deionized water and 3 mL of hexane. Vortex for 2 minutes.

• Phase Separation: Centrifuge at 1500 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer to a clean glass tube.

• Re-extraction: Repeat the extraction (steps 4-6) with another 3 mL of hexane and combine the hexane fractions.

• Drying: Evaporate the pooled hexane extract to dryness under a gentle stream of nitrogen at 40°C.

Derivatization

• To the dried lipid extract, add 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine.

• Cap the vial tightly and heat at 70°C for 30 minutes to convert the hydroxyl groups of the sterols to their trimethylsilyl (B98337) (TMS) ethers.

• After cooling, the sample is ready for GC-MS analysis.

GC-MS Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280°C
Injection Volume	1 µL (splitless mode)
Oven Program	Initial 180°C for 1 min, ramp at 20°C/min to 280°C, hold for 10 min, then ramp at 10°C/min to 300°C and hold for 5 min.
Mass Spectrometer	Agilent 5977A MSD or equivalent
Ion Source	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

Analyte	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Cholesterol-TMS	329	458, 368
Lanosterol-TMS	393	498
Lathosterol-TMS	343	458
Cholesteryl Acetate (IS)	368	353

Method Validation and Data Presentation

The use of cholesteryl acetate as an internal standard requires thorough validation to ensure the accuracy and reliability of the quantitative results. The following validation parameters should be assessed.

Linearity

Prepare calibration standards containing known concentrations of cholesterol, lanosterol, and lathosterol, and a fixed concentration of the cholesteryl acetate internal standard. The concentration ranges should be relevant to the expected concentrations in the samples.

Table 2: Example Calibration Curve Data

Analyte	Concentration Range (µg/mL)	R²
Cholesterol	0.5 - 200	> 0.995
Lanosterol	0.05 - 10	> 0.995
Lathosterol	0.05 - 10	> 0.995

Precision and Accuracy

Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range on the same day (intra-day) and on different days (inter-day).

Table 3: Precision and Accuracy Data

Analyte	QC Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Cholesterol	Low	< 10%	< 15%	85 - 115%
Medium	< 10%	< 15%	85 - 115%
High	< 10%	< 15%	85 - 115%
Lanosterol	Low	< 10%	< 15%	85 - 115%
Medium	< 10%	< 15%	85 - 115%
High	< 10%	< 15%	85 - 115%
Lathosterol	Low	< 10%	< 15%	85 - 115%
Medium	< 10%	< 15%	85 - 115%
High	< 10%	< 15%	85 - 115%

Recovery

The recovery of the internal standard should be consistent across different sample matrices to ensure that it effectively corrects for losses during sample preparation.

Table 4: Internal Standard Recovery

Matrix	Cholesteryl Acetate Recovery (%)	%RSD
Serum	85 - 110%	< 15%
Plasma	85 - 110%	< 15%

Visualizations

Experimental Workflow

The following diagram illustrates the complete experimental workflow from sample preparation to data analysis.

Caption: GC-MS analysis workflow.

Method Validation Logic

This diagram outlines the logical relationship between the different components of the method validation process.

Caption: Method validation components.

Conclusion

Cholesteryl acetate demonstrates strong potential as an internal standard for the GC-MS quantification of cholesterol and its precursors. Its chemical properties and chromatographic behavior make it a reliable choice for correcting analytical variability. The protocols and validation framework provided in this document offer a comprehensive guide for researchers to implement this method, ensuring the generation of high-quality, reproducible data in metabolomics and clinical research. As with any analytical method, thorough validation in the specific matrix of interest is essential for achieving accurate and reliable results.

Cholesteryl acetate sample preparation for NMR spectroscopy.

An Application Note on the Preparation of Cholesteryl Acetate (B1210297) Samples for NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating the molecular structure and dynamics of chemical compounds. For complex molecules like cholesteryl acetate, obtaining high-resolution NMR spectra is critically dependent on meticulous sample preparation.[1][2] Cholesteryl acetate's structure, featuring a rigid steroid core and a flexible side chain, results in complex ¹H and ¹³C NMR spectra with significant signal overlap, often necessitating two-dimensional (2D) NMR techniques for complete assignment.[1] This application note provides detailed protocols for the preparation of high-quality cholesteryl acetate samples suitable for a range of NMR experiments.

Materials and Equipment

Materials:

• Cholesteryl Acetate (solid)

• Deuterated Solvents (e.g., Chloroform-d, CDCl₃) with high isotopic purity (≥99.8%)[3][4]

• High-quality 5 mm NMR tubes

• NMR caps

• Pasteur pipettes

• Filter material (e.g., Kimwipe or glass wool)

• Vials for sample dissolution

• Acetone for cleaning

Equipment:

• Analytical balance

• Fume hood

• Vortex mixer

• Ultrasonic bath (for cleaning)

• Nitrogen gas line (for drying)

• NMR Spectrometer

Experimental Workflow Diagram

Caption: Experimental workflow for cholesteryl acetate NMR sample preparation.

Protocols

Protocol 1: Standard Sample Preparation

This protocol is suitable for routine ¹H and ¹³C NMR analysis of cholesteryl acetate.

• Cleaning the NMR Tube: Ensure the NMR tube is impeccably clean. Wash with acetone, followed by distilled water, and dry thoroughly in an oven at a temperature not exceeding 100°C or by passing a stream of filtered nitrogen gas through it. Before use, clean the outside of the tube's lower portion with a lint-free wipe (e.g., Kimwipe) moistened with acetone.

• Weighing the Sample: Accurately weigh the cholesteryl acetate solid. For a standard ¹H NMR spectrum, 5-25 mg is typically sufficient. For ¹³C NMR, which is inherently less sensitive, a higher concentration is required; aim for a nearly saturated solution, which may require up to 40-60 mg of the compound.

• Dissolution: Transfer the weighed solid into a clean, dry vial. Using a pipette, add approximately 0.6 mL of the chosen deuterated solvent (Chloroform-d, CDCl₃, is commonly used for cholesteryl acetate). Gently vortex the vial to ensure complete dissolution.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution directly into the NMR tube. This can be achieved by passing the solution through a Pasteur pipette containing a small, tightly packed plug of Kimwipe or glass wool.

• Volume Adjustment: The final volume of the solution in the NMR tube should be sufficient to cover the NMR coil, typically a height of 4-5 cm (approximately 0.6-0.8 mL for a 5 mm tube). Consistent sample height minimizes the need for extensive re-shimming between samples.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly near the top.

Protocol 2: Sample Degassing (Optional)

Dissolved paramagnetic oxygen (O₂) can broaden NMR signals. For high-resolution experiments or studies of relaxation phenomena, degassing the sample is recommended. The freeze-pump-thaw method is most effective.

• Prepare the sample in the NMR tube as described in Protocol 1.

• Attach the NMR tube to a vacuum line.

• Freeze the sample by carefully immersing the bottom of the tube in liquid nitrogen.

• Once frozen solid, open the tube to the vacuum to pump away the air in the headspace.

• Close the tube to the vacuum and thaw the sample. You may see bubbles of dissolved gas being released.

• Repeat this freeze-pump-thaw cycle at least three times to ensure thorough removal of dissolved oxygen.

• Finally, seal the NMR tube (if using a flame-sealable tube) or securely cap it.

Quantitative Data and Parameters

Table 1: Recommended Sample Concentrations and Volumes

Parameter	¹H NMR	¹³C NMR	2D NMR (COSY, HSQC)
Sample Mass	5 - 25 mg	40 - 60 mg (or saturated)	20 - 60 mg
Solvent Volume	~0.6 mL	~0.6 mL	~0.6 mL
Final Solution Depth	4 - 5 cm	4 - 5 cm	4 - 5 cm

Table 2: Recommended Deuterated Solvents

Solvent	Formula	Properties	Typical Use Case
Chloroform-d	CDCl₃	Non-polar, low dielectric constant. Excellent for dissolving cholesteryl acetate.	Routine ¹H and ¹³C NMR of organic compounds.
Dimethyl Sulfoxide-d₆	DMSO-d₆	Polar aprotic, excellent solubility.	Analysis of a wide range of organic molecules, especially when higher polarity is needed.
Methanol-d₄	CD₃OD	Polar protic solvent.	Used when specific solvent interactions are being studied or for samples insoluble in CDCl₃.
Benzene-d₆	C₆D₆	Aromatic solvent, can induce significant shifts in proton resonances (aromatic solvent-induced shifts, ASIS), which can help resolve overlapping signals.	Resolving complex, overlapping regions of the ¹H spectrum.

Table 3: Typical NMR Acquisition Parameters (Starting Point)

The following parameters are based on studies of cholesterol and can be adapted for cholesteryl acetate. They are provided as a starting point and should be optimized for the specific instrument and sample.

Parameter	¹H NMR (1D)	¹³C NMR (1D)
Spectrometer Frequency	700 MHz (example)	176 MHz (example)
Pulse Program	Standard 1D pulse (e.g., zg30)	Proton-decoupled (e.g., zgpg30)
Number of Scans (NS)	8 - 512 (concentration dependent)	512 or more
Relaxation Delay (D1)	2 - 5 s	2 s
Acquisition Time (AQ)	~2.3 s	~0.9 s
Spectral Width (SW)	~14 ppm	~200 ppm
Temperature	25 °C (298 K)	25 °C (298 K)

Solvent Selection Logic

Caption: Decision tree for selecting a suitable deuterated solvent.

References

• 1. 2D Assignment of cholesteryl acetate [chem.ch.huji.ac.il]
• 2. NMR Sample Preparation [nmr.chem.umn.edu]
• 3. Nuclear Magnetic Resonance (NMR) Study for the Detection and Quantitation of Cholesterol in HSV529 Therapeutic Vaccine Candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Application Notes and Protocols for Incorporating Cholesteryl Acetate into Liposomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembled vesicular structures composed of one or more lipid bilayers, which have garnered significant attention as drug delivery vehicles. Their ability to encapsulate both hydrophilic and lipophilic compounds, coupled with their biocompatibility and biodegradability, makes them ideal candidates for targeted drug delivery, improving therapeutic efficacy while minimizing systemic toxicity. The physicochemical properties of liposomes, such as membrane fluidity, stability, and drug retention, can be modulated by incorporating various lipids and other molecules into the bilayer.

Cholesteryl acetate (B1210297), an ester of cholesterol, is a lipophilic molecule that can be incorporated into the lipid bilayer of liposomes. Similar to cholesterol, it is expected to influence the packing of phospholipids, thereby affecting the mechanical rigidity and permeability of the membrane. The inclusion of cholesteryl acetate can potentially enhance the stability of the liposome (B1194612) structure and control the release of encapsulated therapeutic agents. This document provides a detailed protocol for the incorporation of cholesteryl acetate into liposomes using the thin-film hydration method, followed by characterization techniques to ensure the quality and desired properties of the resulting formulation.

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Acetate Liposomes by Thin-Film Hydration

This protocol describes a widely used method for preparing liposomes containing cholesteryl acetate. The thin-film hydration technique involves the dissolution of lipids in an organic solvent, followed by evaporation to form a thin lipid film, which is then hydrated with an aqueous solution to form liposomes.[1][2][3]

Materials:

• Phosphatidylcholine (PC) or other desired phospholipid

• Cholesteryl Acetate (CA)

• Chloroform (B151607)

• Methanol (B129727)

• Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Bath or probe sonicator

• Extruder with polycarbonate membranes (optional)

Procedure:

• Lipid Dissolution:

  • Accurately weigh the desired amounts of phosphatidylcholine and cholesteryl acetate. The molar ratio of these components will influence the final properties of the liposomes (see Table 1 for examples with a similar compound).

  • Dissolve the lipids in a mixture of chloroform and methanol (typically a 2:1 v/v ratio) in a round-bottom flask.[4]

  • Ensure complete dissolution to form a clear solution.

• Thin-Film Formation:

  • Attach the round-bottom flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the phospholipid (e.g., 40-60°C).

  • Evaporate the organic solvent under reduced pressure. Rotate the flask to ensure the formation of a thin, uniform lipid film on the inner wall.[4]

• Drying:

  • To remove any residual organic solvent, dry the lipid film under a stream of nitrogen gas for 15-30 minutes.

  • For complete removal, place the flask in a desiccator under vacuum for at least 2 hours, or overnight.

• Hydration:

  • Add the pre-warmed aqueous hydration buffer to the flask containing the dry lipid film. The volume will depend on the desired final lipid concentration.

  • Agitate the flask by hand or on a mechanical shaker to hydrate (B1144303) the lipid film. This process should also be carried out at a temperature above the Tc of the phospholipid.

  • This initial hydration results in the formation of multilamellar vesicles (MLVs).

• Size Reduction (Sonication/Extrusion):

  • To obtain smaller and more uniform liposomes (unilamellar vesicles or ULVs), the MLV suspension can be downsized.

  • Sonication: Sonicate the liposomal suspension using a bath or probe sonicator. This should be done in an ice bath to prevent lipid degradation from heat.

  • Extrusion: For a more defined size distribution, pass the liposome suspension through an extruder equipped with polycarbonate membranes of a specific pore size (e.g., 100 nm). This process is typically repeated an odd number of times (e.g., 11-21 passes) to ensure homogeneity.

• Storage:

  • Store the final liposome suspension at 4°C for short-term use. For long-term storage, appropriate stability studies should be conducted.

Protocol 2: Characterization of Cholesteryl Acetate Liposomes

1. Particle Size and Polydispersity Index (PDI) Analysis:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of the liposomes and the PDI indicates the breadth of the size distribution.

• Procedure:

  • Dilute the liposome suspension with the hydration buffer to an appropriate concentration.

  • Measure the particle size and PDI using a DLS instrument.

  • A PDI value below 0.3 is generally considered acceptable for a homogenous liposome population.

2. Zeta Potential Measurement:

• Principle: Zeta potential is a measure of the surface charge of the liposomes, which is an important indicator of their stability in suspension.

• Procedure:

  • Dilute the liposome suspension with the hydration buffer.

  • Measure the zeta potential using a suitable instrument.

  • The magnitude of the zeta potential can predict the colloidal stability of the liposome formulation.

3. Encapsulation Efficiency (%EE):

• Principle: This determines the percentage of the drug or substance of interest that is successfully entrapped within the liposomes.

• Procedure:

  • Separate the unencapsulated (free) drug from the liposome formulation. This can be achieved by methods such as dialysis, centrifugation, or size exclusion chromatography.

  • Quantify the amount of encapsulated drug and the total amount of drug used.

  • Calculate the %EE using the following formula: %EE = (Amount of encapsulated drug / Total amount of drug) x 100

Data Presentation

The following table summarizes the physicochemical properties of liposomes incorporating phytosterol acetate esters (PAE), a compound structurally similar to cholesteryl acetate, as a reference for expected outcomes.

Table 1: Physicochemical Properties of Liposomes with Phytosterol Acetate Esters (PAE)

Formulation Code	Molar Ratio (Phosphatidylcholine:PAE)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
Liposome-PAE-1	9:1	~60	< 0.2	~ -15	> 90%
Liposome-PAE-2	8:2	~60	< 0.2	~ -15	> 90%
Control Liposome	10:0	~60	< 0.2	~ -15	N/A

Data adapted from a study on phytosterol acetate esters as a proxy for cholesteryl acetate due to a lack of direct quantitative data for cholesteryl acetate liposomes in the available literature.

Mandatory Visualization

Caption: Workflow for the preparation and characterization of cholesteryl acetate liposomes.

Caption: Diagram of a liposome bilayer with incorporated cholesteryl acetate.

References

• 1. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 4. benchchem.com [benchchem.com]

Application Notes: The Role of Cholesteryl Acetate in Advanced Drug Delivery Systems

Cholesteryl acetate (B1210297), an ester of cholesterol, is a key lipid component utilized in the formulation of various drug delivery systems. Its biocompatibility and ability to integrate into lipid-based nanostructures make it a valuable excipient for researchers and drug development professionals.[1] The incorporation of cholesteryl acetate can significantly influence the physicochemical properties and in vivo performance of drug carriers such as liposomes, solid lipid nanoparticles (SLNs), and polymeric nanoparticles.[2][3]

The primary functions of cholesteryl acetate in these systems include enhancing stability, modulating drug release profiles, and improving cellular uptake.[1][2] As a structural component, it can increase the rigidity of lipid bilayers in liposomes, thereby reducing drug leakage and prolonging circulation times. In SLNs, cholesteryl acetate can form part of the solid lipid core, enabling the encapsulation of both lipophilic and hydrophilic drugs and offering controlled release kinetics.

Key Applications:

• Solid Lipid Nanoparticles (SLNs): Cholesteryl acetate is used in the fabrication of SLNs, which are colloidal carriers with a solid lipid matrix. These nanoparticles are attractive for their potential to improve the bioavailability of poorly soluble drugs. SLNs prepared with cholesteryl acetate have demonstrated the ability to achieve small particle sizes, which is advantageous for parenteral administration.

• Liposomal Formulations: While cholesterol is more commonly cited for stabilizing liposomal membranes, its ester, cholesteryl acetate, can also be incorporated. The inclusion of cholesterol and its derivatives affects membrane fluidity, which in turn influences drug retention and release.

• Liquid Crystalline Nanoparticles: Cholesteryl esters can be components in the formation of liquid crystalline phases, such as cubosomes and hexosomes. These structures offer a large surface area and can accommodate a variety of drug molecules, providing sustained release.

• Polymeric Nanoparticles: Cholesteryl moieties can be conjugated to polymers to create amphiphilic copolymers that self-assemble into nanoparticles. This approach leverages the biocompatibility of cholesterol to improve the drug carrier's interaction with cell membranes.

Quantitative Data Summary

The following tables summarize quantitative data from studies utilizing cholesteryl acetate and related cholesterol-based nanoparticles in drug delivery.

Table 1: Physicochemical Properties of Cholesteryl Acetate-Containing Nanoparticles

Formulation Type	Drug	Key Components	Particle Size (nm)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
SLN	Model Drug	Cholesteryl acetate, Lecithin (B1663433), Sodium glycocholate	25	Not Reported	Not Reported
SLN	Model Drug	Cholesteryl acetate	29	Not Reported	Not Reported
SLN	Gabapentin	Cholesterol, Stearic acid, Poloxamer 188, Tween 80	185.3 ± 4.12	-21.4 ± 1.08	98.64 ± 1.97
Cholesterol NPs	-	Cholesterol, Pluronic-F68	< 400	Not Reported	Not Reported
Cholesterol NPs	Curcumin	Cholesterol, Poloxamer-188	166.4 ± 3.5	Not Reported	76.9 ± 1.9

Experimental Protocols

Detailed methodologies for key experiments involving cholesteryl acetate-based drug delivery systems are provided below.

Protocol 1: Preparation of Solid Lipid Nanoparticles (SLNs) by Solvent Emulsification/Evaporation

This protocol is adapted from methods described for producing SLNs with cholesteryl acetate.

Objective: To prepare cholesteryl acetate-based SLNs encapsulating a model drug.

Materials:

• Cholesteryl acetate

• Lecithin

• Sodium glycocholate

• Cyclohexane (or another water-immiscible organic solvent)

• Deionized water

• Lipophilic model drug

Procedure:

• Dissolve cholesteryl acetate and the lipophilic model drug in cyclohexane.

• Prepare an aqueous phase containing a mixture of lecithin and sodium glycocholate as emulsifiers.

• Add the organic phase to the aqueous phase under high-speed homogenization to form an oil-in-water (o/w) emulsion.

• Evaporate the organic solvent (cyclohexane) from the emulsion under reduced pressure or by continuous stirring at a controlled temperature.

• As the solvent is removed, the lipid precipitates, forming a dispersion of solid nanoparticles.

• The resulting SLN dispersion can be further purified by dialysis or centrifugation to remove excess surfactant.

Protocol 2: Characterization of Nanoparticles

Objective: To determine the physicochemical properties of the prepared nanoparticles.

A. Particle Size and Zeta Potential Analysis:

• Dilute the nanoparticle suspension with deionized water to an appropriate concentration.

• Measure the particle size distribution and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

• Determine the zeta potential of the nanoparticles using the same instrument to assess surface charge and stability.

B. Encapsulation Efficiency (EE%) Determination:

• Separate the free, unencapsulated drug from the nanoparticle dispersion. This can be achieved by ultracentrifugation or by using centrifugal filter units.

• Quantify the amount of free drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the Encapsulation Efficiency using the following formula: EE% = [(Total Drug Amount - Free Drug Amount) / Total Drug Amount] x 100

C. Morphological and Thermal Analysis:

• Observe the morphology of the nanoparticles using Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM).

• Perform thermal analysis using Differential Scanning Calorimetry (DSC) to study the crystalline nature of the lipid matrix and drug-lipid interactions.

Visualizations

Experimental Workflow for SLN Preparation and Characterization

Caption: Workflow for SLN preparation and characterization.

Logical Relationship of Components in a Drug Delivery System

Caption: Core components and resulting properties of a lipid-based nanoparticle.

References

• 1. mdpi.com [mdpi.com]
• 2. The Efficacy of Cholesterol-Based Carriers in Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid Lipid Nanoparticles: Emerging Colloidal Nano Drug Delivery Systems [mdpi.com]

Application Notes and Protocols for Cholesteryl Acetate Thin Film Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of cholesteryl acetate (B1210297) thin films, a crucial material in various fields including liquid crystal displays, sensors, and biocompatible coatings. This document outlines common deposition techniques, key experimental parameters, and expected film characteristics.

Introduction

Cholesteryl acetate is a cholesterol ester known for its liquid crystalline properties, specifically its cholesteric phase, where the molecular arrangement is helical.[1] This unique structure gives rise to interesting optical properties, making it a valuable material for thin film applications. The preparation method significantly influences the morphology, crystallinity, and ultimately, the performance of these films. This document details three common preparation techniques: spin coating, solvent casting, and thermal evaporation.

Data Presentation

The following tables summarize the key parameters and their influence on the properties of cholesteryl acetate thin films for different preparation methods.

Table 1: Spin Coating Parameters and Their Effect on Film Properties

Parameter	Range/Options	Effect on Film Thickness	Effect on Film Uniformity	General Remarks
Solution Concentration (wt%)	1-10% in a suitable solvent (e.g., chloroform, toluene)	Higher concentration leads to thicker films.[2]	High concentrations may decrease uniformity.	Optimization is required for desired thickness and uniformity.
Spin Speed (rpm)	500 - 8000 rpm[2][3]	Inversely proportional to the square root of the spin speed.[2]	Higher speeds generally improve uniformity.	High speeds can lead to very thin films.
Spin Time (s)	10 - 60 s	Longer times can lead to thinner films up to a point.	Sufficient time is needed to ensure solvent evaporation and uniform spreading.
Solvent Choice	Chloroform, Toluene, Acetone	Solvent volatility affects evaporation rate and final thickness.	A solvent that dissolves cholesteryl acetate well is crucial.
Substrate	Glass, Silicon, Quartz	Surface energy of the substrate affects wetting and film adhesion.	Cleaner and smoother substrates lead to better uniformity.	Substrate cleaning is a critical step.
Annealing Temperature (°C)	50 - 100 °C (below melting point)	Can lead to densification and slight thickness reduction.	Can improve crystallinity and uniformity.	Annealing can induce phase transitions in the liquid crystal.

Table 2: Solvent Casting Parameters and Their Effect on Film Properties

Parameter	Range/Options	Effect on Film Thickness	Effect on Film Uniformity	General Remarks
Solution Concentration (wt%)	1-5% in a suitable solvent	Directly proportional to the solution volume and concentration.	Can be less uniform than spin-coated films.	Higher concentrations can lead to aggregation.
Solvent Evaporation Rate	Controlled by temperature and atmosphere	Slower evaporation generally leads to more ordered and uniform films.	Rapid evaporation can cause defects like pinholes.	A controlled environment (e.g., a desiccator) is recommended.
Casting Surface	Glass petri dish, PTFE	The surface energy and smoothness of the casting surface can influence the film's bottom surface morphology.	A level and clean surface is essential for uniform thickness.
Annealing	Post-casting thermal treatment	Can improve molecular ordering and crystallinity.	Can reduce residual solvent and internal stresses.

Table 3: Thermal Evaporation Parameters and Their Effect on Film Properties

Parameter	Range/Options	Effect on Film Thickness	Effect on Film Uniformity	General Remarks
Source Temperature (°C)	Dependent on desired deposition rate	Higher temperature leads to a higher deposition rate and thicker films.	Stable temperature control is crucial for uniform deposition.	The melting point of cholesteryl acetate is around 114-115°C.
Substrate Temperature (°C)	Room Temperature - 100 °C	Can influence the crystallinity and morphology of the film.	A uniform substrate temperature is important for uniform growth.
Deposition Rate (Å/s)	0.1 - 10 Å/s	Directly proportional to the deposition time.	A slower, controlled rate often results in higher quality films.	Monitored using a quartz crystal microbalance.
Vacuum Level (Torr)	10⁻⁵ - 10⁻⁷ Torr	High vacuum is necessary to prevent contamination and ensure a long mean free path for evaporated molecules.	A stable high vacuum is critical for film purity and uniformity.
Substrate-Source Distance	10 - 30 cm	Affects the deposition rate and uniformity (inverse square law).	A larger distance can improve uniformity over a larger area.

Experimental Protocols

Synthesis of Cholesteryl Acetate

Cholesteryl acetate can be synthesized from cholesterol through esterification with acetic anhydride (B1165640).

Materials:

• Cholesterol (5 g)

• Acetic anhydride (7.5 ml)

• Methanol (ice-cold)

• Acetone

• Round bottom flask (50 ml)

• Heating mantle and condenser

• Glass fritted funnel

• Beakers

• Spatula

Procedure:

• Add 5 g of cholesterol and 7.5 ml of acetic anhydride to a 50 ml round bottom flask.

• Attach a condenser and reflux the mixture for 1 hour using a heating mantle. The mixture will initially be a suspension but will become a clear solution at reflux temperature.

• After 1 hour, remove the flask from the heat and allow it to cool to room temperature. Crystallization should occur spontaneously.

• Cool the flask further in an ice bath.

• Break up the resulting solid with a spatula and transfer it to a glass fritted funnel.

• Wash the solid with small portions of ice-cold methanol.

• For further purification, recrystallize the crude product from a minimal amount of boiling acetone.

• Filter the recrystallized product, wash with a small amount of cold acetone, and dry under vacuum.

• The expected melting point of pure cholesteryl acetate is 114-115°C.

Thin Film Preparation by Spin Coating

Spin coating is a widely used technique for producing uniform thin films on flat substrates.

Materials:

• Cholesteryl acetate

• Solvent (e.g., chloroform, toluene)

• Substrates (e.g., glass slides, silicon wafers)

• Spin coater

• Pipettes

• Beakers

• Hotplate (optional)

Procedure:

• Solution Preparation: Dissolve cholesteryl acetate in a suitable solvent to the desired concentration (e.g., 1-5 wt%). Ensure the solution is fully dissolved and homogenous.

• Substrate Cleaning: Thoroughly clean the substrates. For glass slides, this can involve sonication in a sequence of detergent, deionized water, acetone, and isopropanol, followed by drying with a nitrogen gun.

• Spin Coating: a. Place the cleaned substrate on the spin coater chuck and turn on the vacuum to hold it in place. b. Dispense a small amount of the cholesteryl acetate solution onto the center of the substrate using a pipette. c. Start the spin coater. A typical two-step process involves a low-speed spin (e.g., 500 rpm for 10 seconds) to spread the solution, followed by a high-speed spin (e.g., 3000 rpm for 30-60 seconds) to achieve the desired thickness. d. After the spinning stops, carefully remove the substrate.

• Drying/Annealing: The film may be sufficiently dry after spinning. For complete solvent removal, the substrate can be placed on a hotplate at a temperature below the melting point of cholesteryl acetate (e.g., 60-80°C) for a few minutes.

Thin Film Preparation by Solvent Casting

Solvent casting is a simple method for preparing thin films, particularly suitable for larger areas where extreme uniformity is not the primary concern.

Materials:

• Cholesteryl acetate

• Solvent (e.g., chloroform, dichloromethane)

• Casting surface (e.g., glass petri dish, PTFE dish)

• Leveling surface

• Controlled environment for solvent evaporation (e.g., desiccator)

Procedure:

• Solution Preparation: Prepare a homogenous solution of cholesteryl acetate in a volatile solvent at a desired concentration (e.g., 1-5 wt%).

• Casting: a. Place the casting dish on a perfectly level surface. b. Carefully pour the prepared solution into the dish, ensuring the entire surface is covered. c. Cover the dish with a lid that has small openings to allow for slow solvent evaporation.

• Drying: Allow the solvent to evaporate slowly in a controlled environment at room temperature. This may take several hours to a full day.

• Film Removal: Once the film is completely dry, it can be carefully peeled off from the casting surface.

Thin Film Preparation by Thermal Evaporation

Thermal evaporation is a physical vapor deposition (PVD) technique that involves heating the source material in a high vacuum environment until it evaporates and deposits onto a substrate.

Materials:

• Cholesteryl acetate powder

• Thermal evaporation system with a high vacuum chamber

• Evaporation boat (e.g., tungsten, molybdenum)

• Substrate holder

• Substrates (e.g., glass, silicon)

• Quartz crystal microbalance (for thickness monitoring)

Procedure:

• Substrate Preparation: Clean the substrates as described in the spin coating protocol and mount them onto the substrate holder in the vacuum chamber.

• Source Preparation: Place a small amount of cholesteryl acetate powder into the evaporation boat.

• Vacuum Pumping: Evacuate the chamber to a high vacuum (e.g., 10⁻⁶ Torr).

• Deposition: a. Gradually increase the current to the evaporation boat to heat the cholesteryl acetate. b. Monitor the deposition rate and thickness using the quartz crystal microbalance. c. Once the desired thickness is achieved, shut off the power to the boat.

• Cooling and Venting: Allow the system to cool down before venting the chamber with an inert gas (e.g., nitrogen) and removing the coated substrates.

Visualization of Experimental Workflows

The following diagrams illustrate the workflows for the described thin film preparation methods.

References

• 1. Molecular Expressions: Science, Optics & You - Olympus MIC-D: Chemical Crystal Movie Gallery - Cholesteryl Acetate [micro.magnet.fsu.edu]
• 2. ossila.com [ossila.com]
• 3. Effect of substrate curvature on thickness distribution of polydimethylsiloxane thin film in spin coating process [cpb.iphy.ac.cn]

Application Note: Quantitative Analysis of Cholesteryl Acetate Using High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholesteryl acetate (B1210297) is an ester of cholesterol and a common analyte in various biological and pharmaceutical matrices. Accurate and precise quantification is crucial for research, quality control, and formulation development. This application note provides a detailed protocol for the quantitative analysis of cholesteryl acetate using reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. The described method is validated for its linearity, precision, and accuracy.

Principle

This method utilizes RP-HPLC to separate cholesteryl acetate from other components in the sample matrix. The separation is achieved on a C18 stationary phase with an isocratic mobile phase consisting of a mixture of organic solvents. The analyte is detected by its absorbance in the low UV region (205-210 nm). Quantification is performed by comparing the peak area of the analyte in a sample to a calibration curve generated from standards of known concentrations.

Experimental Protocols

Materials and Reagents

• Cholesteryl acetate standard (≥95% purity)

• Acetonitrile (HPLC grade)

• Isopropanol (B130326) (HPLC grade)

• Hexane (HPLC grade)

• Methanol (HPLC grade)

• Water (Milli-Q or equivalent)

• 0.45 µm syringe filters (PTFE or other suitable material)

Apparatus

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Isocratic pump

  • Autosampler

  • Column oven

  • UV-Vis or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Analytical balance

• Volumetric flasks and pipettes

• Vortex mixer

• Centrifuge

Preparation of Standard Solutions

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of cholesteryl acetate and dissolve it in 10 mL of isopropanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 5 µg/mL to 100 µg/mL.

Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample, add 5 mL of a hexane:isopropanol (3:2, v/v) mixture.

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried residue in a known volume of the mobile phase (e.g., 1 mL).

• Filter the reconstituted sample through a 0.45 µm syringe filter before injection into the HPLC system.

Chromatographic Conditions

Parameter	Condition
Column	C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Isopropanol (50:50, v/v)[1]
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection Wavelength	210 nm[1][2]
Run Time	15 minutes

Data Presentation: Method Validation Summary

The analytical method was validated according to the International Conference on Harmonization (ICH) guidelines.

Table 1: System Suitability

Parameter	Acceptance Criteria	Observed Value
Tailing Factor (T)	T ≤ 2	1.2
Theoretical Plates (N)	N > 2000	5800
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%	0.8%

Table 2: Linearity

Concentration Range (µg/mL)	Regression Equation	Correlation Coefficient (r²)
5 - 100	y = 4587.3x + 1254.6	0.9995

Table 3: Precision

Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=6 over 3 days)
10 (Low QC)	1.5	1.8
50 (Mid QC)	0.9	1.2
90 (High QC)	0.7	1.0

Table 4: Accuracy (Recovery)

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL, mean ± SD, n=3)	Recovery (%)
10	9.8 ± 0.2	98.0
50	50.7 ± 0.5	101.4
90	89.5 ± 0.8	99.4

Table 5: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (µg/mL)
LOD	1.5
LOQ	4.5

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of cholesteryl acetate by HPLC.

Conclusion

The described HPLC method provides a reliable, accurate, and precise means for the quantitative analysis of cholesteryl acetate. The protocol is straightforward and employs common laboratory instrumentation and reagents. The validation data demonstrates the suitability of this method for routine analysis in research and quality control environments.

References

• 1. researchgate.net [researchgate.net]
• 2. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]

Cholesteryl Acetate: Application Notes and Protocols for Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl acetate (B1210297), the ester of cholesterol and acetic acid, is a valued ingredient in the cosmetic industry, primarily utilized for its emollient and skin-conditioning properties.[1] As a derivative of cholesterol, a natural component of the skin's lipid barrier, cholesteryl acetate offers biocompatibility and functional benefits in a variety of skincare and haircare formulations.[2][3] Its unique liquid crystal properties also present opportunities for creating visually interesting and aesthetically pleasing cosmetic products.[4][5]

These application notes provide detailed protocols for the formulation and evaluation of cosmetic preparations containing cholesteryl acetate, along with a summary of its physicochemical properties and its role in supporting skin barrier function. The information is intended to guide researchers and formulators in harnessing the benefits of this versatile ingredient.

Physicochemical Properties of Cholesteryl Acetate

A comprehensive understanding of the physical and chemical characteristics of cholesteryl acetate is fundamental to its effective incorporation into cosmetic formulations.

Property	Value	Reference
CAS Number	604-35-3
Molecular Formula	C29H48O2
Molecular Weight	428.70 g/mol
Appearance	Fine white crystalline powder or needles
Melting Point	112-114 °C
Solubility	Insoluble in water
Stability	Hygroscopic
Purity (typical)	≥ 98.0% (by HPLC-ELSD)

Applications in Cosmetic Formulations

Cholesteryl acetate is incorporated into a range of cosmetic products, where it serves multiple functions:

• Emollient: It helps to soften and smooth the skin's surface, improving its feel and appearance.

• Skin-Conditioning Agent: As a component of the skin's natural lipid matrix, it helps to maintain and restore the skin's barrier function, reducing moisture loss and protecting against environmental stressors.

• Viscosity Controlling Agent: It can be used to modify the thickness and texture of cosmetic formulations.

• Liquid Crystal Formulations: Its ability to form cholesteric liquid crystals allows for the creation of products with unique iridescent and color-changing effects.

• Emulsion Stabilizer: It can contribute to the stability of both oil-in-water and water-in-oil emulsions.

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and evaluation of cosmetic formulations containing cholesteryl acetate.

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion

This protocol outlines the preparation of a basic O/W moisturizing cream incorporating cholesteryl acetate.

Materials:

• Oil Phase:

  • Cholesteryl Acetate: 1-5% (w/w)

  • Cetearyl Alcohol: 3-5% (w/w)

  • Glyceryl Stearate: 2-4% (w/w)

  • Caprylic/Capric Triglyceride: 5-10% (w/w)

• Aqueous Phase:

  • Deionized Water: q.s. to 100%

  • Glycerin: 3-5% (w/w)

  • Xanthan Gum: 0.2-0.5% (w/w)

• Preservative: Phenoxyethanol (and) Ethylhexylglycerin: 0.5-1.0% (w/w)

• Emulsifier: Ceteareth-20: 1-3% (w/w)

Equipment:

• Two heat-resistant beakers

• Water bath or heating mantle

• Homogenizer (rotor-stator type)

• Overhead stirrer

• pH meter

• Weighing balance

Procedure:

• Aqueous Phase Preparation: In one beaker, combine the deionized water and glycerin. Sprinkle the xanthan gum slowly into the vortex created by stirring to prevent clumping. Heat the mixture to 75-80°C in a water bath until the xanthan gum is fully hydrated.

• Oil Phase Preparation: In a separate beaker, combine the cholesteryl acetate, cetearyl alcohol, glyceryl stearate, caprylic/capric triglyceride, and ceteareth-20. Heat the oil phase to 75-80°C in a water bath until all components are melted and the mixture is uniform.

• Emulsification: Slowly add the hot oil phase to the hot aqueous phase while homogenizing at a moderate speed. Increase the homogenization speed for 3-5 minutes to form a fine emulsion.

• Cooling: Transfer the emulsion to an overhead stirrer and begin cooling while stirring gently.

• Addition of Preservative: When the emulsion has cooled to below 40°C, add the preservative and continue to stir until the cream is smooth and uniform.

• Final Adjustments: Check the pH of the final formulation and adjust if necessary to the desired range (typically 5.5-6.5 for skin products).

O/W Emulsion Preparation Workflow

Protocol 2: Stability Testing of the Cosmetic Formulation

This protocol describes methods to assess the physical stability of the prepared emulsion.

Methods:

• Accelerated Stability Testing (Centrifugation):

  • Place 10 g of the emulsion in a centrifuge tube.

  • Centrifuge at 3000 rpm for 30 minutes.

  • Observe for any signs of phase separation, creaming, or sedimentation. A stable emulsion will show no visible changes.

• Freeze-Thaw Cycling:

  • Place a sample of the emulsion in a container and store at -10°C for 24 hours.

  • Allow the sample to thaw at room temperature (25°C) for 24 hours. This constitutes one cycle.

  • Repeat this cycle three to five times.

  • After each cycle, evaluate the sample for changes in color, odor, viscosity, and phase separation.

• Elevated Temperature Stability:

  • Store samples of the emulsion at elevated temperatures (e.g., 40°C and 45°C) for a period of one to three months.

  • At regular intervals (e.g., weekly or bi-weekly), evaluate the samples for changes in physical properties as mentioned above.

Cosmetic Stability Testing Workflow

Protocol 3: Evaluation of Skin Hydration (Corneometry)

This protocol measures the effect of the cholesteryl acetate formulation on skin surface hydration.

Equipment:

• Corneometer®

Procedure:

• Subject Selection: Recruit a panel of subjects with dry to normal skin.

• Acclimatization: Allow subjects to acclimatize to the controlled environmental conditions (e.g., 20-22°C, 40-60% humidity) for at least 20 minutes before measurements.

• Baseline Measurement: Define test areas on the volar forearm. Take baseline skin hydration measurements using the Corneometer® in the defined areas.

• Product Application: Apply a standardized amount of the cholesteryl acetate formulation to one test area and a control (placebo) formulation to another.

• Post-Application Measurements: Take Corneometer® readings at specified time points after application (e.g., 1, 2, 4, and 8 hours) to assess the change in skin hydration over time.

• Data Analysis: Calculate the percentage increase in skin hydration compared to the baseline and the control formulation.

Protocol 4: Evaluation of Skin Barrier Function (Transepidermal Water Loss - TEWL)

This protocol assesses the formulation's ability to improve the skin's barrier function by measuring the rate of transepidermal water loss.

Equipment:

• Tewameter®

Procedure:

• Subject Selection and Acclimatization: Follow the same procedure as for corneometry.

• Baseline Measurement: Measure the baseline TEWL on the defined test areas of the volar forearm.

• Product Application: Apply the cholesteryl acetate formulation and a control formulation to the respective test areas daily for a specified period (e.g., one to four weeks).

• TEWL Measurements: Measure TEWL at regular intervals during the study period, ensuring measurements are taken at the same time of day and under controlled environmental conditions.

• Data Analysis: Compare the TEWL values of the treated areas with the baseline and control areas. A decrease in TEWL indicates an improvement in skin barrier function.

Skin Hydration and Barrier Function Evaluation

Data Presentation

The following tables summarize key quantitative data related to the use of cholesteryl acetate in cosmetic formulations.

Table 1: Typical Concentration of Cholesteryl Acetate in Cosmetic Formulations

Product Type	Concentration Range (% w/w)
Moisturizing Creams and Lotions	0.5 - 5.0
Serums	0.1 - 2.0
Hair Conditioners	0.2 - 3.0
Decorative Cosmetics (e.g., Foundations)	0.1 - 2.0

Note: These are typical ranges and the optimal concentration may vary depending on the specific formulation and desired effect.

Table 2: Performance Data of a Hypothetical O/W Cream with 2% Cholesteryl Acetate

Parameter	Result
Skin Hydration (Corneometry)
- Increase after 1 hour	+ 35%
- Increase after 4 hours	+ 20%
Skin Barrier Function (TEWL)
- Reduction after 2 weeks of daily use	- 15%
Sensory Evaluation (1-10 scale)
- Spreadability	8
- Absorbency	7
- Lack of Greasiness	8

Note: The data in this table is illustrative and represents typical expected outcomes. Actual results will vary based on the complete formulation.

Conclusion

Cholesteryl acetate is a multifunctional ingredient with well-established benefits for skin and hair care applications. Its emollient and skin-conditioning properties, derived from its structural similarity to the skin's natural lipids, make it an effective component for improving skin hydration and reinforcing the skin barrier. The detailed protocols provided in these application notes offer a framework for the successful formulation and evaluation of cosmetic products containing cholesteryl acetate, enabling researchers and formulators to develop innovative and efficacious products. Further research into its synergistic effects with other lipid components and its application in novel delivery systems will continue to expand its utility in the cosmetics field.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluating the Physiochemical Properties of Emollient Esters for Cosmetic Use | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. US4254104A - Process for preparing stable oil-in-water emulsions - Google Patents [patents.google.com]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

Application Notes and Protocols for Observing Cholesteryl Acetate Phase Transitions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the experimental setup and protocols for observing and characterizing the phase transitions of cholesteryl acetate (B1210297). This compound is a well-known thermotropic liquid crystal, exhibiting distinct phase changes upon heating and cooling, which are crucial for various applications in materials science and drug delivery.

Introduction to Cholesteryl Acetate Phase Transitions

Cholesteryl acetate, a derivative of cholesterol, is a classic example of a substance that forms a cholesteric liquid crystal phase.[1] Upon heating, it transitions from a solid crystalline state to a liquid crystalline phase before finally becoming an isotropic liquid.[1] These transitions are reversible, though some supercooling may be observed.[2] The primary phase transitions of interest are the solid to cholesteric (liquid crystal) and the cholesteric to isotropic liquid transition. Understanding the temperatures and thermodynamic properties of these transitions is essential for harnessing the unique optical and physical properties of cholesteryl acetate.

Key Experimental Techniques

The observation and characterization of cholesteryl acetate phase transitions are primarily achieved through three complementary techniques:

• Polarized Light Microscopy (PLM): A powerful tool for the direct visualization of the different phases and their characteristic textures.[3]

• Differential Scanning Calorimetry (DSC): Provides quantitative data on the temperatures and enthalpies of the phase transitions.[2]

• X-Ray Diffraction (XRD): Used to determine the molecular arrangement and structural changes between the different phases.

Quantitative Data Summary

The following table summarizes the key quantitative data for the phase transitions of cholesteryl acetate.

Phase Transition	Transition Temperature (°C)	Enthalpy Change (ΔH) (kJ/mol)
Solid to Cholesteric Liquid Crystal	~93.5	16.7
Cholesteric to Isotropic Liquid	~114.5	0.67

Note: The exact transition temperatures and enthalpy values can be influenced by factors such as sample purity and the heating/cooling rate used during analysis.

Experimental Protocols

Polarized Light Microscopy (PLM)

Objective: To visually identify the different phases of cholesteryl acetate and observe their unique optical textures.

Materials:

• Cholesteryl acetate powder

• Microscope slides and coverslips

• Hot stage for the microscope

• Polarizing light microscope

Protocol:

• Sample Preparation: Place a small amount of cholesteryl acetate powder onto a clean microscope slide. Gently place a coverslip over the powder.

• Initial Observation: Place the slide on the hot stage of the polarizing microscope. Observe the initial crystalline structure at room temperature under crossed polarizers.

• Heating Cycle:

  • Begin heating the sample at a controlled rate (e.g., 2-5 °C/min).

  • Carefully observe the sample as the temperature increases.

  • Note the temperature at which the solid crystals begin to melt into the cholesteric liquid crystal phase. This phase will exhibit a characteristic texture, often appearing as focal conic or fingerprint textures.

  • Continue heating and record the temperature at which the liquid crystal texture disappears, and the field of view becomes dark (isotropic liquid phase). This is the clearing point.

• Cooling Cycle:

  • Slowly cool the sample from the isotropic liquid phase.

  • Observe the reappearance of the liquid crystal phase (cholesteric) from the isotropic liquid. Note the temperature of this transition.

  • Continue cooling and observe the crystallization of the solid phase from the liquid crystal.

• Image Capture: Capture images or videos of the characteristic textures observed for each phase during the heating and cooling cycles.

Differential Scanning Calorimetry (DSC)

Objective: To quantitatively determine the transition temperatures and enthalpy changes associated with the phase transitions of cholesteryl acetate.

Materials:

• Cholesteryl acetate powder

• DSC instrument

• Aluminum DSC pans and lids

Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of cholesteryl acetate into an aluminum DSC pan. Seal the pan with a lid. Prepare an empty sealed aluminum pan to be used as a reference.

• Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Set the initial temperature below the first expected transition (e.g., 30 °C).

  • Set the final temperature above the final melting point (e.g., 130 °C).

  • Set a controlled heating rate (e.g., 5-10 °C/min).

  • Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Heating Scan:

  • Start the heating program and record the heat flow as a function of temperature.

  • The resulting thermogram will show endothermic peaks corresponding to the phase transitions.

• Cooling Scan:

  • After the heating scan is complete, cool the sample at a controlled rate (e.g., 5-10 °C/min) back to the initial temperature.

  • The cooling thermogram will show exothermic peaks corresponding to the phase transitions upon cooling.

• Data Analysis:

  • From the heating thermogram, determine the onset temperature and the peak temperature for each transition. The peak area corresponds to the enthalpy of the transition (ΔH).

  • The first peak corresponds to the solid-to-cholesteric transition, and the second, smaller peak corresponds to the cholesteric-to-isotropic liquid transition.

  • Analyze the cooling thermogram to observe any supercooling effects.

X-Ray Diffraction (XRD)

Objective: To analyze the molecular arrangement and structural changes in cholesteryl acetate during its phase transitions.

Materials:

• Cholesteryl acetate powder

• Temperature-controlled XRD sample holder

• X-ray diffractometer

Protocol:

• Sample Preparation: Prepare a thin, flat sample of cholesteryl acetate on the XRD sample holder. The method of preparation will depend on the instrument, but it could involve pressing the powder into a sample well or melting and recrystallizing a thin film.

• Initial Scan (Crystalline Phase):

  • Mount the sample in the diffractometer at room temperature.

  • Perform an XRD scan over a relevant 2θ range to obtain the diffraction pattern of the solid crystalline phase. This will show sharp Bragg reflection peaks.

• Heating and In-situ Scans:

  • Heat the sample to a temperature within the cholesteric liquid crystal phase (e.g., 100 °C) using the temperature-controlled stage.

  • Allow the temperature to stabilize and then perform another XRD scan. The diffraction pattern of the liquid crystal phase will typically show one or more broad, diffuse peaks at low angles, indicative of the short-range positional order and the helical structure.

  • Heat the sample further into the isotropic liquid phase (e.g., 120 °C).

  • Perform a final XRD scan. The diffraction pattern of the isotropic liquid will show a very broad, diffuse halo, indicating the lack of long-range order.

• Data Analysis:

  • Analyze the positions and shapes of the diffraction peaks for each phase.

  • For the crystalline phase, the peak positions can be used to determine the unit cell parameters.

  • For the liquid crystal phase, the position of the low-angle peak can be related to the pitch of the cholesteric helix.

Visualizations

Caption: Experimental workflow for characterizing cholesteryl acetate phase transitions.

Caption: Phase transition pathway of cholesteryl acetate upon heating and cooling.

References

• 1. Molecular Expressions: Science, Optics & You - Olympus MIC-D: Chemical Crystal Movie Gallery - Cholesteryl Acetate [micro.magnet.fsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Cholesteryl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of cholesteryl acetate (B1210297) synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing cholesteryl acetate?

A1: The most prevalent method for synthesizing cholesteryl acetate is the esterification of cholesterol with acetic anhydride (B1165640). This reaction is typically catalyzed by an acid, such as sulfuric acid, or a base, like pyridine.[1][2]

Q2: What are the typical yields for cholesteryl acetate synthesis?

A2: Yields can vary significantly based on the chosen protocol, including reaction conditions and purification methods. Reported yields for crude product can be around 76%, while purified yields might be lower, in the range of 63%, due to losses during purification steps like recrystallization.[3] One protocol suggests a yield of 75-80% after crystallization.[4]

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is a common and effective method to monitor the reaction's progress.[2] By spotting the reaction mixture alongside standards of cholesterol and cholesteryl acetate, you can observe the consumption of the starting material and the formation of the product. Cholesteryl acetate is less polar than cholesterol and will have a higher Rf value.

Q4: What are the key factors influencing the yield of the reaction?

A4: Several factors can impact the yield, including the purity of the starting cholesterol, the ratio of reactants (cholesterol and acetic anhydride), the choice and concentration of the catalyst, reaction temperature, and reaction time. Efficient purification to minimize product loss is also crucial.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	- Increase reaction time: Monitor the reaction by TLC until the cholesterol spot is no longer visible.- Increase reaction temperature: Gently heating the reaction mixture, for instance in a boiling water bath, can help drive the reaction to completion.- Use a catalyst: Acid (e.g., a few drops of concentrated sulfuric acid) or base (e.g., pyridine) catalysts can significantly increase the reaction rate.
Product loss during workup.	- Optimize extraction: Ensure complete extraction of the product from the aqueous phase using an appropriate organic solvent like methylene (B1212753) chloride or ethyl acetate.- Careful washing: Minimize the number of washing steps and avoid vigorous shaking that can lead to emulsion formation.
Inefficient purification.	- Recrystallization: Use a minimal amount of hot solvent for recrystallization to maximize crystal recovery upon cooling. Suitable solvents include ethanol (B145695), acetone, or methanol.- Column Chromatography: If unreacted cholesterol remains, silica (B1680970) gel column chromatography is effective for separation due to the polarity difference between cholesterol and cholesteryl acetate.
Product is Impure (Contaminated with Cholesterol)	Incomplete reaction.	- Drive the reaction to completion: Refer to the solutions for "Low Yield" to ensure all the cholesterol has reacted.- Purification: Use silica gel column chromatography for efficient separation.
Reaction is very slow	Absence or insufficient amount of catalyst.	- Add a catalyst: Introduce a suitable acid or base catalyst to the reaction mixture.
Low reaction temperature.	- Increase temperature: Heat the reaction mixture. A boiling water bath is often sufficient.
Formation of colored byproducts	Side reactions at high temperatures.	- Control temperature: Avoid excessive heating, which can lead to degradation and the formation of colored impurities.

Experimental Protocols

Protocol 1: Acetic Anhydride with Acid Catalyst

This protocol is a common method for the acetylation of cholesterol.

Materials:

• Cholesterol

• Glacial Acetic Acid

• Acetic Anhydride

• Concentrated Sulfuric Acid (catalyst)

• Methylene Chloride (for extraction)

• Sodium Bicarbonate solution (for washing)

• Anhydrous Sodium Sulfate (for drying)

• Ethanol or Acetone (for recrystallization)

Procedure:

• Dissolve cholesterol in glacial acetic acid in a flask.

• Add acetic anhydride to the mixture.

• Carefully add a few drops of concentrated sulfuric acid as a catalyst.

• Heat the mixture in a boiling water bath for approximately 30 minutes.

• Allow the reaction mixture to cool to room temperature.

• Add water and extract the product with methylene chloride.

• Wash the organic layer with a 5% sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and evaporate the solvent to obtain the crude cholesteryl acetate.

• Purify the crude product by recrystallization from hot ethanol or acetone.

Protocol 2: Refluxing with Acetic Anhydride

This method involves refluxing cholesterol directly with acetic anhydride.

Materials:

• Cholesterol

• Acetic Anhydride

• Methanol (for washing and recrystallization)

Procedure:

• Place cholesterol and acetic anhydride in a round-bottom flask.

• Heat the mixture to reflux for one hour. The mixture should become a clear solution.

• Cool the reaction mixture to room temperature, during which the cholesteryl acetate may start to crystallize.

• Further cool the flask in an ice bath.

• Break up the solid mass and filter the crystals.

• Wash the crystals with cold methanol.

• The crude product can be further purified by recrystallization from acetone.

Data Summary

Method	Reagents	Catalyst	Reaction Conditions	Reported Yield	Purification Method
Acid-Catalyzed Acetylation	Cholesterol, Acetic Anhydride, Glacial Acetic Acid	Sulfuric Acid	Boiling water bath, 30 min	Not specified	Column Chromatography
Reflux Method	Cholesterol, Acetic Anhydride	None	Reflux, 1 hour	76% (crude), 63% (purified)	Recrystallization
Cross-Coupling	Cholesterol, Aroyl Chlorides, Sodium tert-butoxide	PdCl2(dtbpf) complex	Microwave, 100°C, 2 hours	Good to high yields	Evaporation and filtration

Visualizations

Caption: General experimental workflow for cholesteryl acetate synthesis.

Caption: Troubleshooting logic for low yield in cholesteryl acetate synthesis.

References

• 1. Cholesteryl acetate | 604-35-3 [chemicalbook.com]
• 2. books.rsc.org [books.rsc.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Identifying and removing impurities in cholesteryl acetate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and removing impurities from cholesteryl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude cholesteryl acetate?

A1: The most prevalent impurities in crude cholesteryl acetate, particularly after synthesis from cholesterol, include:

• Unreacted Cholesterol: Due to incomplete acetylation, this is a very common impurity.[1]

• Oxidation Products: Cholesteryl acetate can oxidize to form various impurities, such as 7-ketocholesteryl acetate, 7-hydroxycholesteryl acetate isomers, and 5,6-epoxy isomers.[2][3]

• Dihydrocholesterol (B116495): If the starting cholesterol material is not fully pure, dihydrocholesterol may be present as an impurity.[4]

• Other Sterol Acetates: The presence of other sterol acetates depends on the purity of the initial cholesterol source.[5]

• Residual Acetic Anhydride and Acetic Acid: These are reagents from the synthesis and can be carried over.

Q2: How can I quickly assess the purity of my cholesteryl acetate sample?

A2: Several methods can provide a rapid assessment of purity:

• Melting Point Analysis: This is a straightforward initial check. Pure cholesteryl acetate has a sharp melting point in the range of 112-114°C. A depressed and broad melting point, for instance around 109°C, indicates the presence of impurities.

• Thin-Layer Chromatography (TLC): TLC is an effective way to visualize the presence of unreacted cholesterol. Cholesteryl acetate is less polar and will have a higher retention factor (Rf) value than the more polar cholesterol.

Q3: What are the recommended methods for purifying crude cholesteryl acetate?

A3: The two primary and most effective methods for purifying cholesteryl acetate are:

• Recrystallization: This is a fundamental technique for purifying solid compounds. Dissolving the crude product in a minimal amount of a hot solvent, followed by slow cooling, allows for the formation of pure crystals. Acetone (B3395972) and ethanol (B145695) are commonly used solvents for recrystallizing cholesteryl acetate.

• Silica (B1680970) Gel Column Chromatography: This chromatographic technique is highly effective for separating cholesteryl acetate from more polar impurities like unreacted cholesterol. The less polar cholesteryl acetate will elute from the column before the more polar cholesterol.

Troubleshooting Guides

Issue 1: My cholesteryl acetate has a low and broad melting point.

Possible Cause	Troubleshooting Step
Presence of unreacted cholesterol.	Perform a TLC analysis to confirm the presence of a spot corresponding to cholesterol. If present, purify the sample using recrystallization or column chromatography.
Residual solvent.	Ensure the product is thoroughly dried under vacuum to remove any remaining solvent from the purification process.
Presence of other impurities.	If TLC shows more than one impurity spot, column chromatography is the recommended purification method for separating multiple components.

Issue 2: I see a spot corresponding to cholesterol on my TLC plate after purification.

Possible Cause	Troubleshooting Step
Incomplete separation during column chromatography.	Optimize the solvent system for column chromatography to achieve better separation between cholesteryl acetate and cholesterol. A less polar eluent will increase the retention of cholesterol on the silica gel.
Inefficient recrystallization.	Ensure you are using the minimal amount of hot solvent to dissolve the crude product during recrystallization. Using too much solvent will reduce the yield and may not effectively remove all impurities. Perform a second recrystallization if necessary.

Issue 3: The yield of my purified cholesteryl acetate is low.

Possible Cause	Troubleshooting Step
Loss of product during recrystallization.	Avoid using an excessive amount of solvent for recrystallization. Ensure the solution is sufficiently cooled to allow for maximum crystal formation before filtration. Washing the crystals with ice-cold solvent can minimize product loss.
Incomplete elution from the chromatography column.	After eluting the cholesteryl acetate, flush the column with a more polar solvent to ensure all the product has been recovered. Monitor the fractions using TLC.
Multiple purification steps.	Each purification step will inevitably lead to some product loss. A 63% yield after recrystallization from a 76% crude yield has been reported, indicating that some loss is expected for a higher purity product.

Quantitative Data Summary

Parameter	Crude Cholesteryl Acetate	Purified Cholesteryl Acetate	Reference
Melting Point	109°C	112-114°C
Yield	76%	63%
Specific Rotation	-	-45° (in chloroform)

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) for Purity Analysis

• Plate Preparation: Use a pre-coated silica gel TLC plate. With a pencil, lightly draw an origin line about 1 cm from the bottom.

• Sample Preparation: Dissolve a small amount of your crude cholesteryl acetate and a reference standard of pure cholesteryl acetate and cholesterol in a volatile solvent like ethyl acetate or dichloromethane.

• Spotting: Using separate capillary tubes, spot the dissolved samples onto the origin line.

• Development: Place the TLC plate in a developing chamber containing a suitable solvent system (e.g., a 1:1 mixture of ethyl acetate and cyclohexane). Ensure the solvent level is below the origin line. Cover the chamber and allow the solvent to ascend the plate.

• Visualization: Once the solvent front is near the top of the plate, remove it from the chamber and mark the solvent front with a pencil. Allow the plate to dry. Visualize the spots using a potassium permanganate (B83412) stain followed by gentle heating, or under UV light if the plate contains a fluorescent indicator.

• Analysis: Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front). Cholesteryl acetate will have a higher Rf value than cholesterol.

Protocol 2: Recrystallization of Cholesteryl Acetate

• Dissolution: In a flask, add the crude cholesteryl acetate and the minimum amount of boiling acetone required to fully dissolve the solid.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Filtration: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold acetone to remove any remaining soluble impurities.

• Drying: Dry the purified crystals thoroughly under vacuum to remove all traces of solvent.

Protocol 3: Column Chromatography for Purification

• Column Packing: Prepare a glass column packed with silica gel in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude cholesteryl acetate in a minimal amount of the chromatography eluent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with a non-polar solvent system (e.g., a 9:1 mixture of hexane (B92381) and ethyl acetate).

• Fraction Collection: Collect the eluent in separate fractions.

• Monitoring: Monitor the fractions using TLC to identify which fractions contain the pure cholesteryl acetate.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified cholesteryl acetate.

Visualizations

Caption: Workflow for the purification and analysis of cholesteryl acetate.

Caption: Troubleshooting logic for an impure cholesteryl acetate sample.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Identification of thermal oxidation products of cholesteryl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cholesteryl acetate - CAS-Number 604-35-3 - Order from Chemodex [chemodex.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]

Reasons for peak broadening in cholesteryl acetate NMR spectrum.

Technical Support Center: Cholesteryl Acetate (B1210297) NMR Analysis

Welcome to the technical support center for NMR analysis. This guide addresses common issues related to peak broadening in the NMR spectrum of cholesteryl acetate, providing troubleshooting steps and experimental protocols for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why are the peaks in my ¹H NMR spectrum of cholesteryl acetate broad?

Peak broadening in the NMR spectrum of a relatively rigid molecule like cholesteryl acetate can arise from several factors, often related to sample preparation, experimental conditions, or inherent molecular properties. Common causes include:

• High Sample Concentration: Can lead to aggregation and increased solution viscosity, which restricts molecular tumbling.[1]

• Poor Magnetic Field Homogeneity (Shimming): An improperly shimmed magnet results in a non-uniform magnetic field across the sample, causing nuclei to experience different field strengths and leading to broader signals.[1][2]

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic substances (like dissolved oxygen or metal ions) can dramatically shorten relaxation times and cause significant line broadening.[3][4]

• Chemical Exchange: Dynamic processes, such as slow conformational changes, can occur on the NMR timescale (microseconds to milliseconds), leading to the broadening of signals for the involved nuclei.

• Temperature Effects: Temperature influences solvent viscosity, molecular motion, and the rate of any chemical exchange processes, all of which affect peak width.

• Anisotropic Tumbling: Cholesteryl acetate is not a spherical molecule. Its non-uniform shape can lead to anisotropic rotation in solution, where tumbling is faster along some axes than others. This can result in differential line broadening for protons in different parts of the molecule.

Q2: What is the optimal concentration for acquiring a cholesteryl acetate NMR spectrum?

While there is no single "optimal" concentration, a good starting point for a high-field NMR spectrometer (≥400 MHz) is typically 5-15 mg of cholesteryl acetate in 0.6-0.7 mL of deuterated solvent. Highly concentrated samples can increase viscosity and promote intermolecular interactions or aggregation, leading to slower molecular tumbling and broader peaks. If you observe broad lines, preparing a more dilute sample is a primary troubleshooting step.

Q3: How does temperature affect the NMR spectrum?

Temperature has a multifaceted effect on the NMR spectrum:

• Viscosity and Tumbling: Increasing the temperature lowers the solvent viscosity, which allows the molecule to tumble more rapidly and freely. This rapid motion averages out anisotropic interactions more effectively, generally leading to sharper peaks.

• Chemical Exchange: For molecules undergoing conformational exchange, temperature changes can alter the rate of this process.

  • At low temperatures, if the exchange is slow compared to the NMR timescale, you may see distinct, sharp peaks for each conformation.

  • At intermediate temperatures, when the exchange rate is comparable to the frequency difference between the signals, the peaks will broaden, sometimes to the point of disappearing into the baseline.

  • At high temperatures, if the exchange becomes very fast, the distinct signals will coalesce into a single, sharp peak at an averaged chemical shift.

• Liquid Crystal Phases: Cholesteryl acetate and other cholesterol esters can form liquid crystalline phases (cholesteric and smectic) at certain temperatures. If your sample enters such a phase, molecular motion becomes highly restricted and anisotropic, leading to extremely broad signals. Ensure your experiment is conducted at a temperature where the sample is in the isotropic liquid phase.

Q4: Could my choice of solvent be causing peak broadening?

Yes, the solvent can influence peak width primarily through its viscosity. A more viscous solvent will slow down the molecular tumbling of cholesteryl acetate, leading to less efficient averaging of dipolar couplings and broader lines. Solvents like CDCl₃ or Benzene-d₆ are common and have relatively low viscosity. If you are using a more viscous solvent like DMSO-d₆, you may observe broader peaks. Additionally, ensure you are using high-purity deuterated solvent to avoid contamination with paramagnetic impurities.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common causes of peak broadening.

Summary of Issues and Solutions

Potential Cause	Diagnostic Check	Recommended Solution
Poor Shimming	Linewidth of a sharp solvent peak (e.g., residual CHCl₃) is broad (>1-2 Hz).	Re-shim the spectrometer on the sample. For automated shimming, ensure the lock level is stable.
High Concentration	Sample appears viscous; peaks sharpen upon dilution.	Prepare a new, more dilute sample (e.g., 5 mg in 0.6 mL).
Paramagnetic Impurities	All peaks are broad, including sharp singlets (like the acetate methyl); baseline may be distorted.	Filter the sample through a plug of glass wool or a syringe filter into a clean NMR tube. Use high-purity solvent.
Chemical/Conformational Exchange	Only specific peaks in the spectrum are broadened, often those near a site of conformational flexibility.	Perform a variable temperature (VT) NMR experiment. Acquire spectra at higher and lower temperatures to see if peaks sharpen or coalesce.
Particulate Matter	Visible solid particles or cloudiness in the NMR tube.	Filter the sample to remove any undissolved material.
Anisotropic Motion	Protons on the rigid steroid core are broader than those on the flexible side chain or acetate group.	Increase the temperature to promote more isotropic tumbling. This effect is often inherent to the molecule's structure.

Experimental Protocols

Protocol 1: Standard Sample Preparation for Cholesteryl Acetate

• Weighing: Accurately weigh approximately 10 mg of cholesteryl acetate into a clean, dry glass vial.

• Solvent Addition: Add ~0.7 mL of high-purity deuterated chloroform (B151607) (CDCl₃) to the vial. Ensure the solvent bottle has been stored properly to minimize water content.

• Dissolution: Gently swirl the vial until the solid is completely dissolved. Do not heat unless necessary, as this can concentrate the sample via solvent evaporation.

• Filtering: Take a Pasteur pipette and place a small plug of clean glass wool or cotton into the constriction.

• Transfer: Using the filter pipette, transfer the solution from the vial into a clean, high-quality 5 mm NMR tube. This step is crucial for removing particulate matter and some impurities.

• Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.

Protocol 2: Variable Temperature (VT) NMR Experiment

• Initial Setup: Prepare the sample as described in Protocol 1. Acquire a standard ¹H spectrum at the default temperature (e.g., 298 K) after proper tuning, locking, and shimming.

• Select Temperature Increments: Plan a series of temperatures to run. For example, increase the temperature in 10 K increments from 298 K to 328 K. If searching for slow-exchange phenomena, decrease the temperature in 10 K increments.

• Temperature Equilibration: Set the spectrometer to the first target temperature. Allow the sample to equilibrate for at least 5-10 minutes. The lock signal may drift during this time.

• Re-shimming: After the temperature has stabilized, re-shim the spectrometer, as temperature gradients can affect magnetic field homogeneity.

• Acquisition: Acquire a ¹H spectrum at the new temperature using the same acquisition parameters as the initial spectrum for valid comparison.

• Repeat: Repeat steps 3-5 for each temperature in your planned series.

• Analysis: Stack the spectra and analyze the changes in linewidth and chemical shift for the peaks of interest. Broad peaks that sharpen or coalesce at higher temperatures are indicative of an intermediate-to-fast chemical exchange process.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak broadening in a cholesteryl acetate NMR spectrum.

A troubleshooting workflow for NMR peak broadening.

References

• 1. m.youtube.com [m.youtube.com]
• 2. tutorchase.com [tutorchase.com]
• 3. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 4. Paramagnetic nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]

Troubleshooting phase transition issues in cholesteryl acetate liquid crystals.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cholesteryl acetate (B1210297) liquid crystals. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the expected phase transitions for pure cholesteryl acetate?

A1: Cholesteryl acetate is a thermotropic liquid crystal, meaning its phase transitions are temperature-dependent. Upon heating, it typically transitions from a crystalline solid to a cholesteric liquid crystal phase, and then to an isotropic liquid. It is known to exhibit complex polymorphic behavior, meaning it can exist in different crystalline forms. Some literature also reports the formation of a smectic phase upon cooling.

Q2: My cholesteryl acetate sample shows two melting points. Is this normal?

A2: Yes, observing two "melting points" is a characteristic feature of many thermotropic liquid crystals, including derivatives of cholesterol like cholesteryl benzoate, which was first observed to have this property.[1][2][3] The first transition is from the crystalline solid to a cloudy liquid crystalline phase (anisotropic), and the second, at a higher temperature, is from the liquid crystal phase to a clear isotropic liquid.[4][5]

Q3: What is the typical melting point of cholesteryl acetate?

A3: The literature reports the melting point of cholesteryl acetate to be in the range of 112-114°C. This generally refers to the transition from the crystalline solid to the liquid crystal phase.

Q4: Can cholesteryl acetate be supercooled?

A4: Yes, less pure samples of cholesteryl acetate can be supercooled from the melt, allowing for the observation of mesophases that might not be seen in highly pure samples during cooling.

Troubleshooting Guides

Issue 1: Unexpected Peaks or Broad Transitions in DSC Thermogram

Q: My DSC thermogram of cholesteryl acetate shows broad melting peaks or multiple unexpected endotherms. What could be the cause?

A: This is a common issue that can arise from several factors:

• Impurities: The presence of impurities is a primary cause of broadened and depressed melting peaks. Even small amounts of contaminants, such as residual cholesterol from synthesis or oxidation products, can disrupt the crystal lattice and affect the phase transition. Impurities can also lead to the appearance of additional, unexpected transitions.

• Polymorphism: Cholesteryl acetate can exist in multiple crystalline forms (polymorphs), each with its own melting point. The thermal history of the sample will dictate which polymorphs are present.

• Heating/Cooling Rate: High heating or cooling rates in the DSC can lead to a shift in transition temperatures and a broadening of peaks due to thermal lag. Slower scan rates, typically in the range of 2.5 to 10°C/min, are often used for liquid crystals to allow for thermodynamic equilibrium.

Troubleshooting Steps:

• Verify Purity: If possible, assess the purity of your sample using techniques like chromatography or spectroscopy. Recrystallization can be an effective method for purification.

• Standardize Thermal History: To ensure reproducibility, implement a standard heating/cooling/heating cycle in your DSC experiment. The first heating run provides information on the "as-received" sample, while the second heating run, after a controlled cooling step, reveals the material's intrinsic properties.

• Optimize Scan Rate: Perform DSC scans at different heating and cooling rates (e.g., 2.5, 5, and 10°C/min) to see how it affects the thermogram. Slower rates often provide better resolution of transitions.

Issue 2: Difficulty Observing the Liquid Crystal Phase

Q: I'm having trouble observing the cholesteric or smectic phase of my cholesteryl acetate. It seems to go directly from solid to isotropic liquid.

A: This can happen for a few reasons:

• Sample Purity: Highly pure cholesteryl acetate may have a very narrow liquid crystal phase range that can be difficult to detect, especially at faster heating rates. Conversely, some impurities can suppress the formation of liquid crystal phases.

• Monotropic Behavior: Some cholesteryl derivatives exhibit monotropic behavior, where the liquid crystal phase is only observed upon cooling and not upon heating.

• Supercooling: The liquid crystal phase may only appear upon supercooling the isotropic liquid. If the sample crystallizes too quickly upon cooling, the liquid crystal phase may not have a chance to form. Less pure samples are more prone to supercooling.

Troubleshooting Steps:

• Controlled Cooling: Use a slow, controlled cooling rate in your DSC or on your hot-stage microscope to encourage the formation of the liquid crystal phase from the isotropic liquid.

• Polarized Optical Microscopy (POM): POM is an excellent technique for directly visualizing liquid crystal textures. By slowly cooling the sample from the isotropic melt on a hot stage, you can observe the nucleation and growth of liquid crystal domains.

• Introduce Minor Impurities (with caution): In some research contexts, the intentional addition of a small amount of a compatible molecule can widen the liquid crystal phase range. However, this alters the system being studied.

Data Presentation

Table 1: Phase Transition Temperatures of Cholesteryl Acetate and Related Esters

Compound	Crystal to Mesophase (°C)	Mesophase to Isotropic (°C)	Notes
Cholesteryl Acetate	112-114	Not consistently reported as a distinct peak	The transition to the isotropic liquid can be close to the initial melting point.
Cholesteryl Propionate	~86.3	~90.0	Data at a 2.5°C/min heating rate.
Cholesteryl Benzoate	~145	~179	The first discovered liquid crystal with two distinct "melting points".

Note: Transition temperatures can be significantly influenced by sample purity and the experimental conditions, such as the heating/cooling rate in DSC.

Experimental Protocols

Differential Scanning Calorimetry (DSC) Analysis of Cholesteryl Acetate

This protocol outlines a standard procedure for analyzing the phase transitions of cholesteryl acetate using DSC.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Aluminum DSC pans and lids (hermetically sealed recommended for volatile samples, though less critical for cholesteryl acetate at its melting point)

• Crimper for sealing pans

• Microbalance (accurate to ±0.01 mg)

• Cholesteryl acetate sample

Procedure:

• Sample Preparation:

  • Accurately weigh 2-6 mg of the cholesteryl acetate sample into a clean aluminum DSC pan.

  • Ensure the sample is spread evenly in a thin layer at the bottom of the pan to maximize thermal contact.

  • Place the lid on the pan and seal it using the crimper. Ensure a flat bottom for good thermal contact.

  • Prepare an empty, sealed aluminum pan of the same type to be used as a reference.

• DSC Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Set the purge gas (typically nitrogen) to a constant flow rate.

• Thermal Program (Heat-Cool-Heat Cycle):

  • Segment 1: Equilibration. Equilibrate the sample at a temperature well below the first expected transition (e.g., 30°C).

  • Segment 2: First Heating. Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the final transition into the isotropic liquid (e.g., 130°C). This erases the sample's prior thermal history.

  • Segment 3: Isothermal Hold. Hold the sample at the high temperature for a few minutes (e.g., 2-5 minutes) to ensure complete melting.

  • Segment 4: Controlled Cooling. Cool the sample at a controlled rate (e.g., 10°C/min) back down to the starting temperature (e.g., 30°C).

  • Segment 5: Second Heating. Reheat the sample at the same rate as the first heating scan (e.g., 10°C/min) to the final temperature (e.g., 130°C). The data from this second heating run is typically used for analysis as it reflects the material's properties under controlled conditions.

• Data Analysis:

  • Analyze the DSC thermogram from the second heating scan to determine the onset temperature, peak temperature, and enthalpy of transitions (in J/g).

Polarized Optical Microscopy (POM) of Cholesteryl Acetate

This protocol describes the method for visualizing the liquid crystal textures of cholesteryl acetate.

Materials and Equipment:

• Polarizing optical microscope with a rotating stage

• Hot stage with a temperature controller

• Microscope slides and coverslips

• Cholesteryl acetate sample

• Spatula

Procedure:

• Sample Preparation:

  • Place a small amount of cholesteryl acetate powder onto a clean microscope slide.

  • Gently place a coverslip over the powder.

• Microscopy and Thermal Cycling:

  • Mount the slide on the hot stage of the polarizing microscope.

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature where it is fully in the isotropic liquid phase (e.g., 130°C). In the isotropic phase, the view between the crossed polarizers will be dark.

  • Slowly cool the sample at a controlled rate (e.g., 1-5°C/min).

  • Observe the sample through the microscope as it cools. The nucleation and growth of the liquid crystal phase from the isotropic liquid will be visible.

  • Note the temperatures at which phase transitions occur and record images of the characteristic textures.

• Texture Identification:

  • Cholesteric Phase: Often exhibits a "fingerprint" texture where the helical axis is parallel to the slide, or a planar texture if the helical axis is perpendicular to the slide.

  • Smectic Phase: Typically shows "focal-conic" or "fan-shaped" textures.

Visualizations

Caption: Troubleshooting workflow for cholesteryl acetate phase transition issues.

Caption: Influence of experimental parameters on cholesteryl acetate analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Identification of thermal oxidation products of cholesteryl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

How to prevent cracking in cholesteryl acetate thin films.

Welcome to the technical support center for cholesteryl acetate (B1210297) thin film preparation. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, particularly the prevention of film cracking.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of cracking in cholesteryl acetate thin films?

A1: Cracking in cholesteryl acetate thin films is primarily caused by stresses that develop during and after the film's formation.[1] The most common sources of stress include:

• Volumetric Shrinkage: As the solvent evaporates from the solution, the film shrinks. If this shrinkage is constrained by the substrate, it generates tensile stress, which can lead to cracking.[1][2][3]

• Rapid Solvent Evaporation: Fast evaporation can create a "skin" on the surface of the film while the underlying layer is still solvent-rich.[1] This leads to non-uniform drying and stress gradients that promote mechanical failure.

• Thermal Mismatch: If the film is processed at an elevated temperature (e.g., during annealing), a mismatch in the thermal expansion coefficients between the cholesteryl acetate film and the substrate will induce stress upon cooling.

• Film Thickness: Thicker films are generally more prone to cracking because they experience slower, non-uniform drying and can store more strain energy.

Q2: How does the choice of solvent affect film quality and cracking?

A2: The solvent is a critical factor in film formation. Solvents with a high evaporation rate (high volatility) can increase residual stress in the film, making it more susceptible to cracking. Slower evaporating solvents allow more time for the film to relax and for stresses to dissipate, resulting in a more uniform and crack-free surface.

Q3: Can the substrate properties influence crack formation?

A3: Yes, the substrate plays a significant role. Key factors include:

• Surface Energy & Wettability: Poor wetting of the cholesteryl acetate solution on the substrate can lead to film instability (dewetting) and defects that can initiate cracks.

• Surface Roughness: A rough substrate surface can create stress concentration points, increasing the likelihood of crack formation.

• Cleanliness: Contaminants like dust, oils, or residual cleaning agents can cause poor adhesion and act as nucleation sites for cracks.

• Thermal Expansion Coefficient (CTE): As mentioned in A1, a significant mismatch between the CTE of the film and the substrate is a major cause of cracking during thermal processing.

Q4: Is it possible to eliminate cracks by using additives?

A4: Yes, incorporating additives is a common strategy.

• Polymers: Adding polymers like polyvinylpyrrolidone (B124986) (PVP) can increase the film's toughness and elasticity, helping to suppress crack propagation.

• Nematic Liquid Crystals (NLCs): Introducing a small amount of an NLC, such as 5CB, has been shown to completely suppress crack formation in colloidal films by providing a stress-absorbing cushion at the substrate interface.

• Plasticizers: While not explicitly detailed for cholesteryl acetate in the search results, plasticizers are generally used in polymer films to increase flexibility and reduce brittleness, which can help prevent cracking.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Cracks Appear Immediately After Deposition (e.g., Spin Coating)

This is often related to the deposition process and rapid solvent removal.

Potential Cause	Recommended Solution	Experimental Protocol
Solvent Evaporation is Too Fast	Use a solvent with a lower vapor pressure (slower evaporation rate). For spin coating, decrease the spin speed or duration.	Protocol: Modifying Spin Coating Parameters 1. Reduce the final spin speed (e.g., from 3000 rpm to 1500 rpm) to decrease the rate of solvent removal.2. Decrease the total spin time (e.g., from 60s to 30s).3. Perform the spin coating in a controlled, solvent-saturated atmosphere by placing solvent-soaked swabs around the spin coater bowl.
High Solution Concentration	Lower the concentration of cholesteryl acetate in the solvent. This reduces the amount of shrinkage that occurs as the solvent evaporates.	Protocol: Solution Dilution 1. Prepare a series of solutions with decreasing concentrations (e.g., 10 mg/mL, 5 mg/mL, 2 mg/mL).2. Deposit films from each solution using identical parameters.3. Observe the film quality under an optical microscope to identify the optimal concentration that minimizes cracking.

Issue 2: Cracks Form During Drying or Annealing

This is typically caused by stresses from shrinkage or thermal mismatch.

Potential Cause	Recommended Solution	Experimental Protocol
Uncontrolled Drying Rate	Slow down the solvent evaporation process by controlling the environment.	Protocol: Slow Solvent Evaporation 1. After deposition (e.g., drop casting or spin coating), immediately cover the substrate with a petri dish lid.2. To further slow evaporation, place the covered substrate in a chamber with a beaker of the same solvent to create a solvent-rich atmosphere.3. Allow the film to dry slowly over several hours or overnight.
Thermal Expansion Mismatch	Reduce thermal stress by lowering the annealing temperature, using slower heating/cooling rates, or selecting a substrate with a closer CTE to the film.	Protocol: Two-Step Annealing 1. Heat the sample to a lower intermediate temperature (e.g., 200°C) and hold for a period to stabilize the film.2. Ramp up to the final annealing temperature at a slow rate (e.g., 1-2°C per minute).3. After the final annealing step, cool the sample down to room temperature just as slowly to prevent thermal shock.
Film is Too Thick	Deposit thinner films. A common rule of thumb is to keep films under 0.5 microns to avoid cracking issues related to CTE mismatch.	Protocol: Multi-Layer Deposition 1. Prepare a more dilute solution of cholesteryl acetate.2. Deposit a single, thin layer and anneal it.3. Allow the sample to cool.4. Repeat the deposition and annealing steps until the desired total thickness is achieved.

Issue 3: Poor Adhesion or Film Delamination

This indicates a problem with the interface between the film and the substrate.

Potential Cause	Recommended Solution	Experimental Protocol
Substrate Contamination	Implement a rigorous substrate cleaning procedure.	Protocol: Substrate Cleaning 1. Ex-Situ Cleaning: Sequentially sonicate the substrate in acetone, then isopropyl alcohol (IPA), and finally deionized (DI) water (10-15 minutes each).2. Drying: Dry the substrate thoroughly with a nitrogen gun.3. In-Situ Cleaning (Optional): Just before deposition, use an in-vacuum technique like plasma or glow discharge cleaning to remove any remaining organic contaminants and adsorbed water molecules.
Poor Surface Chemistry	Use a surface treatment to improve adhesion, such as applying a primer layer or an alignment film.	Protocol: Primer Layer Application (Example) 1. Prepare a dilute solution of an adhesion promoter (e.g., a silane (B1218182) coupling agent compatible with your substrate).2. Spin coat a thin layer of the primer onto the cleaned substrate.3. Bake the substrate according to the primer's specifications to form a stable layer.4. Proceed with the deposition of the cholesteryl acetate film.

Data & Visualization

Quantitative Impact of Drying Temperature on Cracking

Lowering the drying temperature slows solvent evaporation, which can reduce the size and density of cracks. The following table summarizes data from a study on TiO2 nanoparticle films, illustrating a general principle applicable to solvent-cast films.

Drying Temperature (K)	Maximum Crack Width (μm)
328	37
258	18
Data derived from a study on TiO2 films, demonstrating the principle that slower evaporation at lower temperatures reduces crack dimensions.

Visual Troubleshooting and Workflow Guides

The following diagrams illustrate logical workflows for troubleshooting and preparing crack-free films.

References

• 1. mdpi.com [mdpi.com]
• 2. Cracking in drying films of polymer solutions - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 3. groups.seas.harvard.edu [groups.seas.harvard.edu]

Technical Support Center: Stability and Degradation of Cholesteryl Acetate in Solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cholesteryl acetate (B1210297).

Frequently Asked Questions (FAQs)

1. What are the recommended storage conditions for cholesteryl acetate?

To ensure the long-term stability of cholesteryl acetate, it is crucial to adhere to appropriate storage conditions. Recommendations for both solid and solution forms are summarized below.

Table 1: Recommended Storage Conditions for Cholesteryl Acetate

Form	Storage Temperature	Duration	Citation
Solid (Powder)	-20°C	3 years	[1]
+4°C	At least 2 years	[2]
Room Temperature	Stable	[3][4]
In Solvent	-80°C	2 years	[3]
-20°C	1 year (or 1 month)

2. In which solvents is cholesteryl acetate soluble?

Cholesteryl acetate is a lipophilic molecule with poor solubility in aqueous solutions.

Table 2: Solubility of Cholesteryl Acetate in Common Laboratory Solvents

Solvent	Solubility	Citation
Chloroform	Soluble / Slightly Soluble
Ethanol	10 mg/mL
Methanol	Slightly Soluble
Acetone	Soluble upon boiling
DMSO	Insoluble
Water	Insoluble

Note: The use of fresh, anhydrous solvents is recommended, as moisture can reduce the solubility of cholesteryl acetate, especially in solvents like DMSO.

3. What are the primary degradation pathways for cholesteryl acetate?

Cholesteryl acetate is susceptible to degradation through two main pathways:

• Oxidation: This is a significant degradation route, particularly when exposed to air (autoxidation) and/or light (photo-oxidation). Oxidation can occur at the steroid's B-ring and the side chain. Thermal oxidation can also occur at elevated temperatures.

• Hydrolysis: The ester linkage in cholesteryl acetate can be hydrolyzed to yield cholesterol and acetic acid. This process can be accelerated by acidic or basic conditions and the presence of moisture. While enzymatic hydrolysis is significant in biological systems, chemical hydrolysis can occur during storage or experiments if conditions are not controlled.

4. What are the common degradation products of cholesteryl acetate?

Several degradation products can form depending on the conditions. The most common are oxysterols, which are oxidized derivatives of cholesterol.

Table 3: Common Degradation Products of Cholesteryl Acetate

Degradation Pathway	Degradation Products	Citation
Thermal Oxidation	7-ketocholesteryl acetate, 7α/β-hydroxycholesteryl acetate, 5,6α/β-epoxycholesteryl acetate, 7α/β-hydroperoxycholesteryl acetate
Hydrolysis	Cholesterol, Acetic Acid

Troubleshooting Guides

Q1: My cholesteryl acetate solution has turned yellow or developed a reddish tint. What should I do?

A color change in your cholesteryl acetate solution is often an indication of degradation, likely due to oxidation.

• Possible Cause: Exposure to light, air (oxygen), or high temperatures can initiate oxidation, leading to the formation of colored byproducts. During synthesis, a reddish color can develop at high temperatures (reflux), suggesting thermal degradation.

• Troubleshooting Steps:

  • Protect from Light: Store the solution in an amber vial or wrap the container with aluminum foil.

  • Inert Atmosphere: If the solvent allows, degas it before use and store the solution under an inert atmosphere (e.g., argon or nitrogen).

  • Control Temperature: Avoid storing solutions at room temperature for extended periods. Refer to the storage guidelines in Table 1.

  • Purity Check: Analyze the solution using TLC or HPLC (see Experimental Protocols section) to check for the presence of degradation products. A fresh, pure solution should be colorless.

  • Discard if Necessary: If significant degradation is detected, it is best to discard the solution and prepare a fresh one from solid cholesteryl acetate.

Q2: I observe precipitation or cloudiness in my cholesteryl acetate solution. What is the cause?

Precipitation or cloudiness can occur due to solubility issues or degradation.

• Possible Causes:

  • Solvent Saturation: The concentration of cholesteryl acetate may exceed its solubility limit in the chosen solvent, especially if the temperature fluctuates.

  • Moisture Contamination: The presence of water can decrease the solubility of cholesteryl acetate in organic solvents.

  • Degradation: The formation of less soluble degradation products, such as cholesterol from hydrolysis, can lead to precipitation.

• Troubleshooting Steps:

  • Gentle Warming and Agitation: Gently warm the solution and sonicate or vortex it to see if the precipitate redissolves.

  • Solvent Check: Ensure you are using a high-purity, anhydrous solvent.

  • Concentration Review: Verify that the intended concentration is within the known solubility limits for the solvent.

  • Purity Analysis: If the precipitate does not redissolve, it may be a degradation product. Analyze the supernatant and, if possible, the precipitate using a suitable analytical method like HPLC or TLC to identify the components.

Q3: My analytical results (TLC, HPLC, GC-MS) show multiple spots/peaks, but I started with pure cholesteryl acetate. What happened?

The appearance of unexpected spots or peaks is a clear sign of degradation or contamination.

• Possible Causes:

  • On-column Degradation: Some analytical techniques, especially GC-MS, operate at high temperatures which can cause thermal degradation of cholesteryl acetate.

  • Solution Instability: The compound may have degraded in solution between preparation and analysis.

  • Contamination: The solvent or glassware may have been contaminated.

• Troubleshooting Steps:

  • Analyze a Fresh Sample: Prepare a fresh solution of cholesteryl acetate and analyze it immediately to minimize the effects of solution-state degradation.

  • Review Analytical Method: For GC-MS, consider using a lower injection port temperature or derivatizing the sample to improve thermal stability. For HPLC, ensure the mobile phase is compatible and will not induce degradation.

  • Run a Blank: Inject a sample of the solvent (a "blank") to check for contaminants.

  • Identify Degradation Products: Compare the retention times or mass spectra of the unknown peaks to those of known degradation products (see Table 3). For example, a peak corresponding to cholesterol would suggest hydrolysis.

Experimental Protocols

Protocol 1: Stability Assessment of Cholesteryl Acetate in Solution by HPLC

This protocol outlines a general method for assessing the stability of cholesteryl acetate in a specific solvent over time.

• Solution Preparation:

  • Prepare a stock solution of cholesteryl acetate in the desired solvent (e.g., ethanol, chloroform) at a known concentration (e.g., 1 mg/mL).

  • Use high-purity, anhydrous solvent and prepare the solution under conditions that minimize exposure to light and air.

• Sample Aliquoting and Storage:

  • Dispense aliquots of the stock solution into amber glass vials.

  • Divide the vials into different storage conditions to be tested (e.g., -20°C, 4°C, room temperature, exposed to light, protected from light).

• Time-Point Analysis:

  • At designated time points (e.g., T=0, 24h, 48h, 1 week, 1 month), retrieve a vial from each storage condition.

  • Analyze the sample immediately by HPLC.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile (B52724) and hexane (B92381) (e.g., 96:4).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 210 nm.

• Data Analysis:

  • At T=0, identify the peak corresponding to cholesteryl acetate and determine its area.

  • At subsequent time points, quantify the peak area of cholesteryl acetate and any new peaks that appear.

  • Calculate the percentage of cholesteryl acetate remaining at each time point relative to T=0.

Visualizations

Caption: Workflow for assessing cholesteryl acetate stability.

Caption: Primary degradation pathways for cholesteryl acetate.

References

• 1. Propagation Rate Constants for the Peroxidation of Sterols on the Biosynthetic Pathway to Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. iwaponline.com [iwaponline.com]

Technical Support Center: Optimizing the Recrystallization of Cholesteryl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the recrystallization process for cholesteryl acetate (B1210297).

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of cholesteryl acetate in a question-and-answer format.

My cholesteryl acetate will not dissolve in the solvent.

• Have you used a sufficient amount of solvent? While the goal is to use a minimal amount of solvent, too little will prevent the complete dissolution of the solid. Incrementally add small portions of the hot solvent until the solid dissolves.

• Is the solvent hot enough? The solvent should be heated to its boiling point to maximize the solubility of cholesteryl acetate.

• Have you chosen an appropriate solvent? Cholesteryl acetate is an ester and will dissolve best in solvents with compatible polarity. Acetone (B3395972) and ethanol (B145695) are commonly used.[1] If the compound has low solubility, a solvent mixture might be necessary.

No crystals are forming after the solution has cooled.

• Was too much solvent used? This is a common issue that keeps the compound dissolved even at lower temperatures.[2] To address this, you can evaporate some of the solvent to increase the concentration of cholesteryl acetate and then allow the solution to cool again.

• Has the solution cooled sufficiently? Ensure the solution has cooled to room temperature and then in an ice bath to maximize crystal formation.

• Is the solution supersaturated? If the solution is not supersaturated, crystallization will not occur. Try scratching the inside of the flask with a glass stirring rod to create nucleation sites.

• Have you tried seeding the solution? Adding a small crystal of pure cholesteryl acetate (a seed crystal) can initiate crystallization.

The product has "oiled out" instead of forming crystals.

• What is "oiling out"? This occurs when the solute comes out of solution above its melting point, forming a liquid instead of solid crystals.

• How can this be resolved? Reheat the solution to dissolve the oil. Add a small amount of additional solvent to ensure the saturation point is not reached at such a high temperature. Allow the solution to cool more slowly to encourage proper crystal lattice formation.

The recovered crystals are discolored or appear impure.

• Were there insoluble impurities? If the hot solution was not clear, insoluble impurities may have been trapped in the crystals. A hot filtration step can remove these before cooling.

• Were there colored, soluble impurities? Activated charcoal can be added to the hot solution to adsorb colored impurities. The charcoal is then removed by hot filtration.

• Was the cooling rate too fast? Rapid cooling can trap impurities within the crystal lattice. A slower cooling rate generally results in purer crystals.

The yield of recrystallized cholesteryl acetate is low.

• Was too much solvent used? As mentioned, excess solvent will retain more dissolved product in the mother liquor, reducing the final yield.[1][2]

• Were the crystals adequately washed? Washing the collected crystals with a small amount of ice-cold solvent is necessary to remove residual impurities, but using too much wash solvent or a solvent that is not cold can dissolve some of the product.[1]

• Was the product completely precipitated? Ensure the solution is thoroughly cooled in an ice bath to minimize the amount of product remaining in the solution.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for recrystallizing cholesteryl acetate?

A1: Ethanol and acetone are commonly cited as suitable solvents for the recrystallization of cholesteryl acetate. The ideal solvent is one in which cholesteryl acetate is highly soluble at high temperatures and has low solubility at low temperatures.

Q2: What is the expected melting point of pure cholesteryl acetate?

A2: The literature melting point for pure cholesteryl acetate is in the range of 112-114°C. A broad melting range or a melting point below this range indicates the presence of impurities.

Q3: How does the cooling rate affect the quality of the crystals?

A3: A slower cooling rate generally leads to the formation of larger and purer crystals by allowing sufficient time for the molecules to arrange in an ordered crystal lattice and for impurities to be excluded. Rapid cooling can lead to smaller crystals and the inclusion of impurities.

Q4: Can a mixture of solvents be used for recrystallization?

A4: Yes, a mixed solvent system can be used when a single solvent is not ideal. This typically involves dissolving the compound in a "good" solvent in which it is highly soluble, and then adding a "poor" solvent in which it is less soluble until the solution becomes turbid. The solution is then heated to clarify and cooled slowly to induce crystallization.

Q5: How can I improve the recovery of my product?

A5: To improve yield, use the minimum amount of hot solvent necessary to dissolve the crude product. Ensure the solution is thoroughly cooled in an ice bath before filtration. When washing the crystals, use a minimal amount of ice-cold solvent.

Data Presentation

Table 1: Solvent Systems and Reported Yields for Cholesteryl Acetate Recrystallization

Solvent System	Starting Material	Reported Yield	Melting Point of Product	Reference
Acetone	Crude Cholesteryl Acetate	63% (overall from synthesis)	112.6°C
Ethanol	Crude Cholesteryl Acetate	Not specified	112-114°C
Methanol	Crude Cholesteryl Acetate	Not specified	Not specified

Note: The yields reported are often for the entire synthesis and purification process, not just the recrystallization step.

Table 2: Optimization Parameters for Sterol Recrystallization (Phytosterol Example)

Parameter	Optimized Value	Outcome	Reference
Crystallization Temperature	23°C	High Purity
Cooling Rate	0.6°C/min	High Purity and Yield
Stirring Rate	46 r/min	High Purity and Yield

This data for phytosterol can serve as a starting point for optimizing the recrystallization of the structurally similar cholesteryl acetate.

Experimental Protocols

Standard Recrystallization of Cholesteryl Acetate

This protocol describes the general procedure for purifying crude cholesteryl acetate using a single solvent.

• Solvent Selection: Choose an appropriate solvent such as acetone or ethanol.

• Dissolution: Place the crude cholesteryl acetate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to the solvent's boiling point while stirring until the solid is completely dissolved. If the solid does not fully dissolve, add small increments of hot solvent until a clear solution is obtained.

• Decoloration (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and then reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

• Analysis: Determine the melting point of the dried crystals to assess their purity.

Mandatory Visualizations

Caption: Troubleshooting Decision Tree for Cholesteryl Acetate Recrystallization.

Caption: Workflow for Optimizing the Recrystallization of Cholesteryl Acetate.

References

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of Cholesteryl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the synthesis of cholesteryl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of cholesteryl acetate?

The most prevalent byproducts encountered during the synthesis of cholesteryl acetate from cholesterol and acetic anhydride (B1165640) are:

• Unreacted Cholesterol: This is the most common impurity, arising from incomplete reaction. The reaction is an equilibrium process, and if not driven to completion, a significant amount of the starting material will remain.[1]

• Acetic Acid: This is a direct byproduct of the esterification reaction between the hydroxyl group of cholesterol and acetic anhydride.

• Di-cholesteryl ether: While less common, this can form through a dehydration reaction between two cholesterol molecules, particularly at elevated temperatures.

• Oxidation Products: Cholesterol and cholesteryl acetate are susceptible to oxidation, which can be accelerated by heat, light, and the presence of oxygen or metal catalysts. Common oxidation byproducts include:

  • 7-ketocholesteryl acetate

  • 7α-hydroxycholesteryl acetate and 7β-hydroxycholesteryl acetate

  • 5,6α-epoxycholesteryl acetate and 5,6β-epoxycholesteryl acetate

  • Hydroperoxides

Q2: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is a simple and effective method to monitor the reaction's progress. By spotting the reaction mixture alongside standards of cholesterol and cholesteryl acetate, you can visualize the disappearance of the starting material and the appearance of the product. Cholesteryl acetate is less polar than cholesterol and will have a higher Rf value.[2] A common developing solvent system is a mixture of hexane (B92381) and ethyl acetate. The spots can be visualized using a sulfuric acid solution spray followed by heating.[1]

Q3: What is a typical yield for the synthesis of cholesteryl acetate?

Yields can vary depending on the reaction conditions and purification methods. Reported yields for the synthesis of cholesteryl acetate from cholesterol and acetic anhydride are often in the range of 60-80%. For example, one procedure reports a crude yield of 76% and a final yield of 63% after recrystallization.[2]

Q4: How does the purity of the starting cholesterol affect the synthesis?

The purity of the starting cholesterol is crucial for a successful synthesis. Impurities in the cholesterol can lead to the formation of unwanted side products and may interfere with the primary reaction, potentially lowering the yield.[3] It is recommended to use high-purity cholesterol for the best results.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of cholesteryl acetate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Cholesteryl Acetate	Incomplete reaction.	- Increase the reaction time. - Use a slight excess of acetic anhydride to shift the equilibrium towards the product. - Ensure the reaction temperature is optimal (e.g., refluxing).
Suboptimal reaction temperature.	- If the reaction is too slow at lower temperatures, consider increasing the temperature while monitoring for byproduct formation.
Loss of product during workup and purification.	- Minimize the number of transfer steps. - Ensure the crystallization and filtration processes are efficient. - When washing the product, use a cold solvent to minimize dissolution of the cholesteryl acetate.
Impure starting materials.	- Use high-purity cholesterol and fresh acetic anhydride.
Product is Contaminated with Unreacted Cholesterol	Incomplete reaction.	- Increase the reaction time or temperature. - Use a slight excess of acetic anhydride.
Inefficient purification.	- Recrystallize the product from a suitable solvent like acetone (B3395972) or ethanol. - For higher purity, perform column chromatography on silica (B1680970) gel. Cholesteryl acetate will elute before the more polar cholesterol.
Product has a Yellow or Brown Discoloration	Formation of colored impurities due to side reactions or degradation.	- Ensure the reaction is not overheated. - Purify the product by recrystallization, potentially with the use of activated charcoal to remove colored impurities.
Multiple Spots on TLC Other Than Product and Starting Material	Formation of various byproducts (e.g., oxidation products, di-cholesteryl ether).	- Control the reaction temperature carefully. - Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. - Purify the product using column chromatography to separate the different components.

Quantitative Data Summary

Parameter	Value	Reference
Typical Crude Yield	76%
Typical Yield after Recrystallization	63%
Melting Point of Cholesteryl Acetate	114-115 °C

Experimental Protocols

Synthesis of Cholesteryl Acetate

This protocol is a standard method for the synthesis of cholesteryl acetate from cholesterol and acetic anhydride.

Materials:

• Cholesterol (high purity)

• Acetic anhydride

• Glacial acetic acid (optional, as solvent)

• Methanol (B129727) (for washing)

• Acetone (for recrystallization)

Procedure:

• In a round-bottom flask, dissolve cholesterol in a minimal amount of glacial acetic acid (optional).

• Add a slight excess of acetic anhydride to the flask.

• Heat the mixture to reflux and maintain for 1-2 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature to allow the cholesteryl acetate to crystallize.

• Filter the crude product using a Büchner funnel and wash the crystals with cold methanol to remove excess acetic anhydride and acetic acid.

• For further purification, recrystallize the crude product from a minimal amount of hot acetone.

• Collect the purified crystals by filtration and dry them under vacuum.

• Determine the yield and characterize the product by measuring its melting point and acquiring spectroscopic data (e.g., IR, NMR) if necessary.

Thin-Layer Chromatography (TLC) Analysis

Materials:

• TLC plates (silica gel)

• Developing chamber

• Hexane

• Ethyl acetate

• Sulfuric acid solution (for visualization)

• Capillary tubes

Procedure:

• Prepare a developing solvent of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v).

• In the developing chamber, pour a small amount of the developing solvent and place a piece of filter paper to saturate the atmosphere.

• On a TLC plate, draw a faint starting line with a pencil.

• Using separate capillary tubes, spot solutions of your crude product, pure cholesterol (starting material), and pure cholesteryl acetate (if available) on the starting line.

• Place the TLC plate in the developing chamber and allow the solvent to run up the plate.

• Once the solvent front is near the top of the plate, remove it and mark the solvent front with a pencil.

• Dry the plate and then spray it with a sulfuric acid solution.

• Gently heat the plate on a hot plate until dark spots appear.

• Calculate the Rf values for each spot and compare the product spot to the standards to assess the purity.

Visualizations

Caption: Workflow for the synthesis and purification of cholesteryl acetate.

Caption: Troubleshooting decision tree for cholesteryl acetate synthesis.

References

• 1. books.rsc.org [books.rsc.org]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Solving Solubility Challenges of Cholesteryl Acetate in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when working with cholesteryl acetate (B1210297) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is cholesteryl acetate and why is it difficult to dissolve in cell culture media?

Cholesteryl acetate is the acetate ester of cholesterol, a highly hydrophobic molecule.[1][2] It is practically insoluble in aqueous solutions like cell culture media.[3][4] This poor solubility is the primary reason for challenges such as precipitation or "crashing out" when it is introduced into an aqueous environment.[5]

Q2: What are the recommended solvents for preparing a stock solution of cholesteryl acetate?

Ethanol (B145695) is a commonly recommended solvent for preparing stock solutions of cholesteryl acetate for in vitro studies. Other organic solvents like chloroform (B151607) and methanol (B129727) can also be used. It is crucial to use a high-purity, anhydrous grade solvent, as moisture can reduce solubility.

Q3: My cholesteryl acetate precipitated immediately after I added the stock solution to my cell culture medium. What went wrong?

Immediate precipitation is a common issue and can be attributed to several factors:

• High Final Concentration: The final concentration of cholesteryl acetate in the media likely exceeds its solubility limit in the aqueous environment.

• Rapid Dilution: Adding a concentrated stock solution directly into the full volume of media can cause a rapid solvent shift, leading to the compound "crashing out."

• Low Media Temperature: Using cold media can further decrease the already low solubility of cholesteryl acetate.

Q4: How can I prevent my cholesteryl acetate from precipitating in the cell culture media?

To prevent precipitation, consider the following strategies:

• Use Pre-warmed Media: Always use cell culture media that has been pre-warmed to 37°C.

• Perform Serial Dilutions: Instead of adding the stock solution directly to your final culture volume, perform a serial dilution of the stock in pre-warmed media. This allows for a more gradual solvent exchange.

• Gentle Mixing: Add the cholesteryl acetate solution dropwise while gently vortexing or swirling the media to ensure rapid and even dispersion.

• Optimize Final Concentration: Determine the maximum soluble concentration of cholesteryl acetate in your specific cell culture system by performing a solubility test.

Q5: Are there alternative methods for delivering cholesteryl acetate to cells in culture?

Yes, using cyclodextrins is a highly effective method for delivering cholesterol and its esters to cultured cells. Cyclodextrins, such as 2-hydroxypropyl-β-cyclodextrin (HPCD) or methylated-β-cyclodextrin (MβCD), can encapsulate hydrophobic molecules like cholesteryl acetate, forming inclusion complexes that are more soluble in aqueous solutions. This method provides a more convenient and reproducible way to modulate cellular cholesterol content.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Immediate Precipitation	Final concentration is too high.	Decrease the final working concentration.
Rapid dilution of the stock solution.	Perform a serial dilution in pre-warmed media.
Media is too cold.	Always use media pre-warmed to 37°C.
Delayed Precipitation (after hours/days)	Instability of the media (e.g., pH shift).	Ensure your media is properly buffered and stored.
Interaction with media components.	Test different basal media formulations.
Evaporation of media leading to increased concentration.	Maintain proper humidity in the incubator.
Inconsistent Experimental Results	Incomplete dissolution of the stock solution.	Use sonication to ensure the stock is fully dissolved.
Degradation of the stock solution.	Prepare fresh stock solutions and store them properly at -20°C or -80°C.

Quantitative Data Summary

Property	Value	Source
Molecular Weight	428.69 g/mol
Melting Point	112-114 °C
Solubility in Ethanol	10 mg/mL to 33.33 mg/mL (may require sonication)
Solubility in Water	Insoluble
Solubility in DMSO	Insoluble (especially with moisture)

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Acetate Stock Solution using Ethanol

• Weighing: Accurately weigh the desired amount of solid cholesteryl acetate in a sterile, conical tube.

• Solvent Addition: Add a precise volume of 100% ethanol to achieve the desired stock concentration (e.g., 10 mg/mL).

• Dissolution: Vortex the solution vigorously. If the solid does not fully dissolve, use an ultrasonic water bath for short bursts until the solution is clear.

• Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter compatible with ethanol.

• Storage: Aliquot the stock solution into sterile, single-use tubes and store at -20°C or -80°C to prevent repeated freeze-thaw cycles. The stock solution is typically stable for at least one month at -20°C and up to a year at -80°C in a solvent.

Protocol 2: Delivery of Cholesteryl Acetate to Cell Culture

• Thaw and Pre-warm: Thaw the cholesteryl acetate stock solution and pre-warm your complete cell culture medium to 37°C.

• Intermediate Dilution: Prepare an intermediate dilution of the stock solution in the pre-warmed medium. For example, add 10 µL of a 10 mg/mL stock to 990 µL of medium for a 100 µg/mL intermediate solution. Mix gently but thoroughly.

• Final Dilution: Add the desired volume of the intermediate dilution to your cell culture plates. For example, add 10 µL of the 100 µg/mL intermediate solution to 1 mL of media in a well to achieve a final concentration of 1 µg/mL.

• Incubation: Gently swirl the plate to ensure even distribution and return it to the incubator.

Visual Guides

Caption: Workflow for preparing and delivering cholesteryl acetate to cells.

Caption: Cellular processing of cholesteryl acetate after uptake.

References

• 1. Human Metabolome Database: Showing metabocard for Cholesteryl acetate (HMDB0003822) [hmdb.ca]
• 2. Cholesteryl acetate | 604-35-3 [chemicalbook.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Cholesteryl acetate CAS#: 604-35-3 [m.chemicalbook.com]
• 5. benchchem.com [benchchem.com]

Shelf life and proper storage conditions for cholesteryl acetate standards.

Technical Support Center: Cholesteryl Acetate (B1210297) Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the shelf life, proper storage, and handling of cholesteryl acetate standards.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for solid cholesteryl acetate?

For long-term storage, solid cholesteryl acetate should be stored in a cool, dry, and well-ventilated place.[1][2] Specific temperature recommendations vary by supplier, but a general guideline is +2 to +8°C for long-term stability.[3] Some suppliers state that it is stable for at least two years when stored at +4°C.[4] For shorter periods, room temperature storage in the continental US is also mentioned, though this may vary elsewhere.[5]

Q2: How should I store cholesteryl acetate once it is dissolved in a solvent?

Stock solutions of cholesteryl acetate should be stored at low temperatures. Recommendations are typically -20°C for up to one year or -80°C for up to two years. It is crucial to use a tightly sealed container to prevent solvent evaporation and contamination.

Q3: What is the expected shelf life of cholesteryl acetate?

The shelf life of cholesteryl acetate depends on its form (solid or in solution) and storage conditions. Solid cholesteryl acetate is stable for at least two to four years when stored correctly. One supplier suggests a stability of 24 months when stored in an airtight container at +2 to +8°C. In a solvent, the stability is generally shorter, as indicated in the storage conditions.

Q4: In which solvents is cholesteryl acetate soluble?

Cholesteryl acetate is soluble in chloroform (B151607) and slightly soluble in methanol. It is noted to be insoluble in water. For creating stock solutions, fresh DMSO is recommended, as moisture-absorbing DMSO can reduce solubility.

Q5: What are the signs of degradation?

Degradation of cholesteryl acetate can be indicated by a change in its physical appearance, such as discoloration from a white powder. A melting point below the expected range of 111.5 - 115°C can also suggest impurity or degradation. Chromatographic methods like TLC can be used to check for the presence of impurities or degradation products.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Difficulty Dissolving the Standard	Use of an inappropriate solvent.	Cholesteryl acetate is soluble in chloroform and slightly soluble in methanol. It is insoluble in water.
The solvent may have absorbed moisture (e.g., DMSO).	Use fresh, anhydrous solvent.
Inconsistent Experimental Results	Degradation of the standard due to improper storage.	Verify the storage conditions and age of the standard. If in doubt, use a fresh vial. Perform a quality control check (see Experimental Protocols).
Contamination of the standard.	Ensure proper handling procedures are followed to avoid contamination. Use clean labware and personal protective equipment.
Observed Impurities in Analysis (e.g., extra peaks in HPLC/GC)	The standard has degraded over time.	Cholesteryl acetate can undergo autoxidation and photo-oxidation, leading to the formation of oxysterols.
Incompatible materials were used.	Avoid contact with strong oxidizing agents.

Data Presentation

Table 1: Recommended Storage Conditions and Shelf Life of Cholesteryl Acetate

Form	Storage Temperature	Duration	Reference
Solid	Room Temperature (Continental US)	Short-term
Solid	+2 to +8°C	≥ 24 months
Solid	+4°C	≥ 2 years
In Solvent	-20°C	Up to 1 year
In Solvent	-80°C	Up to 2 years

Experimental Protocols

Protocol 1: Quality Control Check of Cholesteryl Acetate by Thin-Layer Chromatography (TLC)

This protocol is designed to qualitatively assess the purity of a cholesteryl acetate standard.

Materials:

• Cholesteryl acetate standard

• Cholesterol (as a reference for potential starting material impurity)

• TLC plate (silica gel)

• Developing solvent: 50/50 mixture of ethyl acetate and cyclohexane

• Visualization agent: Potassium permanganate (B83412) stain

• Chloroform for sample preparation

• Glass capillaries or spotting tubes

• Developing chamber

• Drying oven or heat gun

Procedure:

• Sample Preparation: Dissolve a small amount of the cholesteryl acetate standard in chloroform. Prepare a separate solution of cholesterol in chloroform for comparison.

• Spotting: Using a capillary tube, spot a small amount of the cholesteryl acetate solution onto the baseline of the TLC plate. In a separate lane, spot the cholesterol reference.

• Development: Place the TLC plate in a developing chamber containing the ethyl acetate/cyclohexane solvent mixture. Allow the solvent front to travel up the plate.

• Visualization: Once the solvent front has reached the desired height, remove the plate from the chamber and mark the solvent front. Dry the plate thoroughly.

• Staining: Dip the dried plate into a potassium permanganate stain solution and then gently heat it with a heat gun until spots appear.

• Analysis: Cholesteryl acetate should appear as a single spot. The absence of a spot corresponding to the cholesterol reference indicates the purity of the standard with respect to the starting material.

Protocol 2: Melting Point Determination

This protocol provides a method to assess the purity of solid cholesteryl acetate.

Materials:

• Cholesteryl acetate standard

• Melting point apparatus

• Capillary tubes

Procedure:

• Sample Preparation: Place a small amount of the dry, powdered cholesteryl acetate into a capillary tube, tapping gently to pack the sample.

• Measurement: Place the capillary tube in the melting point apparatus.

• Heating: Heat the sample at a slow, controlled rate.

• Observation: Record the temperature at which the sample begins to melt and the temperature at which it becomes completely liquid.

• Analysis: A pure sample of cholesteryl acetate should have a sharp melting point range between 111.5°C and 115°C. A broader melting range or a melting point below this range may indicate the presence of impurities.

Visualizations

Caption: Workflow for Purity Assessment by TLC.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. nstchemicals.com [nstchemicals.com]
• 4. Cholesteryl acetate - CAS-Number 604-35-3 - Order from Chemodex [chemodex.com]
• 5. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Liquid Crystal Properties of Cholesteryl Acetate and Cholesteryl Benzoate

Cholesteryl acetate (B1210297) and cholesteryl benzoate (B1203000) stand as seminal compounds in the history and study of liquid crystals. It was in cholesteryl benzoate that liquid crystalline properties were first observed by Friedrich Reinitzer in 1888, marking the dawn of a new field of materials science.[1][2][3] This guide provides a detailed comparison of the liquid crystal properties of cholesteryl acetate and cholesteryl benzoate, tailored for researchers, scientists, and professionals in drug development.

Executive Summary

Both cholesteryl acetate and cholesteryl benzoate are cholesterol derivatives that exhibit thermotropic cholesteric (chiral nematic) liquid crystal phases. The primary differences lie in their transition temperatures and the nature of their mesophases. Cholesteryl benzoate displays an enantiotropic cholesteric phase, meaning the liquid crystal phase is observed upon both heating and cooling. In contrast, cholesteryl acetate exhibits a monotropic cholesteric phase, which is only observed upon cooling.[4] These differences, along with their distinct optical properties, are critical for their application in various fields, including displays, sensors, and drug delivery systems.

Data Presentation: A Side-by-Side Comparison

The quantitative liquid crystal properties of cholesteryl acetate and cholesteryl benzoate are summarized in the table below. These values represent typical data obtained from differential scanning calorimetry (DSC) and polarized optical microscopy (POM).

Property	Cholesteryl Acetate	Cholesteryl Benzoate
Chemical Formula	C₂₉H₄₈O₂	C₃₄H₅₀O₂
Molar Mass	428.70 g/mol	490.77 g/mol
Melting Point (Crystal → Liquid Crystal/Isotropic Liquid)	112-114 °C[5]	145-150 °C
Clearing Point (Liquid Crystal → Isotropic Liquid)	Not typically observed on heating (Monotropic)	178.5-179 °C
Liquid Crystal Phase	Cholesteric (Chiral Nematic)	Cholesteric (Chiral Nematic)
Mesophase Behavior	Monotropic	Enantiotropic
Optical Activity ([α]D)	-44° (c=2 in chloroform)	-15.0° (c=2 in chloroform)

Physicochemical Properties and Mesophase Behavior

Cholesteryl Benzoate: This compound is historically significant as the first material in which liquid crystal properties were discovered. Upon heating, solid cholesteryl benzoate melts at approximately 145 °C to form a cloudy, birefringent fluid, which is the cholesteric liquid crystal phase. This phase is characterized by a helical arrangement of the elongated molecules. As the temperature is further increased, it transitions to a clear, isotropic liquid at around 178.5 °C. This reversible transition on both heating and cooling defines its enantiotropic nature. Derivatives of cholesteryl benzoate have been shown to exhibit other mesophases, including smectic and blue phases.

Cholesteryl Acetate: In contrast, cholesteryl acetate has a lower melting point of approximately 112-114 °C. Upon melting, it directly forms an isotropic liquid. The cholesteric liquid crystal phase is only observed upon supercooling the isotropic liquid. This behavior, where the liquid crystal phase is not thermodynamically stable and only appears on cooling, is known as monotropic. The cholesteric phase of cholesteryl acetate is also known for its thermochromic properties, changing color with temperature, which has been utilized in applications like mood rings and thermometers.

Mandatory Visualizations

To better illustrate the concepts and processes discussed, the following diagrams have been generated.

Caption: Phase transition pathways for cholesteryl acetate and cholesteryl benzoate.

Caption: Experimental workflow for liquid crystal characterization.

Experimental Protocols

The characterization of the liquid crystal properties of cholesteryl acetate and cholesteryl benzoate typically involves the following key experimental techniques.

Differential Scanning Calorimetry (DSC)

Objective: To determine the transition temperatures and associated enthalpy changes.

Methodology:

• A small, accurately weighed sample (typically 1-5 mg) of cholesteryl acetate or cholesteryl benzoate is hermetically sealed in an aluminum pan.

• An empty sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC furnace.

• The temperature of the furnace is increased at a constant rate (e.g., 5-10 °C/min) over a specified range that encompasses the expected transitions.

• The heat flow to the sample relative to the reference is recorded as a function of temperature.

• Endothermic peaks on the heating curve correspond to phase transitions (e.g., crystal to liquid crystal, liquid crystal to isotropic liquid).

• The sample is then cooled at a controlled rate to observe exothermic peaks corresponding to transitions upon cooling.

• The onset temperature of the peak is typically taken as the transition temperature, and the area under the peak is proportional to the enthalpy change of the transition.

Polarized Optical Microscopy (POM)

Objective: To visually observe the liquid crystal phases and their characteristic textures.

Methodology:

• A small amount of the sample is placed on a clean glass microscope slide and covered with a coverslip.

• The slide is placed on a hot stage, which allows for precise temperature control.

• The sample is observed through a polarizing microscope with crossed polarizers.

• The sample is heated through its transition temperatures. Isotropic liquids appear dark under crossed polarizers, while anisotropic liquid crystal phases are birefringent and exhibit characteristic textures (e.g., focal conic, fingerprint).

• The textures observed upon heating and cooling are recorded and used to identify the type of liquid crystal phase. For instance, cholesteric phases often show an "oily streak" texture.

• The temperatures at which phase transitions occur are noted and compared with DSC data.

X-ray Diffraction (XRD)

Objective: To determine the molecular arrangement and layer spacing in the liquid crystal phases.

Methodology:

• The sample is loaded into a capillary tube or placed on a temperature-controlled sample holder.

• The sample is heated to the desired liquid crystal phase temperature.

• A monochromatic X-ray beam is directed at the sample.

• The diffraction pattern of the scattered X-rays is recorded on a detector.

• The positions and intensities of the diffraction peaks provide information about the molecular ordering. For a cholesteric phase, a diffuse peak at wide angles indicates the lack of long-range positional order, similar to a nematic phase. Smectic phases, if present, would show sharp, layer-like reflections at small angles.

Conclusion

Cholesteryl acetate and cholesteryl benzoate, while structurally similar, exhibit distinct liquid crystal behaviors that are fundamentally important for both theoretical understanding and practical applications. Cholesteryl benzoate's stable, enantiotropic cholesteric phase over a wide temperature range makes it a classic model system for studying liquid crystal behavior. Cholesteryl acetate's monotropic nature and thermochromic properties highlight the subtle structure-property relationships that govern the formation and stability of mesophases. A thorough understanding of their properties, obtainable through the experimental protocols detailed above, is essential for leveraging these and similar materials in advanced technologies.

References

• 1. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 2. Cholesteric liquid crystal - Wikipedia [en.wikipedia.org]
• 3. Liquid Crystals [webmis.highland.cc.il.us]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cholesteryl acetate 97 604-35-3 [sigmaaldrich.com]

Comparative Analysis of HPLC Retention Times: Cholesteryl Acetate vs. Cholesterol

An Objective Guide for Researchers

In the separation and analysis of sterols and their esters, High-Performance Liquid Chromatography (HPLC) is an indispensable technique. A common point of investigation is the differential retention behavior of cholesterol and its acetylated form, cholesteryl acetate (B1210297). This guide provides a detailed comparison of their retention times in both normal-phase and reversed-phase HPLC, supported by experimental data and protocols, to aid researchers in method development and data interpretation.

The Fundamental Basis for Separation: Polarity

The primary physicochemical difference governing the HPLC separation of cholesterol and cholesteryl acetate is their polarity. Cholesterol possesses a free hydroxyl (-OH) group at the C-3 position, rendering it a relatively polar molecule. In contrast, cholesteryl acetate has this hydroxyl group esterified with an acetate group, forming a less polar ester linkage.[1] This seemingly minor structural modification significantly alters the interaction of each molecule with the stationary and mobile phases in HPLC.

• Cholesterol : More polar due to the free hydroxyl group.

• Cholesteryl Acetate : Less polar due to the esterification of the hydroxyl group.[1]

This polarity difference dictates the elution order in different HPLC modes. In reversed-phase (RP) HPLC , where the stationary phase is nonpolar (e.g., C18), more polar compounds have weaker interactions and thus elute earlier.[2] Conversely, in normal-phase (NP) HPLC , which utilizes a polar stationary phase (e.g., silica), less polar compounds elute earlier as they interact less strongly with the stationary phase.

Comparative Retention Time Data

The elution order of cholesterol and cholesteryl acetate is inverted when switching between reversed-phase and normal-phase HPLC.

HPLC Mode	Stationary Phase Polarity	Elution Order	Principle
Reversed-Phase	Nonpolar (e.g., µBondapak C18)	1. Cholesterol2. Cholesteryl Acetate	The more polar cholesterol is less retained by the nonpolar stationary phase and elutes first.[2]
Normal-Phase	Polar (e.g., Silica)	1. Cholesteryl Acetate2. Cholesterol	The less polar cholesteryl acetate is less retained by the polar stationary phase and elutes first.[3]

Experimental Protocols

Detailed methodologies from published studies provide practical examples of the separation of these compounds.

Protocol 1: Reversed-Phase HPLC

This protocol is adapted from a method for the rapid analysis of free cholesterol and cholesteryl esters in plasma.

Parameter	Specification
Column	Zorbax ODS reversed-phase column.
Mobile Phase	Isocratic elution with Acetonitrile/Isopropanol (50:50, v/v).
Flow Rate	Not specified, but typical analytical flow rates are 1.0-2.0 mL/min.
Detection	UV at 210 nm.
Sample Preparation	Plasma (100 µL) is extracted with isopropanol.
Expected Outcome	Baseline separation is achieved, with cholesterol eluting significantly earlier than various cholesteryl esters. In a representative chromatogram, cholesterol elutes first, followed by different cholesteryl esters which have longer retention times due to their increased hydrophobicity.

Protocol 2: Normal-Phase HPLC

This protocol is effective for the separation of neutral lipid classes, including cholesterol and cholesteryl esters.

Parameter	Specification
Column	Silica column (e.g., 250 x 4.6 mm, 5 µm).
Mobile Phase	Hexane/Isopropanol/Acetic Acid (100:2:0.02, v/v/v).
Flow Rate	Not specified, but typical analytical flow rates are 1.0-2.0 mL/min.
Detection	UV at 206 nm.
Sample Preparation	Lipids are extracted from the sample using a suitable organic solvent mixture like hexane-isopropanol.
Expected Outcome	Cholesteryl esters, being less polar, will elute before the more polar free cholesterol. This method effectively separates neutral lipid classes based on the polarity of their head groups.

Visualization of Separation Principles

The logical workflow for predicting elution order based on compound polarity and HPLC mode is illustrated below.

Caption: HPLC elution order based on analyte polarity and separation mode.

Conclusion

The retention times of cholesteryl acetate and cholesterol in HPLC are predictably dictated by their relative polarities in conjunction with the chosen separation mode. In reversed-phase HPLC, the more polar cholesterol elutes first, while in normal-phase HPLC, the less polar cholesteryl acetate has a shorter retention time. Understanding this fundamental principle is crucial for researchers developing and optimizing chromatographic methods for the accurate quantification and analysis of these and other related lipid molecules. The selection of the appropriate column and mobile phase composition is paramount to achieving baseline separation and reliable results.

References

• 1. google.com [google.com]
• 2. researchgate.net [researchgate.net]
• 3. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unsuitability of Cholesteryl Acetate as an Internal Standard in Mass Spectrometry: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in mass spectrometry-based quantification, the selection of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comparative analysis of cholesteryl acetate's suitability as an internal standard for cholesterol and cholesteryl ester analysis, alongside validated alternatives, supported by experimental data and detailed protocols.

While cholesteryl acetate (B1210297) is a derivative of cholesterol, its use as an internal standard in mass spectrometry for the quantification of cholesterol and its esters is not a recommended practice. An ideal internal standard should mimic the analyte's behavior throughout the analytical process while being clearly distinguishable, typically by mass. Cholesteryl acetate often fails to meet this fundamental criterion due to its potential endogenous presence and structural similarity without a significant mass difference from other short-chain cholesteryl esters.

The gold standard for internal standards in mass spectrometry are stable isotope-labeled (SIL) analogs of the analyte, such as deuterated cholesterol (e.g., cholesterol-d7). These compounds co-elute with the analyte and exhibit nearly identical ionization and fragmentation patterns, providing the most accurate correction for variations in sample preparation and instrument response. Another viable alternative is a structurally similar compound that is not naturally present in the sample and has a distinct mass, such as cholesteryl heptadecanoate, an odd-chain cholesteryl ester.

Comparison of Internal Standard Performance

The following tables summarize the key performance characteristics of validated internal standards for cholesterol and cholesteryl ester analysis, highlighting the typical performance metrics that should be assessed during method validation. Cholesteryl acetate is included for a theoretical comparison to illustrate its shortcomings.

Table 1: Performance Comparison of Internal Standards for Cholesterol Analysis

Parameter	Cholesteryl Acetate (Theoretical)	Deuterated Cholesterol (e.g., Cholesterol-d7)
Chemical Similarity	High	Very High (Isotopically Labeled)
Mass Difference	Low (potential for isobaric interference)	Sufficient for mass spectrometric distinction
Endogenous Presence	Possible in some biological matrices	Absent
Linearity (r²)	Not Recommended	≥ 0.99[1]
Accuracy (% Bias)	Not Recommended	Typically within ±15%[2]
Precision (% CV)	Not Recommended	Typically < 15%[2][3]

Table 2: Performance Comparison of Internal Standards for Cholesteryl Ester Analysis

Parameter	Cholesteryl Acetate (Theoretical)	Cholesteryl Heptadecanoate
Chemical Similarity	High (potential for interference)	High (structurally similar)
Mass Difference	Low (potential for isobaric interference)	Sufficient for mass spectrometric distinction
Endogenous Presence	Possible	Absent in most biological systems
Linearity (r²)	Not Recommended	≥ 0.99
Accuracy (% Bias)	Not Recommended	Typically within ±15%
Precision (% CV)	Not Recommended	Typically < 15%

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of an analytical method using an appropriate internal standard.

Experimental Protocol 1: Quantification of Total Cholesterol using Deuterated Cholesterol (Cholesterol-d7) by GC-MS

• Internal Standard Spiking: A known amount of cholesterol-d7 (B27314) internal standard solution is added to the biological sample (e.g., serum, tissue homogenate) at the beginning of the sample preparation process.

• Saponification: To measure total cholesterol, cholesteryl esters are hydrolyzed to free cholesterol. This is typically achieved by adding a solution of potassium hydroxide (B78521) in ethanol (B145695) and heating the sample.

• Extraction: After saponification, the free sterols (including the analyte and internal standard) are extracted from the aqueous matrix into an organic solvent such as hexane.

• Derivatization: The extracted sterols are then derivatized to increase their volatility for gas chromatography. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), which forms trimethylsilyl (B98337) (TMS) ethers.

• GC-MS Analysis: The derivatized sample is injected into a gas chromatograph coupled to a mass spectrometer. The separation is performed on a suitable capillary column, and the mass spectrometer is operated in selected ion monitoring (SIM) mode to detect characteristic ions of the derivatized cholesterol and cholesterol-d7.

Experimental Protocol 2: Quantification of Cholesteryl Esters using Cholesteryl Heptadecanoate by LC-MS/MS

• Internal Standard Spiking: A known amount of cholesteryl heptadecanoate is added to the sample prior to lipid extraction.

• Lipid Extraction: Lipids are extracted from the sample using a standard method such as the Folch or Bligh-Dyer procedure, which uses a chloroform/methanol mixture.

• Sample Preparation: The lipid extract is dried down under a stream of nitrogen and reconstituted in a solvent compatible with the liquid chromatography mobile phase.

• LC-MS/MS Analysis: The reconstituted sample is injected into a liquid chromatograph. Separation of cholesteryl esters is typically achieved using a C18 reversed-phase column with a gradient elution of solvents like methanol, acetonitrile, and isopropanol (B130326) containing a modifier such as ammonium (B1175870) formate. The eluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source. The analysis is performed in multiple reaction monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for each cholesteryl ester and the cholesteryl heptadecanoate internal standard.[4]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of an analyte in a biological matrix using an internal standard.

Caption: A generalized workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Measurement of cholesterol in serum by gas chromatography/mass spectrometry at moderate mass resolution, with a nonendogenous cholesterol isomer as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Accuracy of different methods for quantifying cholesteryl acetate.

For researchers, scientists, and drug development professionals, the accurate quantification of cholesteryl acetate (B1210297) is crucial for understanding lipid metabolism and the progression of various diseases. This guide provides an objective comparison of the performance of four common analytical methods: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzymatic Assays. The information presented is supported by experimental data to aid in the selection of the most appropriate method for specific research needs.

Data Presentation: A Comparative Analysis of Method Accuracy

The following table summarizes the quantitative performance of each method, offering a clear comparison of their accuracy, precision, and sensitivity for the analysis of cholesteryl esters, including cholesteryl acetate.

Method	Analyte(s)	Accuracy (% Bias or % Recovery)	Precision (% RSD or % CV)	Limit of Quantification (LOQ)	Linearity (r²)
HPLC-UV	Cholesterol	86 ± 11% recovery[1]	Intra-day: 0.2-1.9%, Inter-day: 0.4-2.1%[1]	62.5 ng/µL[1]	>0.998[1]
GC-MS	Cholesteryl Esters	75.9 to 125.1% (% bias)[2]	Intra-day: 1.1-10.9%, Inter-day: 3.0-9.3%	0.2 to 10.0 µg/mL	>0.98
LC-MS/MS	Cholesteryl Esters	Good (not specified quantitatively)	Good (not specified quantitatively)	Not specified	Not specified
Enzymatic Assay	Total Cholesterol	Comparable to GC-MS	Not specified	< 20 µM	Not specified

Experimental Protocols: Detailed Methodologies

This section provides detailed protocols for the key analytical methods discussed.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is suitable for the quantification of cholesterol and can be adapted for cholesteryl acetate.

Sample Preparation (Lipid Extraction):

• Homogenize brain tissue samples in a 2:1 (v/v) mixture of chloroform:methanol.

• Add 0.2 volumes of 0.9% NaCl solution and vortex thoroughly.

• Centrifuge at 1,000 x g for 5 minutes to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in the mobile phase for HPLC analysis.

Chromatographic Conditions:

• Column: Reversed-phase C18 column

• Mobile Phase: Isopropanol:acetonitrile:water (60:30:10, v/v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 208 nm

• Injection Volume: 20 µL

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity for the analysis of cholesteryl esters after derivatization.

Sample Preparation and Derivatization:

• Lipid Extraction: Perform a solid-phase extraction (SPE) to isolate lipids from the sample matrix (e.g., serum).

• Derivatization:

  • Dry the lipid extract under nitrogen.

  • Add 40 µL of MSTFA/NH₄I/DTE (500:4:2, v/w/w) to the dried residue.

  • Heat at 60°C for 20 minutes to convert the analytes into their trimethylsilyl (B98337) (TMS) ether derivatives.

GC-MS Conditions:

• GC Column: High-temperature stable capillary column

• Injector Temperature: 280°C

• Oven Temperature Program: Start at 180°C, hold for 1 min, ramp to 350°C at 20°C/min, and hold for 5 min.

• Carrier Gas: Helium

• MS Ionization: Electron Ionization (EI)

• MS Detection: Selected Ion Monitoring (SIM) mode for target analytes.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity for the direct analysis of cholesteryl acetate.

Sample Preparation and Derivatization:

• Lipid Extraction: Extract lipids from the sample using a method such as the Bligh and Dyer procedure.

• Derivatization (to convert free cholesterol to cholesteryl acetate for simultaneous analysis):

  • Prepare a 1:5 (v/v) mixture of acetyl chloride in chloroform.

  • Add 200 µL of this mixture to the dried lipid extract.

  • Allow the reaction to proceed for 60 minutes at room temperature.

  • Remove the reagents by vacuum centrifugation.

  • Reconstitute the sample in methanol/chloroform (3/1, v/v) with 10 mM ammonium (B1175870) acetate.

LC-MS/MS Conditions:

• LC Column: Reversed-phase C18 column (e.g., Gemini 5U C18)

• Mobile Phase A: 60:40 (v/v) water:methanol with 10 mM ammonium acetate

• Mobile Phase B: 3:1 (v/v) methanol:chloroform with 10 mM ammonium acetate

• Flow Rate: 0.260 mL/min

• Gradient Elution: A gradient from 35% to 100% Mobile Phase B over 13 minutes.

• MS Ionization: Electrospray Ionization (ESI) in positive mode.

• MS Detection: Precursor ion scanning for the fragment ion at m/z 369, which is characteristic of the cholesterol backbone.

Enzymatic Assay

Enzymatic assays are high-throughput methods for the quantification of total cholesterol, from which cholesteryl ester content can be inferred.

Assay Principle:

• Cholesteryl esters are hydrolyzed to free cholesterol by cholesterol esterase.

• Cholesterol is then oxidized by cholesterol oxidase, producing hydrogen peroxide (H₂O₂).

• The H₂O₂ reacts with a probe in the presence of horseradish peroxidase (HRP) to generate a colorimetric or fluorometric signal.

Protocol (using a commercial kit):

• Sample Preparation: Extract lipids from cells or tissues using a 7:11:0.1 mixture of chloroform:isopropanol:IGEPAL® CA-630. Centrifuge to remove insoluble material and dry the organic phase. Reconstitute in the assay buffer.

• Standard Curve: Prepare a series of cholesterol standards according to the kit instructions.

• Reaction:

  • Add samples and standards to a 96-well plate.

  • Add the reaction mix containing cholesterol esterase (for total cholesterol), cholesterol oxidase, HRP, and the probe.

  • Incubate at 37°C for 30-60 minutes, protected from light.

• Detection: Measure the absorbance (e.g., at 570 nm for colorimetric assays) or fluorescence (e.g., λex = 535 nm / λem = 587 nm for fluorometric assays) using a microplate reader.

• Calculation: Determine the cholesteryl acetate concentration by subtracting the free cholesterol value (measured in the absence of cholesterol esterase) from the total cholesterol value.

Mandatory Visualization

The following diagrams illustrate the workflows and signaling pathways described in this guide.

Caption: General experimental workflow for the quantification of cholesteryl acetate.

Caption: Signaling pathway of the enzymatic assay for cholesteryl acetate quantification.

References

• 1. Analysis of cholesterol in mouse brain by HPLC with UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]

Cholesteryl acetate versus other cholesteryl esters for liquid crystal mixtures.

For researchers, scientists, and drug development professionals delving into the world of liquid crystals, the choice of cholesteryl ester is a critical determinant of the final formulation's properties. This guide provides a comprehensive comparison of cholesteryl acetate (B1210297) against other commonly used cholesteryl esters, supported by experimental data and detailed protocols.

Cholesteryl esters are a cornerstone in the formulation of thermochromic liquid crystals and find diverse applications ranging from drug delivery systems to cosmetic products.[1][2][3] Their unique ability to form cholesteric liquid crystal phases, which selectively reflect light at specific wavelengths, is highly dependent on the molecular structure of the ester group.[4][5] This guide will focus on the comparative performance of cholesteryl acetate, cholesteryl nonanoate, cholesteryl benzoate (B1203000), and cholesteryl oleyl carbonate.

Performance Comparison of Cholesteryl Esters

The physical and optical properties of cholesteryl esters are paramount to their application. The following tables summarize key quantitative data for cholesteryl acetate and its alternatives.

Table 1: Transition Temperatures of Selected Cholesteryl Esters

Cholesteryl Ester	Melting Point (°C)	Cholesteric to Isotropic Transition (°C)	Other Transitions
Cholesteryl Acetate	~114	~99 (monotropic)	-
Cholesteryl Nonanoate	~80	93	Smectic A phase observed on cooling
Cholesteryl Benzoate	145 - 150	178.5	First material to exhibit liquid crystal properties
Cholesteryl Oleyl Carbonate	~20	-	Often used in mixtures to lower transition temperatures

Note: Transition temperatures can vary depending on the purity of the sample and the experimental conditions. The cholesteric to isotropic transition for cholesteryl acetate is monotropic, meaning it is only observed on cooling.

Table 2: Optical Properties of Cholesteryl Ester Mixtures

Mixture Composition	Wavelength of Maximum Reflection (λ₀)	Temperature Sensitivity (dλ₀/dT)
Cholesteryl Oleyl Carbonate, Cholesteryl Nonanoate, Cholesteryl Chloride (Trimixture)	500 - 1100 nm (tunable by composition)	~5 nm/°C
Cholesteryl Nonanoate / Cholesteryl Chloride	Shifts to longer wavelengths with increasing Cholesteryl Chloride concentration	-

Data compiled from various sources investigating thermochromic liquid crystal mixtures.

Experimental Protocols

Accurate characterization of cholesteryl esters and their mixtures is essential for predictable performance. The following are detailed methodologies for key experiments.

Differential Scanning Calorimetry (DSC)

Objective: To determine the transition temperatures and associated enthalpy changes of cholesteryl esters.

Methodology:

• A small, precisely weighed sample (1-5 mg) of the cholesteryl ester is hermetically sealed in an aluminum pan.

• An empty sealed pan is used as a reference.

• The sample and reference pans are placed in the DSC furnace.

• The furnace is heated at a controlled rate (e.g., 5-10 °C/min) over a temperature range that encompasses the expected transitions.

• A continuous flow of inert gas (e.g., nitrogen) is maintained to prevent oxidation.

• The differential heat flow between the sample and the reference is recorded as a function of temperature.

• Endothermic peaks correspond to phase transitions such as melting and clearing (cholesteric to isotropic). The peak temperature provides the transition temperature, and the area under the peak is proportional to the enthalpy change of the transition.

• The sample is then cooled at a controlled rate to observe any monotropic transitions that occur only on cooling.

Polarized Optical Microscopy (POM)

Objective: To visually identify the liquid crystal phases and observe their textures.

Methodology:

• A small amount of the cholesteryl ester is placed on a clean glass microscope slide.

• The slide is heated on a hot stage to melt the sample into its isotropic liquid phase.

• A coverslip is placed over the molten sample to create a thin film.

• The slide is positioned on the stage of a polarizing microscope equipped with a hot stage for temperature control.

• The sample is slowly cooled from the isotropic phase.

• As the sample cools, it will pass through different liquid crystal phases, each exhibiting a characteristic optical texture when viewed between crossed polarizers. For example, the cholesteric phase often shows a focal conic or planar texture.

• The temperatures at which these textural changes occur are recorded as the transition temperatures.

Logical Workflow for Characterizing Cholesteryl Ester Mixtures

The process of selecting and characterizing a cholesteryl ester mixture for a specific application follows a logical progression. The following diagram illustrates this workflow.

Caption: Workflow for formulating and characterizing cholesteryl ester liquid crystal mixtures.

Signaling Pathway in Drug Delivery Applications

In the context of drug delivery, cholesteryl ester-based liquid crystalline phases can act as a carrier system. The release of a therapeutic agent can be triggered by temperature changes in the target tissue.

Caption: Temperature-triggered drug release from a cholesteryl ester-based liquid crystal formulation.

Concluding Remarks

The choice between cholesteryl acetate and other cholesteryl esters depends heavily on the desired operating temperature range and optical properties of the final liquid crystal mixture. Cholesteryl acetate, with its lower, monotropic transition temperature, can be a useful component in mixtures designed for specific temperature sensitivities. In contrast, esters with higher transition temperatures like cholesteryl benzoate may be suitable for high-temperature applications. The chain length and degree of unsaturation of the ester group significantly influence the phase behavior, with longer saturated chains favoring the formation of smectic phases. By carefully selecting and mixing different cholesteryl esters, researchers can fine-tune the properties of liquid crystal formulations to meet the demands of a wide array of applications, from advanced drug delivery systems to innovative cosmetic products.

References

• 1. weloveeyes.com [weloveeyes.com]
• 2. Thermoresponsive cholesteric liquid-crystal systems doped with terpenoids as drug delivery systems for skin applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipid-based Liquid Crystalline Phases for Biocompatible and Versatile Drug Delivery [yakhak.org]
• 4. Synthesis and Characterization of a Cholesteric Liquid Crystal Cholesteryl Nonanoate | Scientific.Net [scientific.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Cholesteryl Acetate and Other Sterol Analytical Standards

For researchers, scientists, and professionals in drug development, the purity and characterization of analytical standards are paramount for accurate quantification and qualification of analytes. This guide provides a comprehensive comparison of cholesteryl acetate (B1210297) analytical standards with common alternatives, including cholesterol, cholesteryl oleate, and cholesteryl linoleate. Detailed experimental protocols for common analytical techniques are also presented to support robust method development and validation.

Comparison of Analytical Standards

The selection of an appropriate analytical standard is critical for achieving reliable and reproducible results. The following table summarizes the key specifications of cholesteryl acetate and its alternatives, based on typical certificates of analysis.

Parameter	Cholesteryl Acetate	Cholesterol (NIST SRM 911c)[1]	Cholesteryl Oleate	Cholesteryl Linoleate
Chemical Formula	C₂₉H₄₈O₂[2][3]	C₂₇H₄₆O[4]	C₄₅H₇₈O₂	C₄₅H₇₆O₂
Molecular Weight	428.70 g/mol	386.65 g/mol	651.10 g/mol	649.08 g/mol
Purity (Typical)	≥97% to ≥99%	99.2% ± 0.4%	≥98%	≥98%
Appearance	White to off-white solid/powder	White to off-white solid	Solid	Solid
Melting Point	112-114 °C	147-149 °C	46-48 °C	41-43 °C
Identification Methods	TLC, NMR, HPLC-ELSD	Multiple methods (see NIST CoA)	HPLC, NMR	HPLC
Solubility	Chloroform (B151607) (slightly), Methanol (slightly)	Chloroform, Ethanol	Chloroform (100 mg/ml)	Chloroform (100 mg/ml)
Storage Conditions	Room temperature or refrigerated	2-8 °C	-20°C	-20°C

Experimental Protocols

Detailed methodologies for the analysis of cholesteryl acetate and related compounds are crucial for obtaining accurate and precise data. The following are representative protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC) Analysis

Objective: To determine the purity of a cholesteryl acetate analytical standard.

Instrumentation:

• HPLC system with a UV or Evaporative Light Scattering Detector (ELSD)

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Isopropanol (B130326) (HPLC grade)

• Water (HPLC grade)

• Cholesteryl Acetate reference standard and sample

Procedure:

• Standard Preparation: Accurately weigh and dissolve the cholesteryl acetate reference standard in isopropanol to a final concentration of 1 mg/mL.

• Sample Preparation: Prepare the cholesteryl acetate sample in the same manner as the standard.

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile:Isopropanol (e.g., 70:30 v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detector: UV at 205 nm or ELSD (Drift Tube: 50 °C, Nebulizer Gas: Nitrogen at 2.5 bar)

• Analysis: Inject the standard and sample solutions and record the chromatograms.

• Calculation: Calculate the purity of the sample by comparing the peak area of the main peak in the sample chromatogram to that of the standard.

Gas Chromatography (GC) Analysis

Objective: To assess the purity and identify potential volatile impurities in a cholesteryl acetate analytical standard.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary column suitable for steroid analysis (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness)

Reagents:

• Chloroform or Dichloromethane (GC grade)

• Cholesteryl Acetate reference standard and sample

• (Optional) Derivatizing agent (e.g., BSTFA with 1% TMCS)

Procedure:

• Standard Preparation: Dissolve the cholesteryl acetate reference standard in the chosen solvent to a concentration of approximately 1 mg/mL.

• Sample Preparation: Prepare the sample in the same manner as the standard. (Note: Derivatization to form trimethylsilyl (B98337) ethers can improve peak shape and volatility, but may not be necessary for cholesteryl acetate itself).

• GC Conditions:

  • Inlet Temperature: 280 °C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 200 °C, hold for 2 minutes

    • Ramp to 300 °C at 10 °C/min

    • Hold at 300 °C for 10 minutes

  • Detector Temperature (FID): 300 °C

• Analysis: Inject the prepared solutions.

• Data Interpretation: Compare the retention time of the main peak in the sample to the standard for identification. Assess purity by calculating the area percentage of the main peak relative to all peaks in the chromatogram. If using MS, confirm the identity by comparing the mass spectrum with a reference spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and assess the purity of a cholesteryl acetate analytical standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

• Deuterated chloroform (CDCl₃) with 0.03% v/v tetramethylsilane (B1202638) (TMS)

• Cholesteryl Acetate sample

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the cholesteryl acetate sample in about 0.7 mL of CDCl₃ in an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum.

  • (Optional) Acquire 2D NMR spectra such as COSY and HSQC for full structural elucidation.

• Data Analysis:

  • ¹H NMR: Confirm the presence of characteristic signals, including the acetyl methyl singlet (around 2.0 ppm), the vinyl proton multiplet (around 5.4 ppm), and the proton on the carbon bearing the acetate group (around 4.6 ppm). Integrate the peaks to check for the correct proton ratios.

  • ¹³C NMR: Verify the presence of the expected number of carbon signals, including the carbonyl carbon of the acetate group (around 170 ppm) and the olefinic carbons (around 122 and 140 ppm).

  • Purity Assessment: Look for any impurity peaks and estimate their concentration relative to the main compound.

Visualizations

The following diagrams illustrate the experimental workflow for analyzing a cholesteryl acetate analytical standard and a comparative overview of the different standards.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. nstchemicals.com [nstchemicals.com]
• 3. 胆固醇醋酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

Cross-Validation of Enzymatic versus Chromatographic Assays for Cholesteryl Acetate: A Comparative Guide

For researchers and drug development professionals, the accurate quantification of cholesteryl acetate (B1210297) is crucial for a variety of applications, from studying lipid metabolism to developing new therapeutic agents. The two most common analytical approaches for this purpose are enzymatic assays and chromatographic techniques, primarily High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides an objective comparison of these methods, supported by experimental data, to aid in the selection of the most appropriate assay for specific research needs.

Principles of Detection

Enzymatic assays for cholesteryl acetate typically involve a multi-step reaction. First, cholesterol esterase hydrolyzes cholesteryl acetate to yield free cholesterol and acetate. The resulting cholesterol is then oxidized by cholesterol oxidase to produce cholest-4-en-3-one and hydrogen peroxide (H₂O₂). The H₂O₂ is then used in a peroxidase-catalyzed reaction to generate a detectable colorimetric or fluorometric signal. The intensity of the signal is directly proportional to the amount of cholesterol, and thus cholesteryl acetate, in the sample.

Chromatographic assays , such as HPLC and GC-MS, are physical separation methods. In HPLC, the sample is dissolved in a solvent and passed through a column packed with a solid adsorbent material. Different components of the sample travel through the column at different rates, allowing for their separation. For cholesteryl acetate, a reversed-phase C18 column is often used. Detection is typically achieved using an ultraviolet (UV) detector. In GC-MS, the sample is vaporized and separated in a gaseous mobile phase. The separated components are then detected by a mass spectrometer, which provides information about the mass-to-charge ratio of the ions, allowing for highly specific identification and quantification.

Quantitative Data Presentation

The performance of enzymatic and chromatographic assays for cholesteryl acetate can be compared based on several key validation parameters. The following table summarizes typical performance data for each method, collated from various studies.

Performance Parameter	Enzymatic Assay	HPLC	GC-MS
Linearity Range	0.2 - 10 µg/mL	0.1 - 100 µg/mL	0.01 - 50 µg/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%	98 - 102%
Precision (%RSD)	< 10%	< 5%	< 3%
Limit of Detection (LOD)	~0.1 µg/mL	~0.05 µg/mL	~0.005 µg/mL
Limit of Quantification (LOQ)	~0.2 µg/mL	~0.15 µg/mL	~0.015 µg/mL
Sample Throughput	High (96-well plate format)	Moderate	Low to Moderate
Specificity	Good (potential for interference from other sterols)	Very Good	Excellent
Cost per Sample	Low	Moderate	High
Equipment Cost	Low	High	Very High

Experimental Workflow

The general workflow for the cross-validation of enzymatic and chromatographic assays for cholesteryl acetate is depicted in the following diagram.

Cross-validation workflow for cholesteryl acetate assays.

Experimental Protocols

Enzymatic Assay Protocol

This protocol is a representative example for the quantification of cholesteryl acetate in a 96-well plate format.

1. Reagents and Materials:

• Cholesteryl acetate standard

• Cholesterol esterase (from Pseudomonas sp.)

• Cholesterol oxidase (from Streptomyces sp.)

• Horseradish peroxidase (HRP)

• Amplex Red reagent (or other suitable H₂O₂ probe)

• Assay buffer: 50 mM potassium phosphate, pH 7.4, with 0.5 mM sodium cholate (B1235396) and 0.1% Triton X-100

• 96-well microplate (black, clear bottom for fluorescence)

• Microplate reader

2. Standard Preparation:

• Prepare a stock solution of cholesteryl acetate in isopropanol.

• Create a series of dilutions from the stock solution to generate a standard curve (e.g., 0.1 to 10 µg/mL).

3. Sample Preparation:

• Extract lipids from the biological sample using a suitable method (e.g., Folch extraction).

• Dry the lipid extract under a stream of nitrogen and redissolve in a known volume of isopropanol.

4. Assay Procedure:

• Add 50 µL of each standard and sample to separate wells of the microplate.

• Prepare a reaction mixture containing cholesterol esterase, cholesterol oxidase, HRP, and Amplex Red in the assay buffer.

• Add 50 µL of the reaction mixture to each well.

• Incubate the plate at 37°C for 30 minutes, protected from light.

• Measure the fluorescence at an excitation of ~530 nm and an emission of ~590 nm.

5. Data Analysis:

• Subtract the blank reading from all measurements.

• Plot the fluorescence intensity of the standards against their concentrations to generate a standard curve.

• Determine the concentration of cholesteryl acetate in the samples from the standard curve.

HPLC Protocol

This protocol describes a common reversed-phase HPLC method for the analysis of cholesteryl acetate.

1. Reagents and Materials:

• Cholesteryl acetate standard

• HPLC-grade acetonitrile

• HPLC-grade isopropanol

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• HPLC system with UV detector

2. Standard Preparation:

• Prepare a stock solution of cholesteryl acetate in isopropanol.

• Generate a standard curve by diluting the stock solution to concentrations ranging from 0.1 to 100 µg/mL.

3. Sample Preparation:

• Perform lipid extraction as described for the enzymatic assay.

• Reconstitute the dried lipid extract in the mobile phase.

• Filter the sample through a 0.22 µm syringe filter before injection.

4. HPLC Conditions:

• Mobile Phase: Acetonitrile:Isopropanol (e.g., 60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 20 µL

• Detection Wavelength: 205 nm

5. Data Analysis:

• Identify the cholesteryl acetate peak in the chromatogram based on the retention time of the standard.

• Integrate the peak area for both standards and samples.

• Construct a standard curve by plotting peak area against the concentration of the standards.

• Calculate the concentration of cholesteryl acetate in the samples based on their peak areas and the standard curve.

Signaling Pathway Diagram

The enzymatic assay for cholesteryl acetate relies on a coupled enzymatic reaction pathway, as illustrated below.

Enzymatic reaction pathway for cholesteryl acetate detection.

Conclusion

Both enzymatic and chromatographic assays are viable methods for the quantification of cholesteryl acetate, each with its own set of advantages and disadvantages.

Enzymatic assays are generally less expensive, have a higher throughput, and are simpler to perform, making them well-suited for screening large numbers of samples. However, their specificity can be a concern, as the enzymes may react with other cholesterol esters or sterols present in the sample.[1]

Chromatographic methods , particularly GC-MS, offer superior specificity, accuracy, and precision.[2] HPLC provides a good balance of performance and cost for many applications.[3] These methods are ideal for studies requiring high-quality, unambiguous data, though they come at a higher cost in terms of equipment and sample processing time.

The choice between an enzymatic and a chromatographic assay for cholesteryl acetate will ultimately depend on the specific requirements of the study, including the number of samples, the required level of accuracy and precision, and the available budget and equipment. For high-throughput screening, an enzymatic assay may be the preferred choice, while for detailed quantitative analysis and validation, a chromatographic method would be more appropriate.

References

• 1. sps.nhs.uk [sps.nhs.uk]
• 2. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The comparison of HPLC and spectrophotometric method for cholesterol determination | Potravinarstvo Slovak Journal of Food Sciences [potravinarstvo.com]

Comparative Analysis of Cholesteryl Acetate and Cholesteryl Oleate in Biological Membranes: A Guide for Researchers

Published: December 1, 2025

This guide provides a comparative analysis of cholesteryl acetate (B1210297) and cholesteryl oleate (B1233923), focusing on their structural differences and hypothesized effects on the biophysical properties of biological membranes. It is intended for researchers, scientists, and drug development professionals investigating lipid-membrane interactions and cellular cholesterol metabolism.

Introduction: Cholesterol vs. Cholesteryl Esters in Membranes

Biological membranes are complex assemblies of lipids and proteins, where cholesterol plays a crucial role in regulating fluidity, stability, and the formation of specialized microdomains known as lipid rafts.[1][2][3][4] Free cholesterol, an amphipathic molecule, intercalates between phospholipids, modulating their packing and phase behavior.[5]

In contrast, cholesteryl esters (CEs), such as cholesteryl acetate and cholesteryl oleate, are highly nonpolar molecules where the hydroxyl group of cholesterol is esterified to a fatty acid. This structural change renders them too hydrophobic to orient effectively within the phospholipid bilayer. Consequently, CEs are not considered integral structural components of the plasma membrane but primarily function as a storage and transport form of cholesterol, accumulating in intracellular lipid droplets or the core of lipoproteins.

The incorporation of CEs into a membrane is generally disruptive. This guide explores the differential effects that cholesteryl acetate and cholesteryl oleate would likely exert on membrane properties based on their distinct chemical structures. Cholesteryl acetate possesses a short, saturated acyl chain (C2), while cholesteryl oleate has a long, unsaturated acyl chain (C18:1), which introduces a kink. These differences are expected to have distinct consequences for membrane order and integrity.

Structural and Functional Comparison

While direct experimental comparisons are limited, the effects of these esters on membranes can be inferred from their molecular structures. Free cholesterol is included as a baseline for its well-characterized membrane activity.

Feature	Free Cholesterol	Cholesteryl Acetate	Cholesteryl Oleate
Structure	Amphipathic; small polar -OH head group, rigid steroid ring, short hydrocarbon tail.	Nonpolar; cholesterol backbone with a short, saturated C2 acetate group.	Nonpolar; cholesterol backbone with a long, unsaturated C18 oleate group containing a cis-double bond.
Primary Role	Membrane structure modulation, precursor for hormones.	Storage form of cholesterol.	Major storage and transport form of cholesterol.
Membrane Location	Intercalated between phospholipids.	Primarily in lipid droplets; not a native membrane component.	Primarily in lipid droplets and lipoprotein cores; not a native membrane component.
Hypothesized Effect on Fluidity	Buffers fluidity: decreases fluidity at high temps, increases at low temps.	Disrupts packing, likely increases disorder in the membrane core.	Causes significant disruption due to its bulky, kinked tail; predicted to substantially increase disorder.
Hypothesized Effect on Packing	Condensing effect; increases packing order of saturated lipids, promoting the liquid-ordered (Lo) phase.	The small acetate group may allow for some packing, but the overall molecule is disruptive to the bilayer organization.	The bulky, flexible oleate chain severely disrupts tight acyl chain packing.
Lipid Raft Association	Essential for the formation and stability of lipid rafts.	Not a component of lipid rafts; its presence would disrupt raft integrity.	Not a component of lipid rafts; its presence would destabilize ordered domains.

Visualization of Molecular Interactions and Experimental Design

Logical Relationship of Sterols in Membranes

The diagram below illustrates the structural differences between free cholesterol, cholesteryl acetate, and cholesteryl oleate and their resulting roles relative to a phospholipid bilayer.

Caption: Structural differences and primary cellular roles of sterols.

Experimental Workflow for Membrane Analysis

To empirically test the hypothesized effects of cholesteryl acetate and cholesteryl oleate, a standardized workflow using model membranes (liposomes) is required. The following diagram outlines this process.

Caption: Workflow for preparing and analyzing sterol-containing liposomes.

Experimental Protocols

Detailed methodologies are essential for reproducible research. The following protocols are standard for characterizing lipid membrane properties.

Liposome (B1194612) Preparation by Thin-Film Hydration and Extrusion

This method creates unilamellar vesicles of a controlled size, suitable for various biophysical assays.

• Lipid Mixture Preparation: Chloroform-solubilized lipids (e.g., a primary phospholipid like POPC) and the desired sterol (free cholesterol, cholesteryl acetate, or cholesteryl oleate) are mixed in a round-bottom flask at the desired molar ratio.

• Film Formation: The organic solvent is removed under a stream of nitrogen gas while rotating the flask, creating a thin lipid film on the inner surface. The flask is then placed under a high vacuum for at least 2 hours to remove residual solvent.

• Hydration: The lipid film is hydrated with an aqueous buffer solution (e.g., HEPES-buffered saline) at a temperature above the main phase transition temperature (Tm) of the primary phospholipid. This results in the formation of multilamellar vesicles (MLVs).

• Extrusion: The MLV suspension is repeatedly passed (e.g., 21 times) through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder. This process is also performed above the lipid Tm to generate large unilamellar vesicles (LUVs).

Differential Scanning Calorimetry (DSC)

DSC measures the heat changes associated with the phase transition of lipids, providing insight into how a sterol affects membrane packing and stability.

• Sample Preparation: A concentrated suspension of liposomes (prepared as described above) is loaded into an aluminum DSC pan. A reference pan is filled with the corresponding buffer.

• Thermal Scan: The sample and reference pans are heated and cooled at a constant rate (e.g., 1-2°C/min) over a temperature range that encompasses the lipid's gel-to-liquid crystalline phase transition.

• Data Analysis: The heat flow difference between the sample and reference is plotted against temperature. The peak of the endothermic transition provides the main phase transition temperature (Tm), and the width of the peak indicates the cooperativity of the transition. A broadening of the peak or a shift in Tm indicates that the sterol has perturbed the phospholipid packing.

Fluorescence Anisotropy

This technique measures the rotational mobility of a fluorescent probe within the membrane, which is an indicator of membrane fluidity.

• Probe Incorporation: A fluorescent probe (e.g., DPH - 1,6-diphenyl-1,3,5-hexatriene) is incorporated into the liposome suspension at a low molar ratio (e.g., 1:500 probe:lipid). The probe partitions into the hydrophobic core of the bilayer.

• Measurement: The sample is placed in a fluorometer equipped with polarizers. The probe is excited with vertically polarized light, and the fluorescence emission is measured in both vertical and horizontal planes.

• Anisotropy Calculation: The steady-state fluorescence anisotropy (r) is calculated from the intensities of the parallel and perpendicular emission components. A higher anisotropy value corresponds to restricted probe motion and thus a more ordered, less fluid membrane. Conversely, a lower value indicates higher fluidity.

Conclusion and Future Directions

The distinct chemical structures of cholesteryl acetate and cholesteryl oleate strongly suggest they would have different, and largely disruptive, effects on biological membranes compared to free cholesterol. The short acetate chain is less perturbing than the bulky, kinked oleate chain, which would significantly disorder the membrane's hydrophobic core. Neither ester is capable of the ordering and condensing effect that allows free cholesterol to be a critical regulator of membrane structure and function.

Future experimental work, following the protocols outlined in this guide, is necessary to quantify these hypothesized differences. Such studies would provide valuable data for professionals in drug development, particularly in the design of lipid-based drug delivery systems and in understanding the cellular consequences of aberrant cholesterol ester metabolism.

References

• 1. High cholesterol/low cholesterol: Effects in biological membranes Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid raft - Wikipedia [en.wikipedia.org]
• 3. High Cholesterol/Low Cholesterol: Effects in Biological Membranes: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cholesterol in the Cell Membrane—An Emerging Player in Atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]

A Comparative Guide to the Purity Assessment of Commercially Available Cholesteryl Acetate

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount. Cholesteryl acetate (B1210297), a cholesterol ester, finds use in various applications, including as an internal standard in cholesterol quantification and in the manufacturing of liquid crystal displays.[1] Its purity can significantly impact experimental outcomes and product quality. This guide provides a comparative overview of commercially available cholesteryl acetate, detailing methods for purity assessment and offering insights into potential impurities.

Comparison of Commercial Cholesteryl Acetate Products

The purity of cholesteryl acetate from commercial suppliers can vary. The table below summarizes the stated purity levels from several vendors. It is important to note that the analytical method used for purity determination can influence the reported value.

Supplier	Stated Purity	Analytical Method
Larodan	>99%	Not Specified
NST Chemicals	≥98.0%	HPLC-ELSD
Cayman Chemical	≥95%	Not Specified
Sigma-Aldrich	97%	Not Specified

This table is a representative sample and not exhaustive of all available suppliers.

Key Analytical Methods for Purity Assessment

A comprehensive assessment of cholesteryl acetate purity involves a combination of chromatographic and spectroscopic techniques to identify and quantify the main component and any impurities.

1. High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying components in a mixture. For cholesteryl acetate, a reversed-phase HPLC method is often suitable.

• Principle: The sample is dissolved in a suitable solvent and injected into the HPLC system. The components are separated based on their differential partitioning between the mobile phase and the stationary phase. A detector, such as an Evaporative Light Scattering Detector (ELSD) or a UV detector (at low wavelength), is used to detect the eluted compounds.

• Application: HPLC can effectively separate cholesteryl acetate from non-polar impurities and quantify its purity by comparing the peak area of the main component to the total peak area.

2. Gas Chromatography (GC)

GC is another widely used chromatographic technique, particularly for volatile and thermally stable compounds like cholesteryl acetate.[1]

• Principle: The sample is vaporized and injected into a capillary column. An inert gas carries the sample through the column, and separation occurs based on the compounds' boiling points and interactions with the stationary phase. A Flame Ionization Detector (FID) is commonly used for detection.

• Application: GC is highly sensitive and can be used to determine the percentage purity of cholesteryl acetate and to detect volatile impurities. It is often used in conjunction with Mass Spectrometry (GC-MS) for definitive impurity identification.[1]

3. Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and cost-effective method for qualitative analysis and for monitoring the progress of purification.[2][3]

• Principle: A small amount of the sample is spotted onto a silica (B1680970) gel plate, which is then placed in a developing chamber with a suitable solvent system (eluent). The separation is based on the differential adsorption of the components to the silica gel.

• Application: TLC can effectively separate cholesteryl acetate from more polar impurities like unreacted cholesterol. The separated spots can be visualized using a staining agent, such as permanganate (B83412) or sulfuric acid solution followed by heating.

4. Spectroscopic Methods (NMR and Mass Spectrometry)

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are crucial for structural confirmation and impurity identification.

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure of cholesteryl acetate, confirming its identity. Impurities with different chemical structures will produce distinct signals, allowing for their identification.

• Mass Spectrometry: MS provides information about the molecular weight of the compound and its fragmentation pattern. Techniques like Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) can be used for quantification. When coupled with GC or LC, MS becomes a powerful tool for identifying unknown impurities.

Potential Impurities in Commercial Cholesteryl Acetate

The most common impurity in commercially available cholesteryl acetate is residual starting material from its synthesis.

Impurity	Chemical Structure	Origin
Cholesterol	C₂₇H₄₆O	Unreacted starting material from the esterification reaction.
Oxidation Products	Varied	Oxidation of the cholesterol moiety, which can occur during synthesis or storage.

Experimental Workflow for Purity Assessment

The following diagram illustrates a logical workflow for the comprehensive purity assessment of a commercial cholesteryl acetate sample.

Caption: Workflow for the purity assessment of cholesteryl acetate.

Detailed Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) Analysis

• Preparation of TLC Plate: Use a pre-coated silica gel 60 F₂₅₄ plate. Draw a faint pencil line about 1 cm from the bottom of the plate to mark the origin.

• Sample Application: Dissolve a small amount of the cholesteryl acetate sample in a volatile solvent like chloroform or ethyl acetate. Using a capillary tube, spot the solution onto the origin line. Also, spot solutions of pure cholesterol and pure cholesteryl acetate as standards.

• Development: Prepare a developing chamber with a suitable eluent, such as a 50:50 mixture of ethyl acetate and cyclohexane. Place the TLC plate in the chamber and allow the solvent front to move up the plate.

• Visualization: Once the solvent front has nearly reached the top of the plate, remove it from the chamber and mark the solvent front. Allow the plate to dry. Visualize the spots by spraying with a 5% sulfuric acid solution in ethanol (B145695) and heating gently on a hot plate.

• Analysis: Calculate the Retention Factor (Rf) for each spot. Compare the Rf value of the sample to the standards to identify the presence of cholesterol as an impurity.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Analysis

• Mobile Phase Preparation: Prepare an isocratic mobile phase, for example, a mixture of acetonitrile (B52724) and isopropanol. The exact ratio should be optimized for the specific column and system.

• Standard and Sample Preparation: Prepare a stock solution of a cholesteryl acetate reference standard of known purity. Prepare a sample solution of the commercial cholesteryl acetate at the same concentration.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector: ELSD or UV at 205 nm.

• Analysis: Inject the standard and sample solutions into the HPLC system. Identify the peak corresponding to cholesteryl acetate based on the retention time of the standard. Calculate the purity of the sample by the area percentage method: (Peak Area of Cholesteryl Acetate / Total Peak Area of all components) x 100.

Protocol 3: Recrystallization for Purification

If the purity of the commercial cholesteryl acetate is found to be insufficient, it can be further purified by recrystallization.

• Dissolution: Dissolve the crude cholesteryl acetate in a minimal amount of a hot solvent, such as acetone (B3395972) or ethanol.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Filtration: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

• Purity Confirmation: Re-analyze the purified product using the methods described above (TLC, HPLC, and melting point) to confirm the increased purity. The melting point of pure cholesteryl acetate is reported to be in the range of 112-114 °C.

References

• 1. caymanchem.com [caymanchem.com]
• 2. youtube.com [youtube.com]
• 3. books.rsc.org [books.rsc.org]

Navigating the Analytical Maze: An Inter-laboratory Comparison Guide for Cholesteryl Acetate Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of cholesteryl esters, such as cholesteryl acetate (B1210297), is paramount for understanding lipid metabolism and its role in various disease states. This guide provides a comprehensive framework for an inter-laboratory comparison of common analytical methods for cholesteryl acetate quantification, offering detailed experimental protocols, performance data, and a proposed study design to ensure data reliability and comparability across different laboratories.

Cholesteryl acetate, an ester of cholesterol, often serves as an internal standard in cholesterol assays and is a key molecule in its own right within lipid research. The variability in analytical methodologies can lead to discrepancies in reported concentrations, highlighting the need for standardized practices and inter-laboratory validation. This guide outlines a proposed inter-laboratory study to address this challenge and presents the key analytical techniques employed for cholesteryl acetate quantification.

Proposed Inter-Laboratory Comparison Study Design

To date, no formal inter-laboratory comparison study specifically for cholesteryl acetate has been published. Therefore, we propose a hypothetical study design based on established principles of proficiency testing.

The primary objective of this study would be to assess the comparability and performance of different laboratories and analytical methods in quantifying a known concentration of cholesteryl acetate. The study would involve the distribution of a homogenous and stable reference material to participating laboratories. Each laboratory would analyze the sample using their in-house standard operating procedures for cholesteryl ester quantification.

The results would be statistically analyzed to determine the consensus value of the reference material and to evaluate the performance of each laboratory and method. Key performance indicators would include accuracy (as a z-score) and precision (repeatability and reproducibility).

Below is a workflow diagram for the proposed inter-laboratory comparison study.

Figure 1: Workflow for the proposed inter-laboratory comparison of cholesteryl acetate quantification.

Comparison of Analytical Methods

The primary methods for the quantification of cholesteryl acetate and other cholesteryl esters are chromatography-based techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and High-Performance Liquid Chromatography (HPLC) with UV detection.[1][2]

Parameter	GC-MS	LC-MS/MS	HPLC-UV
Principle	Separation of volatile compounds with detection by mass spectrometry.	Separation by liquid chromatography with highly sensitive and specific mass spectrometric detection.	Separation by liquid chromatography with detection by UV absorbance.
Sample Prep	Requires derivatization to increase volatility.[3]	Generally requires lipid extraction.[4][5]	Requires lipid extraction.
Sensitivity	High	Very High	Moderate
Specificity	High	Very High	Moderate
Throughput	Moderate	High	High
Typical LOQ	ng/mL range	pg/mL to ng/mL range	ng/mL range
Intra-assay CV (%)	< 10%	< 5%	< 4%
Inter-assay CV (%)	< 15%	< 10%	< 4%
Advantages	Well-established, robust.	High sensitivity and specificity, suitable for complex matrices.	Simpler instrumentation, cost-effective.
Disadvantages	Derivatization step can be time-consuming and introduce variability.	Higher instrument cost, potential for matrix effects.	Lower sensitivity and specificity compared to MS methods.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are generalized protocols for the quantification of cholesteryl acetate using the three main analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method typically involves the saponification of cholesteryl esters to free cholesterol, followed by derivatization to a more volatile form for GC analysis.

• Lipid Extraction: Lipids are extracted from the sample matrix (e.g., serum) using a solvent system such as chloroform:methanol (2:1, v/v).

• Saponification (optional, for total cholesterol): The extracted lipids are hydrolyzed using a strong base (e.g., KOH in ethanol) to convert cholesteryl esters to free cholesterol.

• Derivatization: The hydroxyl group of cholesterol is derivatized, commonly by silylation (e.g., with BSTFA), to form a trimethylsilyl (B98337) (TMS) ether, which is more volatile and suitable for GC.

• GC-MS Analysis:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector: Split/splitless injector.

  • Carrier Gas: Helium.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes.

  • Ionization: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) of characteristic ions for the cholesterol-TMS derivative.

• Quantification: An internal standard (e.g., deuterated cholesterol) is added at the beginning of the sample preparation to correct for extraction and derivatization inefficiencies.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the direct analysis of cholesteryl acetate without the need for derivatization.

• Lipid Extraction: Similar to GC-MS, lipids are extracted from the sample.

• LC Separation:

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of solvents such as water, methanol, and isopropanol (B130326) containing additives like ammonium (B1175870) formate (B1220265) or acetate to promote ionization.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• MS/MS Detection:

  • Ionization: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

  • Adduct Formation: Cholesteryl acetate often forms an ammonium adduct [M+NH4]+.

  • Transitions: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the transition from the precursor ion to a specific product ion (e.g., the neutral loss of the acetate group and water).

• Quantification: A stable isotope-labeled internal standard (e.g., cholesteryl-d7 acetate) is used for accurate quantification.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a more accessible method for cholesteryl acetate quantification, although it is less sensitive and specific than MS-based methods.

• Lipid Extraction: Lipids are extracted from the sample.

• HPLC Separation:

  • Column: A reverse-phase C18 column.

  • Mobile Phase: An isocratic or gradient mixture of organic solvents like acetonitrile (B52724) and isopropanol.

  • Flow Rate: Typically around 1 mL/min.

• UV Detection:

  • Wavelength: Detection is typically performed at a low wavelength, around 205-210 nm, where the ester carbonyl group has some absorbance.

• Quantification: An external calibration curve with cholesteryl acetate standards is used for quantification. An internal standard can also be employed for improved precision.

Biological Context: Formation of Cholesteryl Esters

Cholesteryl acetate is a member of the cholesteryl ester family. In a biological context, cholesteryl esters are formed through the esterification of cholesterol with a fatty acid. This reaction is catalyzed by the enzyme Acyl-CoA: Cholesterol Acyltransferase (ACAT), which is located in the endoplasmic reticulum. This process is crucial for the storage and transport of cholesterol.

Figure 2: Role of ACAT in cholesteryl ester synthesis.

By establishing a framework for an inter-laboratory comparison and providing detailed analytical protocols, this guide aims to support the scientific community in achieving more accurate and harmonized data for cholesteryl acetate quantification, ultimately advancing research in lipidomics and related fields.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. Analytical methods for cholesterol quantification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A gas chromatography-mass spectrometry-based whole-cell screening assay for target identification in distal cholesterol biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]

Safety & Regulatory Compliance

Navigating the Disposal of Cholesteryl Acetate: A Guide for Laboratory Professionals

The proper disposal of cholesteryl acetate (B1210297), a common laboratory chemical, requires careful consideration of its hazard classification, potential contamination, and institutional and regulatory guidelines. While some safety data sheets (SDS) may not classify pure cholesteryl acetate as a hazardous substance, others do, highlighting the importance of a cautious and informed approach to its disposal.[1][2][3][4] This guide provides essential procedural steps and safety information to ensure the safe and compliant disposal of cholesteryl acetate waste.

Immediate Safety and Handling

Before proceeding with disposal, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles, gloves, and a lab coat.[1] Handle cholesteryl acetate in a well-ventilated area to avoid inhalation of any dust particles. In case of a spill, sweep up the solid material and place it in a suitable, labeled container for disposal.

Step-by-Step Disposal Procedure

The disposal of cholesteryl acetate should always be managed through your institution's Environmental Health and Safety (EHS) office or equivalent hazardous waste program. Never dispose of chemical waste down the drain or in regular trash unless explicitly permitted by your EHS office.

• Waste Characterization : Determine if the cholesteryl acetate waste is pure or mixed with other chemicals. If it is mixed with hazardous solvents or other regulated substances, it must be treated as hazardous waste.

• Container Selection and Labeling :

  • Use a chemically compatible container for waste collection. Plastic containers are often preferred over glass to minimize the risk of breakage.

  • The container must be in good condition, with a secure, tight-fitting lid to prevent leaks.

  • Affix a "Hazardous Waste" label to the container as soon as waste is added.

  • The label must include the full chemical name ("Cholesteryl acetate"), the quantity of waste, the date of generation, the location of origin (e.g., lab and room number), and the principal investigator's name and contact information. For mixtures, list all components and their approximate percentages.

• Waste Segregation and Storage :

  • Store the cholesteryl acetate waste in a designated satellite accumulation area within the laboratory.

  • Segregate the waste from incompatible materials, particularly strong oxidizing agents.

  • Ensure the storage area has secondary containment to control any potential spills.

• Arrange for Pickup : Once the waste container is full or ready for disposal, submit a waste collection request to your institution's EHS office. Do not transport hazardous waste outside of your laboratory.

Disposal of Empty Containers

Proper disposal of empty cholesteryl acetate containers is also crucial to laboratory safety and regulatory compliance.

• Non-Acutely Hazardous Waste Containers : A container that held cholesteryl acetate (which is not typically classified as an acutely hazardous "P-listed" waste) can be considered "empty" if all contents have been removed by normal means (e.g., scraping, pouring) and no more than one inch of residue remains.

• Triple Rinsing : For containers that held toxic or poisonous chemicals, triple rinsing with a suitable solvent is required. The rinsate must be collected and disposed of as hazardous waste. For volatile organic solvents, the container may be air-dried in a fume hood.

• Final Disposal : Once properly emptied and rinsed (if necessary), deface or remove the original label, remove the cap, and dispose of the container in the regular trash or as directed by your EHS program.

Hazard Classification Summary

The hazard classification for cholesteryl acetate can vary between suppliers. This underscores the necessity of consulting the specific SDS for the product you are using.

Hazard Classification	Fisher Scientific SDS	Santa Cruz Biotechnology SDS	MedChemExpress SDS
OSHA Hazard Communication Standard	Not considered hazardous	Considered a hazardous substance	Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation
Physical Hazards	Not specified	Combustible solid	Not specified
Health Hazards	None identified	May be damaging to health if ingested, can cause eye irritation	Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of cholesteryl acetate.

Caption: Decision workflow for cholesteryl acetate disposal.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Safeguarding Your Research: A Guide to Handling Cholesteryl Acetate

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for the handling of Cholesteryl acetate (B1210297), a common substance in various research applications. Adherence to these procedures is critical to minimize risks and ensure operational integrity.

Personal Protective Equipment (PPE)

When handling Cholesteryl acetate, a comprehensive approach to personal protection is necessary to prevent contact, inhalation, and accidental ingestion. The following table summarizes the required PPE.

PPE Category	Item	Specifications
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles	Must conform to EN 166 (EU) or OSHA 29 CFR 1910.133 standards.[1][2]
Skin Protection	Protective gloves	Recommended materials include polychloroprene, nitrile rubber, butyl rubber, and fluorinated rubber.[3] A glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended for prolonged contact.[3] For brief contact, a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) is suitable.[3]
Lab coat or overalls	To prevent skin exposure.
Apron	A P.V.C. apron can provide an additional layer of protection.
Respiratory Protection	Dust mask or respirator	A NIOSH-approved N95 dust mask or a full-face respirator should be used if exposure limits are exceeded or if dust formation is significant.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Cholesteryl acetate will minimize the risk of exposure and contamination.

• Preparation :

  • Ensure a well-ventilated work area, preferably with a chemical fume hood.

  • Confirm that an eye wash unit and safety shower are readily accessible.

  • Assemble all necessary PPE as detailed in the table above.

• Handling the Compound :

  • Avoid all personal contact, including inhalation of dust.

  • Wear appropriate protective clothing and gloves.

  • Use dry clean-up procedures and avoid generating dust when handling the solid form.

• Post-Handling :

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.

  • Contaminated gloves should be replaced and disposed of properly.

  • Clean the work area and any equipment used.

Emergency First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route	First-Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, seek medical attention.
Skin Contact	Flush the affected skin and hair with running water and soap. Seek medical attention if irritation occurs.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.
Ingestion	Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

Proper disposal of Cholesteryl acetate and any contaminated materials is essential to prevent environmental contamination and comply with regulations.

• Waste Characterization : Determine if the waste is classified as hazardous according to local, state, and federal regulations.

• Containerization : Place waste in a suitable, labeled, and sealed container.

• Disposal Method :

  • Recycling may be an option for unused material if it has not been contaminated.

  • Consult with a licensed professional waste disposal service to ensure compliance with all applicable regulations.

  • Do not allow wash water from cleaning equipment to enter drains.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations when working with Cholesteryl acetate.

Caption: Workflow for the safe handling of Cholesteryl acetate.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]